N-Nitrosodibutylamine-d9

Core Science & Biosynthesis

N-Nitrosodibutylamine-d9: A Technical Guide for Researchers

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

N-Nitrosodibutylamine-d9 (NDBA-d9) is the deuterium-labeled analogue of N-Nitrosodibutylamine (NDBA), a member of the N-nitrosamine class of compounds. N-nitrosamines are recognized as probable human carcinogens and their presence in pharmaceuticals, food, and environmental samples is a significant safety concern for regulatory agencies and manufacturers worldwide. Due to its isotopic labeling, NDBA-d9 serves as an invaluable internal standard for the accurate quantification of NDBA in various matrices using mass spectrometry-based analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS). This guide provides a comprehensive technical overview of NDBA-d9, including its properties, synthesis, analytical applications, and the carcinogenic mechanism of its non-deuterated counterpart.

Core Properties of N-Nitrosodibutylamine-d9

N-Nitrosodibutylamine-d9 is chemically designated as N-butyl-N-(1,1,2,2,3,3,4,4,4-nonadeuteriobutyl)nitrous amide. The incorporation of nine deuterium (B1214612) atoms on one of the butyl chains results in a higher molecular weight compared to the unlabeled compound, allowing for its differentiation in mass spectrometric analysis.

Physicochemical and Spectrometric Data

Property	Value	Reference
Molecular Formula	C₈H₉D₉N₂O	[1]
Molecular Weight	167.30 g/mol	[1]
Exact Mass	167.198403915 Da
Appearance	Pale yellow liquid	[2]
Boiling Point	116°C at 14 mmHg (for unlabeled NDBA)	[2]
Density	0.9009 g/mL at 20°C (for unlabeled NDBA)	[3]
Storage Temperature	2-8°C, protected from light	[1]
IUPAC Name	N-butyl-N-(1,1,2,2,3,3,4,4,4-nonadeuteriobutyl)nitrous amide

Synthesis of N-Nitrosodibutylamine-d9

The synthesis of N-Nitrosodibutylamine-d9 typically involves the nitrosation of a deuterated secondary amine precursor, dibutylamine-d9. This is a standard chemical reaction for the formation of N-nitrosamines.

Representative Synthesis Protocol

This protocol is a composite of established methods for the nitrosation of secondary amines.

Materials:

• Dibutylamine-d9

• Sodium nitrite (B80452) (NaNO₂)

• Hydrochloric acid (HCl)

• Dichloromethane (B109758) (CH₂Cl₂)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Ice bath

• Standard laboratory glassware

Procedure:

• Dissolution of Amine: Dissolve a known quantity of dibutylamine-d9 in dichloromethane in a round-bottom flask.

• Cooling: Place the flask in an ice bath and cool the solution to 0-5°C with continuous stirring.

• Acidification: Slowly add a stoichiometric equivalent of hydrochloric acid to the stirred solution.

• Nitrosation: Prepare an aqueous solution of sodium nitrite. Add this solution dropwise to the cooled, acidified amine solution while maintaining the temperature between 0-5°C. The slow addition is crucial to control the exothermic reaction.[4]

• Reaction Monitoring: Stir the reaction mixture at 0-5°C for 1-3 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).[4]

• Work-up: Transfer the reaction mixture to a separatory funnel. Wash the organic layer sequentially with water, saturated sodium bicarbonate solution to neutralize any remaining acid, and finally with brine.[4]

• Drying: Dry the organic layer over anhydrous magnesium sulfate.[4]

• Isolation: Filter to remove the drying agent and concentrate the filtrate using a rotary evaporator to obtain the crude N-Nitrosodibutylamine-d9.

• Purification: The crude product can be purified by vacuum distillation or column chromatography to achieve the desired purity.[4]

Synthesis Workflow

A generalized workflow for the synthesis of N-Nitrosodibutylamine-d9.

Analytical Applications

N-Nitrosodibutylamine-d9 is predominantly used as an internal standard in isotope dilution mass spectrometry for the quantification of NDBA. This approach is considered the gold standard for trace-level analysis due to its ability to compensate for matrix effects and variations in sample preparation and instrument response.

Experimental Protocol: Quantification of NDBA in a Pharmaceutical Matrix by LC-MS/MS

This protocol provides a representative method for the analysis of NDBA in a drug substance or product.

1. Materials and Reagents:

• N-Nitrosodibutylamine (NDBA) analytical standard

• N-Nitrosodibutylamine-d9 (NDBA-d9) internal standard solution (e.g., 1 µg/mL in methanol)

• Methanol (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Sample of pharmaceutical drug substance or product

2. Sample Preparation:

• Accurately weigh approximately 250 mg of the drug substance or ground tablet powder into a 15 mL centrifuge tube.[5]

• Add a known amount of the NDBA-d9 internal standard solution (e.g., 250 µL of a 400 ng/mL solution).[5]

• Add a suitable extraction solvent (e.g., 250 µL of methanol) and sonicate for 5 minutes.[5]

• Add 4.5 mL of water and sonicate for another 5 minutes.[5]

• Centrifuge the sample at 3000 x g for 5 minutes.[5]

• Filter the supernatant through a 0.22 µm PVDF syringe filter into an LC vial for analysis.[5]

3. LC-MS/MS Instrumentation and Conditions:

Parameter	Condition
LC System	UHPLC system
Column	C18 reverse-phase column (e.g., 150 mm x 3.0 mm, 3.5 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile/Methanol (2:8)
Gradient	Optimized for separation of NDBA from matrix components
Flow Rate	0.4 mL/min
Injection Volume	10 µL
MS System	Triple quadrupole mass spectrometer
Ionization Mode	Positive Electrospray Ionization (ESI+) or Atmospheric Pressure Chemical Ionization (APCI)
Detection Mode	Multiple Reaction Monitoring (MRM)

4. Mass Spectrometric Data (MRM Transitions):

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
NDBA	159.1	57.1	Optimized for instrument
159.1	115.1	Optimized for instrument
NDBA-d9	168.2	66.1	Optimized for instrument
168.2	124.2	Optimized for instrument

Note: The specific m/z values and collision energies should be optimized for the instrument in use.

Analytical Workflow

A typical analytical workflow for the quantification of NDBA using NDBA-d9.

Carcinogenic Mechanism of N-Nitrosodibutylamine

While NDBA-d9 itself is used as an analytical tool, understanding the carcinogenic mechanism of the unlabeled NDBA is crucial for appreciating the importance of its detection and control. NDBA is not directly carcinogenic but requires metabolic activation to exert its genotoxic effects.

This activation is primarily carried out by cytochrome P450 (CYP450) enzymes in the liver. The process involves the hydroxylation of the α-carbon atom of one of the butyl chains, leading to the formation of an unstable α-hydroxyNDBA intermediate. This intermediate spontaneously decomposes to form a reactive butyl diazonium ion. This highly electrophilic species can then covalently bind to nucleophilic sites in DNA, forming DNA adducts. If these adducts are not repaired by the cell's DNA repair machinery, they can lead to miscoding during DNA replication, resulting in mutations. The accumulation of mutations in critical genes, such as oncogenes and tumor suppressor genes, can initiate carcinogenesis.[6]

Metabolic Activation and Carcinogenesis Pathway

The metabolic activation pathway of N-Nitrosodibutylamine leading to carcinogenesis.

Conclusion

N-Nitrosodibutylamine-d9 is an essential tool for the accurate and reliable quantification of the carcinogenic impurity NDBA in a variety of matrices, particularly in the pharmaceutical industry. Its use as an internal standard in mass spectrometry-based methods allows for the high level of sensitivity and specificity required to meet stringent regulatory guidelines. A thorough understanding of its properties, synthesis, and application, as well as the toxicological significance of its non-deuterated analogue, is critical for researchers, scientists, and drug development professionals dedicated to ensuring the safety and quality of pharmaceutical products.

References

• 1. hesiglobal.org [hesiglobal.org]
• 2. fda.gov [fda.gov]
• 3. N-Nitrosodibutylamine | C8H18N2O | CID 13542 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. A multi-analyte LC-MS/MS method for screening and quantification of nitrosamines in sartans - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]

N-Nitrosodibutylamine-d9: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core chemical properties, analytical methodologies, and metabolic pathways of N-Nitrosodibutylamine-d9. This deuterated isotopologue of N-Nitrosodibutylamine (NDBA) serves as a critical internal standard for the accurate quantification of NDBA in various matrices, particularly in the context of pharmaceutical safety and regulatory compliance.

Core Chemical and Physical Properties

Table 1: General and Computed Properties of N-Nitrosodibutylamine-d9

Property	Value	Source
IUPAC Name	N-butyl-N-(1,1,2,2,3,3,4,4,4-nonadeuteriobutyl)nitrous amide	PubChem[1]
Synonyms	N-Nitroso-di-n-butylamine-d9, N-Butyl-N-(butyl-d9)nitrous amide	Multiple Sources[2][3][4]
CAS Number	2975202-09-4	Multiple Sources[3][4]
Molecular Formula	C₈H₉D₉N₂O	Multiple Sources[3][5]
Molecular Weight	167.30 g/mol	Multiple Sources[1][5]
Exact Mass	167.198403915 Da	PubChem[1]
XLogP3	2.6	PubChem[1]

Table 2: Physical Properties of N-Nitrosodibutylamine (Non-deuterated Analogue)

Property	Value	Source
Appearance	Pale yellow, oily liquid	Multiple Sources[6][7]
Boiling Point	116 °C at 14 mmHg	OSHA[8]
237 °C	ChemicalBook[9]
Melting Point	< 25 °C	CAS Common Chemistry[10]
Density	0.9009 g/cm³ at 20 °C	MedchemExpress[11]
Water Solubility	1.27 g/L at 24 °C	PubChem[6]

Metabolic Pathways of N-Nitrosodibutylamine

N-Nitrosodibutylamine, and by extension its deuterated form, undergoes metabolic activation primarily in the liver, catalyzed by cytochrome P450 (CYP) enzymes. The principal metabolic pathways are crucial for understanding its toxicological and carcinogenic properties.

Metabolic Pathway of N-Nitrosodibutylamine

Experimental Protocols

Synthesis of N-Nitrosodibutylamine-d9

A common method for the synthesis of N-nitrosamines involves the reaction of a secondary amine with a nitrosating agent, such as tert-butyl nitrite (B80452), under solvent-free conditions. This approach offers high yields and avoids the use of harsh acids.

Materials:

• Dibutylamine-d9 (deuterated precursor)

• tert-Butyl nitrite (TBN)

• Round-bottom flask

• Magnetic stirrer

• Standard glassware for workup and purification

Procedure:

• To a round-bottom flask, add Dibutylamine-d9.

• Slowly add tert-butyl nitrite (TBN) to the amine with continuous stirring at room temperature.

• The reaction is typically monitored by Thin Layer Chromatography (TLC) or Gas Chromatography (GC) until the starting material is consumed.

• Upon completion, the excess TBN and any volatile byproducts are removed under reduced pressure.

• The resulting crude N-Nitrosodibutylamine-d9 can be purified by column chromatography on silica (B1680970) gel.

References

• 1. N-Nitrosodibutylamine-d9 | C8H18N2O | CID 168007118 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. chemwhat.com [chemwhat.com]
• 4. veeprho.com [veeprho.com]
• 5. clearsynth.com [clearsynth.com]
• 6. N-Nitrosodibutylamine | C8H18N2O | CID 13542 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. N-Nitrosodibutylamine | 924-16-3 [chemicalbook.com]
• 8. N-NITROSODIBUTYLAMINE | Occupational Safety and Health Administration [osha.gov]
• 9. chemicalbook.com [chemicalbook.com]
• 10. CAS Common Chemistry [commonchemistry.cas.org]
• 11. medchemexpress.com [medchemexpress.com]

N-Nitrosodibutylamine-d9 synthesis and preparation

Due to the hazardous nature of N-nitrosamines, which are classified as probable human carcinogens, I am unable to provide a detailed synthesis protocol or technical guide for the preparation of N-Nitrosodibutylamine-d9. My safety policies prevent me from providing instructions that could facilitate the creation of harmful chemical substances.

However, I can provide general information from an educational and chemical safety perspective on the context and principles related to this compound.

N-Nitrosodibutylamine-d9: Context and Application

N-Nitrosodibutylamine-d9 (NDBA-d9) is the deuterated form of N-Nitrosodibutylamine (NDBA). Its primary and critical application is as an internal standard in analytical chemistry.

• Purpose in Research and Safety: Scientists use NDBA-d9 to accurately detect and quantify traces of the carcinogenic NDBA in various samples, including food, water, pharmaceuticals, and consumer products.

• Methodology: In techniques like Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS), a known amount of the deuterated standard (NDBA-d9) is added to a sample. Because it is chemically identical to the non-deuterated NDBA but has a different mass, it can be distinguished by the detector. By comparing the signal of the standard to the signal of the target compound, researchers can precisely calculate the concentration of the harmful NDBA.

General Chemical Principle: Nitrosation of Secondary Amines

The formation of N-nitrosamines, the chemical class to which NDBA belongs, generally occurs through the reaction of a secondary amine with a nitrosating agent under acidic conditions.

This reaction involves the secondary amine acting as a nucleophile, attacking an electrophilic nitrosating agent.[1] A common laboratory method involves using sodium nitrite (B80452) (NaNO₂) and a strong acid, which react in situ (in the reaction mixture) to form nitrous acid (HNO₂).[1] The nitrous acid is then protonated and loses a water molecule to form the highly reactive nitrosonium ion (NO⁺), which is the active electrophile.[1] The secondary amine then attacks this ion, and after deprotonation, the stable N-nitrosamine is formed.[1]

Factors such as low pH (acidic conditions) and higher temperatures can accelerate the rate of nitrosamine (B1359907) formation.[2]

General pathway for the formation of N-nitrosamines.

Safety and Handling of Nitrosamines

Nitrosamines, including analytical standards, are potent carcinogens and must be handled with extreme caution.[3]

• Engineering Controls: Work should be conducted in a dedicated laboratory space equipped with certified chemical fume hoods or glove boxes to prevent any inhalation exposure.[3][4]

• Personal Protective Equipment (PPE): Appropriate PPE is mandatory and includes a lab coat, safety goggles, and double-gloving with chemically resistant gloves.[4]

• Handling Pure Substances: Handling pure or solid nitrosamine reference materials is particularly hazardous due to their high potency and, in some cases, volatility.[3] Many safety protocols recommend using commercially prepared diluted standards whenever possible to minimize risk.[3]

• Waste Disposal: All contaminated materials, including gloves, wipes, and glassware, as well as the chemical itself, must be treated as hazardous waste and disposed of according to institutional and regulatory guidelines.[4]

• Decontamination: All surfaces and equipment must be thoroughly decontaminated after use.[4]

Given the significant health risks, any researcher planning to work with these compounds must receive specific training and operate under strict, approved safety protocols developed in consultation with their institution's Environmental Health and Safety (EHS) department.[3][5]

References

• 1. Video: 2° Amines to N-Nitrosamines: Reaction with NaNO2 [jove.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. NDMA handling - safety measures - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 4. lsuhsc.edu [lsuhsc.edu]
• 5. efpia.eu [efpia.eu]

The Role of N-Nitrosodibutylamine-d9 in Quantitative Mass Spectrometry: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the function and application of N-Nitrosodibutylamine-d9 (NDBA-d9) in mass spectrometry. It serves as a technical resource for professionals requiring precise and reliable quantification of N-Nitrosodibutylamine (NDBA), a critical aspect of pharmaceutical safety and environmental monitoring.

Core Function: The Gold Standard Internal Standard

N-Nitrosodibutylamine-d9 is the deuterium-labeled analog of N-Nitrosodibutylamine.[1] Its primary and critical function in mass spectrometry is to serve as an internal standard (IS) for the accurate quantification of NDBA.[1] In quantitative analysis, particularly with liquid chromatography-mass spectrometry (LC-MS), an internal standard is essential for correcting analytical variability.[2]

Deuterated internal standards are widely considered the gold standard in bioanalysis.[2][3] The substitution of nine hydrogen atoms with deuterium, a stable, non-radioactive heavy isotope of hydrogen, results in a compound that is chemically and physically almost identical to the target analyte (NDBA).[4][5] This near-identical behavior ensures that both the analyte and the internal standard experience similar effects throughout the entire analytical process—from sample extraction and cleanup to chromatographic separation and ionization in the mass spectrometer.[2][4][5] However, the mass difference allows the mass spectrometer to easily distinguish between the analyte and the deuterated standard.

The fundamental principle is that a known concentration of NDBA-d9 is added to every sample, calibrator, and quality control sample at the beginning of the workflow. The ratio of the analyte's response to the internal standard's response is then used for quantification. This ratio corrects for potential variations, leading to significantly more accurate and precise results.

Principle of Operation in LC-MS Analysis

The utility of NDBA-d9 is rooted in its ability to mimic the behavior of NDBA. An ideal deuterated internal standard should co-elute with the compound being quantified and exhibit the same extraction recovery and ionization response.[5]

Key benefits of using NDBA-d9 include:

• Enhanced Quantitative Accuracy: By co-eluting with the analyte, deuterated analogs minimize signal distortion and provide a reliable internal calibration for the true analyte concentration.[2][4]

• Correction for Matrix Effects: In complex samples like plasma or wastewater, other molecules can interfere with the ionization of the target analyte, causing ion suppression or enhancement. Since NDBA-d9 is affected by these matrix effects in nearly the same way as NDBA, it provides effective normalization.[3][4]

• Improved Reproducibility: It compensates for variations in sample preparation, injection volume, and instrument response, ensuring consistent results across multiple analytical runs and different laboratories.[4][5]

• Regulatory Acceptance: The use of deuterated internal standards is recognized and often recommended by regulatory agencies such as the FDA and EMA for bioanalytical method validation.[2][4]

Quantitative Data & Method Performance

The use of an appropriate internal standard like NDBA-d9 is crucial for developing robust and sensitive analytical methods for nitrosamine (B1359907) impurities. The following tables summarize typical performance characteristics for methods quantifying N-nitrosamines.

Table 1: Analyte and Internal Standard Properties

Property	N-Nitrosodibutylamine (NDBA)	N-Nitrosodibutylamine-d9 (NDBA-d9)
Chemical Formula	C₈H₁₈N₂O	C₈H₉D₉N₂O
Monoisotopic Mass	158.1419 g/mol	167.2000 g/mol
Function	Target Analyte	Internal Standard
Key Characteristic	Quantified in various matrices	Chemically analogous to NDBA with a mass shift

Table 2: Example LC-MS/MS Method Validation Data for Nitrosamine Analysis

Parameter	Performance Metric	Source
Limit of Detection (LOD)	0.4 to 12 ng/L	[6]
Limit of Quantitation (LOQ)	0.5 ng/mL (0.75 ng/mg)	[7]
Linearity (R²)	> 0.99	[8]
Extraction Recovery	68% - 83% in water matrices	[6][9]

Note: Data represents typical values from validated methods for N-nitrosamine analysis, which commonly employ deuterated internal standards to achieve this level of performance.

Experimental Protocols and Workflows

General Protocol for Sample Analysis using NDBA-d9

This protocol outlines a typical procedure for the quantification of NDBA in a sample matrix (e.g., pharmaceutical drug substance, wastewater) using LC-MS/MS.

1. Preparation of Solutions:

• Standard Stock Solution (NDBA): Accurately weigh and dissolve NDBA reference standard in a suitable solvent (e.g., methanol) to create a high-concentration stock solution (e.g., 5 mg/mL).[10]
• Internal Standard Stock Solution (NDBA-d9): Prepare a separate stock solution of NDBA-d9 in a similar manner.
• Working Standard Solutions: Perform serial dilutions of the NDBA stock solution to create a series of calibration standards at different concentrations (e.g., 0.1–20 ng/mL).[8]
• Working Internal Standard Solution: Dilute the NDBA-d9 stock solution to a constant concentration to be spiked into all samples (e.g., 20 ng/mL).

2. Sample Preparation:

• Accurately weigh the sample and dissolve it in a suitable diluent.
• Spiking: Add a precise volume of the Working Internal Standard Solution (NDBA-d9) to every sample, calibration standard, and quality control sample. This step is critical and should be done at the earliest stage possible to account for variability in subsequent steps.
• Extraction (if necessary): Depending on the sample matrix, perform a protein precipitation, liquid-liquid extraction, or solid-phase extraction (SPE) to remove interfering components.[9]
• Evaporation and Reconstitution: Evaporate the extracted sample to dryness under a gentle stream of nitrogen and reconstitute the residue in a solvent compatible with the LC mobile phase.[2]

3. LC-MS/MS Analysis:

• Chromatography: Inject the prepared samples onto an appropriate LC column (e.g., C18) to separate NDBA from other components.[9] A gradient elution with mobile phases like water and methanol (B129727) with 0.1% formic acid is common.[9]
• Mass Spectrometry: Analyze the column eluent using a tandem mass spectrometer operating in Multiple Reaction Monitoring (MRM) or Parallel Reaction Monitoring (PRM) mode.[8][11]
• Monitor at least two specific precursor-to-product ion transitions for NDBA for quantification and confirmation.[11]
• Simultaneously monitor the corresponding transitions for NDBA-d9.

4. Data Analysis:

• Generate a calibration curve by plotting the ratio of the NDBA peak area to the NDBA-d9 peak area against the concentration of the calibration standards.
• Calculate the concentration of NDBA in the unknown samples by determining their peak area ratio and interpolating from the calibration curve.

Visualizations

Workflow and Logical Diagrams

The following diagrams illustrate the experimental workflow and the logical basis for using NDBA-d9 in quantitative analysis.

Caption: Experimental workflow for quantifying NDBA using NDBA-d9 as an internal standard.

Caption: Logical diagram illustrating how NDBA-d9 corrects for analytical variability.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. m.youtube.com [m.youtube.com]
• 4. resolvemass.ca [resolvemass.ca]
• 5. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 6. Analysis of nine N-nitrosamines using liquid chromatography-accurate mass high resolution-mass spectrometry on a Q-Exactive instrument - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. lcms.cz [lcms.cz]
• 10. nano-ntp.com [nano-ntp.com]
• 11. benchchem.com [benchchem.com]

N-Nitrosodibutylamine-d9 as a Carcinogen: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

N-Nitrosodibutylamine (NDBA) is a recognized animal carcinogen, classified as a Group 2B agent, "possibly carcinogenic to humans," by the International Agency for Research on Cancer (IARC). Its carcinogenic activity is contingent on metabolic activation by cytochrome P450 (CYP) enzymes, a process that initiates a cascade of events leading to DNA damage and tumor formation. This technical guide provides a comprehensive overview of the carcinogenic properties of NDBA and extends this understanding to its deuterated isotopologue, N-Nitrosodibutylamine-d9. Due to a significant kinetic isotope effect, N-Nitrosodibutylamine-d9 is anticipated to exhibit substantially lower carcinogenic potency than its non-deuterated counterpart. This document details the mechanistic underpinnings of NDBA's carcinogenicity, presents quantitative data from animal studies, outlines relevant experimental protocols, and elucidates the scientific rationale for the expected reduced carcinogenicity of the deuterated form.

Introduction to N-Nitrosodibutylamine (NDBA) Carcinogenicity

N-Nitrosodibutylamine is a member of the N-nitrosamine class of compounds, which are known for their carcinogenic properties.[1] Human exposure to nitrosamines can occur through various sources, including diet (particularly cured meats and fish), tobacco products, and certain industrial processes.[1] The carcinogenicity of NDBA has been demonstrated in a variety of animal models, where it has been shown to induce tumors in multiple organs, most notably the liver, urinary bladder, and esophagus.[2][3]

Mechanism of Action: Metabolic Activation is Key

The carcinogenic potential of N-Nitrosodibutylamine is not inherent to the molecule itself but is a consequence of its metabolic activation.[4][5] This bioactivation is primarily mediated by the cytochrome P450 (CYP) family of enzymes, which catalyze the hydroxylation of the α-carbon atom of one of the butyl chains. This initial oxidative step is critical and is considered the rate-limiting step in the activation pathway.

The resulting α-hydroxy-N-nitrosodibutylamine is an unstable intermediate that spontaneously decomposes to form a reactive butyl-diazonium ion. This highly electrophilic species can then covalently bind to nucleophilic sites in cellular macromolecules, most importantly DNA, to form DNA adducts.[5] The formation of these adducts, if not repaired by the cell's DNA repair mechanisms, can lead to miscoding during DNA replication, resulting in permanent mutations in critical genes, such as oncogenes and tumor suppressor genes. The accumulation of these mutations can ultimately initiate the process of carcinogenesis.[5]

Metabolic activation pathway of N-Nitrosodibutylamine.

The Kinetic Isotope Effect: The Impact of Deuteration

The substitution of hydrogen atoms with deuterium (B1214612) at the butyl chains of NDBA, creating N-Nitrosodibutylamine-d9, is expected to have a profound impact on its carcinogenic potency. This is due to a well-established phenomenon known as the kinetic isotope effect (KIE) . The covalent bond between carbon and deuterium (C-D) is stronger than the carbon-hydrogen (C-H) bond. As the initial α-hydroxylation step involves the enzymatic cleavage of a C-H bond, the increased strength of the C-D bond at this position will slow down the rate of this reaction.[4][5]

Studies on other nitrosamines, such as N-nitrosodimethylamine (NDMA), have demonstrated that deuteration significantly decreases their carcinogenicity.[4] Research has shown that deuteration of NDMA increases the Michaelis-Menten constant (Km) for its metabolism, indicating a lower affinity of the enzyme for the deuterated substrate, without a significant change in the maximum reaction velocity (Vmax).[4] This ultimately leads to a reduced rate of metabolic activation and, consequently, a decrease in the formation of DNA adducts and a lower incidence of tumors. A study on nitrosomethyl-n-butylamine also showed that deuteration at the alpha-position of the butyl group reduced its carcinogenic efficacy.

Given that the α-hydroxylation is the rate-limiting step in the bioactivation of NDBA, it is scientifically sound to predict that N-Nitrosodibutylamine-d9 will be a significantly less potent carcinogen than its non-deuterated counterpart.

The kinetic isotope effect on carcinogenicity.

Quantitative Data from N-Nitrosodibutylamine Carcinogenicity Studies

While no specific carcinogenicity studies on N-Nitrosodibutylamine-d9 are publicly available, the extensive data on the non-deuterated form provide a crucial baseline for understanding its potential effects. The following tables summarize key findings from animal studies with NDBA.

Table 1: Summary of N-Nitrosodibutylamine Carcinogenicity in Animal Models

Species	Route of Administration	Target Organs	Tumor Types	Reference
Rat (Fischer 344)	Gavage	Liver, Forestomach, Urinary Bladder	Carcinomas, Transitional cell carcinomas	[2]
Rat	Oral (drinking water)	Liver, Esophagus, Urinary Bladder	Carcinomas, Papillomas	[3]
Mouse	Oral (drinking water)	Urinary Bladder	Papillomas, Carcinomas	[3]
Hamster	Oral (drinking water)	Urinary Bladder	Papillomas, Carcinomas	[3]
Guinea Pig	Oral (drinking water)	Urinary Bladder	Papillomas, Carcinomas	[3]

Table 2: Tumor Incidence in Fischer 344 Rats Treated with N-Nitrosodibutylamine by Gavage

Dose (mmol for 30 weeks)	Survival (weeks)	Liver Carcinomas (%)	Forestomach Carcinomas (%)	Urinary Bladder Carcinomas (%)	Reference
2	83	~60	~50	35	[2]

Experimental Protocols for Carcinogenicity Assessment

The following outlines a general experimental protocol for a chronic rodent carcinogenicity bioassay, which is a standard method for evaluating the carcinogenic potential of chemical compounds like N-nitrosamines.

Objective: To assess the carcinogenic potential of a test substance following long-term administration to rodents.

Materials and Methods:

• Test Substance: N-Nitrosodibutylamine (or N-Nitrosodibutylamine-d9).

• Animal Model:

  • Species and Strain: Typically rats (e.g., Fischer 344 or Sprague-Dawley) and mice (e.g., B6C3F1).

  • Age: Young adults at the start of the study.

  • Sex: Both males and females are used.

• Experimental Design:

  • Groups: A control group and at least two dose groups (low and high dose).

  • Group Size: A sufficient number of animals per group to ensure statistical power (typically 50 animals per sex per group).

  • Route of Administration: Relevant to potential human exposure (e.g., oral gavage, in drinking water or feed).

  • Duration: Typically 18-24 months for mice and 24-30 months for rats.

• In-Life Procedures:

  • Daily clinical observations for signs of toxicity.

  • Weekly body weight and food/water consumption measurements.

  • Regular palpation for masses.

• Terminal Procedures and Pathology:

  • At the end of the study, all surviving animals are euthanized.

  • A complete necropsy is performed on all animals.

  • Organs and tissues are examined macroscopically, and a comprehensive set of tissues is collected and preserved.

  • Histopathological examination of tissues from the high-dose and control groups is conducted. If treatment-related lesions are observed, tissues from lower-dose groups are also examined.

• Data Analysis:

  • Statistical analysis of tumor incidence between dosed and control groups.

  • Survival analysis.

General experimental workflow for a carcinogenicity bioassay.

Signaling Pathways in N-Nitrosamine Carcinogenesis

While specific signaling pathways for N-Nitrosodibutylamine are not extensively detailed, the general mechanisms of nitrosamine-induced carcinogenesis involve the mutation of key regulatory genes. The DNA adducts formed through metabolic activation can lead to mutations in proto-oncogenes (e.g., Ras) and tumor suppressor genes (e.g., p53).

For instance, G:C to A:T transition mutations are commonly observed in the Ras family of oncogenes following exposure to alkylating agents like activated nitrosamines. Such mutations can lead to the constitutive activation of the Ras protein, triggering downstream signaling cascades, such as the Raf-MEK-ERK pathway, which promote cell proliferation, inhibit apoptosis, and contribute to malignant transformation.

Conclusion

N-Nitrosodibutylamine is a well-documented animal carcinogen that requires metabolic activation to exert its genotoxic effects. The deuterated analogue, N-Nitrosodibutylamine-d9, is expected to be substantially less carcinogenic. This prediction is firmly grounded in the principle of the kinetic isotope effect, where the stronger C-D bonds at the α-carbon positions of the butyl chains are anticipated to significantly slow down the rate-limiting step of metabolic activation by cytochrome P450 enzymes. While direct experimental data on the carcinogenicity of N-Nitrosodibutylamine-d9 is currently lacking, the wealth of evidence from studies on other deuterated nitrosamines provides a strong scientific rationale for its reduced carcinogenic potential. This understanding is critical for researchers, scientists, and drug development professionals in assessing the risk associated with this and other deuterated compounds. Further comparative studies on the metabolism and carcinogenicity of NDBA and NDBA-d9 would be invaluable to quantitatively confirm this expected difference in potency.

References

• 1. clearsynth.com [clearsynth.com]
• 2. chemwhat.com [chemwhat.com]
• 3. clearsynth.com [clearsynth.com]
• 4. pharmaffiliates.com [pharmaffiliates.com]
• 5. clearsynth.com [clearsynth.com]

Metabolic Fate of N-Nitrosodibutylamine-d9: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide provides a comprehensive overview of the metabolic fate of N-Nitrosodibutylamine-d9 (NDBA-d9). While NDBA-d9 is primarily utilized as an internal standard for the quantitative analysis of its non-deuterated counterpart, N-Nitrosodibutylamine (NDBA), due to its chemical similarity, its metabolic profile is presumed to closely follow that of NDBA.[1] This document synthesizes available data on NDBA metabolism as a surrogate for NDBA-d9, covering its absorption, distribution, extensive metabolic pathways, and excretion.

The metabolism of NDBA is a complex process primarily mediated by Cytochrome P450 (CYP) enzymes in the liver.[2] The principal metabolic routes include α-, β-, γ-, and ω-hydroxylation, as well as N-dealkylation and denitrosation. The α-hydroxylation pathway is of particular toxicological significance as it leads to the formation of reactive intermediates capable of alkylating DNA, which is a key event in its carcinogenicity.[2][3] Other hydroxylation pathways are generally considered detoxification routes, leading to more polar metabolites that are subsequently conjugated and excreted.[2]

This guide presents quantitative metabolic data in structured tables, details the experimental protocols used in key studies, and provides visualizations of the metabolic pathways and experimental workflows to facilitate a deeper understanding of the biotransformation of this compound. It is important to note that the substitution of hydrogen with deuterium (B1214612) in NDBA-d9 may introduce a "deuterium isotope effect," potentially altering the rate of certain metabolic reactions. For instance, studies on deuterated N-nitrosodimethylamine (NDMA) have shown a shift in metabolism towards denitrosation, a detoxification pathway.[4] A similar effect could be anticipated for NDBA-d9, potentially leading to a different ratio of metabolites compared to NDBA.

Absorption, Distribution, and Excretion

While specific absorption, distribution, metabolism, and excretion (ADME) studies for N-Nitrosodibutylamine-d9 are not available in the public domain, the physicochemical properties of NDBA suggest that it is readily absorbed from the gastrointestinal tract. Following oral administration in rats, NDBA undergoes significant first-pass metabolism in the small intestine and liver.[5][6] The distribution is expected to be systemic, with the highest concentration of metabolic activity occurring in the liver where Cytochrome P450 enzymes are abundant.[2][7] Excretion of NDBA and its metabolites primarily occurs through urine.[8][9]

Metabolic Pathways

The metabolism of N-Nitrosodibutylamine is predominantly oxidative and catalyzed by various Cytochrome P450 isoforms, including CYP2B1, CYP2E1, CYP2A6, CYP2C, and CYP3A4.[7][10][11] The main metabolic pathways are:

• α-Hydroxylation: This is considered the primary metabolic activation pathway. It involves the hydroxylation of the carbon atom alpha to the nitroso group, forming an unstable α-hydroxy-nitrosamine. This intermediate spontaneously decomposes to butyraldehyde (B50154) and a reactive butyl carbocation, which can alkylate DNA.[2]

• β-, γ-, and ω-Hydroxylation: Hydroxylation at other positions on the butyl chain (β, γ, and ω) generally leads to detoxification products.[2] For instance, ω-hydroxylation (at the terminal carbon) is a significant pathway.[5][12] The resulting hydroxylated metabolites can be further oxidized or conjugated for excretion.[8][9]

• N-Dealkylation: This process involves the cleavage of one of the butyl groups, leading to the formation of butyraldehyde.[7][13]

• Denitrosation: A minor pathway that involves the removal of the nitroso group, which is considered a detoxification mechanism.[12][13]

The following diagram illustrates the primary metabolic pathways of N-Nitrosodibutylamine.

Primary metabolic pathways of N-Nitrosodibutylamine.

Quantitative Metabolic Data

The following tables summarize quantitative data on the metabolism of N-Nitrosodibutylamine from various studies.

Table 1: In Vitro Metabolism of N-Nitrosodibutylamine in Rat Liver Microsomes

Parameter	Value	Reference
Contribution of CYP2B1 to debutylation	62%	[7]
Dealkylation vs. Denitrosation	Dealkylation rates are substantially higher	[12]

Table 2: Urinary Metabolites of N-Nitrosodibutylamine in Rats (48h post-administration)

Metabolite	% of Dose	Reference
N-nitroso-3-hydroxybutylbutylamine (3-OH-NDBA)	Major metabolite	[8]
N-nitroso-2-hydroxybutylbutylamine (2-OH-NDBA)	< 1%	[8]
N-nitroso-4-hydroxybutylbutylamine (4-OH-NDBA)	< 1%	[8]
N-nitroso-3-carboxypropylbutylamine (BCPN)	Major metabolite	[8][9]

Experimental Protocols

This section details the methodologies for key experiments cited in the literature for the study of N-Nitrosodibutylamine metabolism. These protocols are directly applicable to studies involving NDBA-d9.

In Vitro Metabolism using Liver Microsomes

This protocol is adapted from studies investigating the cytochrome P450-mediated metabolism of N-nitrosamines.[2][7][13]

Objective: To determine the metabolites of NDBA-d9 formed by liver microsomal enzymes and to identify the specific CYP isoforms involved.

Materials:

• Liver microsomes (from rats, hamsters, or humans)[2]

• N-Nitrosodibutylamine-d9

• NADPH-regenerating system (e.g., glucose-6-phosphate, glucose-6-phosphate dehydrogenase, and NADP+)

• Potassium phosphate (B84403) buffer (0.1 M, pH 7.4)[2]

• Quenching solvent (e.g., ice-cold acetonitrile)[2]

• Analytical standards of potential metabolites

Procedure:

• Microsome Preparation: Liver microsomes are prepared by differential centrifugation of liver homogenates.[2] The protein concentration of the microsomal suspension is determined using a standard method like the Bradford or BCA assay.[2]

• Incubation: A mixture of liver microsomes, NDBA-d9, and potassium phosphate buffer is pre-incubated at 37°C for 5 minutes.[2]

• Reaction Initiation: The metabolic reaction is initiated by the addition of the NADPH-regenerating system.[2]

• Incubation: The reaction mixture is incubated at 37°C in a shaking water bath for a specified duration (e.g., 15-60 minutes).[2]

• Reaction Termination: The reaction is stopped by adding a quenching solvent.[2]

• Sample Preparation: The terminated reaction mixture is centrifuged to pellet the protein, and the supernatant is collected for analysis.

• Analysis: The metabolites in the supernatant are identified and quantified using analytical techniques such as LC-MS/MS or GC-MS.[14][15]

Workflow for in vitro metabolism studies.

In Vivo Metabolism and Excretion in Rats

This protocol is based on studies investigating the urinary metabolites of NDBA in rats.[8][9]

Objective: To identify and quantify the metabolites of NDBA-d9 excreted in the urine of rats following oral administration.

Materials:

• Male Sprague-Dawley rats[8]

• N-Nitrosodibutylamine-d9

• Metabolic cages for urine collection

• Solvents for extraction (e.g., dichloromethane)

• Enzymes for hydrolysis of conjugates (e.g., β-glucuronidase)

• Analytical instrumentation (GC-TEA, GC-MS)

Procedure:

• Dosing: Rats are administered a defined dose of NDBA-d9 orally.[8]

• Urine Collection: The animals are housed in metabolic cages, and urine is collected over a specified period (e.g., 48 hours).[8]

• Sample Preparation:

  • An aliquot of the collected urine is treated with β-glucuronidase to hydrolyze glucuronide conjugates.

  • The urine sample is then extracted with an organic solvent like dichloromethane.

  • The organic extract is concentrated prior to analysis.

• Analysis: The metabolites in the concentrated extract are identified and quantified using GC-TEA (Gas Chromatography-Thermal Energy Analyzer) or GC-MS.[8]

Conclusion

The metabolic fate of N-Nitrosodibutylamine-d9 is predicted to mirror that of its non-deuterated analog, N-Nitrosodibutylamine, which undergoes extensive metabolism primarily through oxidation by Cytochrome P450 enzymes. The key metabolic pathways are α-hydroxylation, leading to bioactivation, and β-, γ-, and ω-hydroxylation, as well as N-dealkylation and denitrosation, which are primarily detoxification routes. The resulting metabolites are largely excreted in the urine, often as glucuronide conjugates. While NDBA-d9 serves as a reliable internal standard in analytical studies, the potential for a deuterium isotope effect to alter the rates of its metabolic pathways warrants consideration in detailed toxicological assessments. Further research specifically on the metabolic profile of NDBA-d9 would be beneficial to confirm these assumptions and to fully elucidate any differences in its biotransformation compared to NDBA.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. academic.oup.com [academic.oup.com]
• 4. Metabolic denitrosation of N-nitrosodimethylamine in vivo in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Intestinal first-pass metabolism of nitrosamines. 4. Metabolism of N-nitrosodibutylamine in vascularly autoperfused jejunal and ileal loops of rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Metabolism of N-nitrosodimethylamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Identification of the cytochrome P450 isozymes involved in the metabolism of N-nitrosodipropyl-,N-nitrosodibutyl- and N-nitroso-n-butyl-n-propylamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. academic.oup.com [academic.oup.com]
• 9. academic.oup.com [academic.oup.com]
• 10. academic.oup.com [academic.oup.com]
• 11. Cytochrome P450 2E1 and 2A6 enzymes as major catalysts for metabolic activation of N-nitrosodialkylamines and tobacco-related nitrosamines in human liver microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. academic.oup.com [academic.oup.com]
• 13. Fluoro-substituted N-nitrosamines. 3. Microsomal metabolism of N-nitrosodibutylamine and of fluorinated analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Analysis of nine N-nitrosamines using liquid chromatography-accurate mass high resolution-mass spectrometry on a Q-Exactive instrument - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 15. benchchem.com [benchchem.com]

N-Nitrosodibutylamine-d9: A Technical Guide for Researchers

CAS Number: 2975202-09-4

This technical guide provides an in-depth overview of N-Nitrosodibutylamine-d9 (NDBA-d9), a deuterated isotopologue of the n-nitrosamine, N-Nitrosodibutylamine (NDBA). This document is intended for researchers, scientists, and drug development professionals, offering comprehensive information on its properties, analytical applications, and the biological pathways of its non-deuterated counterpart.

Core Compound Specifications

N-Nitrosodibutylamine-d9 is primarily utilized as an internal standard in analytical chemistry, particularly for the quantification of N-nitrosamine impurities in pharmaceutical products, food, and environmental samples.[1][2] Its deuteration provides a distinct mass spectrometric signature, allowing for accurate and precise measurements using isotope dilution techniques.

Property	Value	Source
CAS Number	2975202-09-4	[3][4]
Molecular Formula	C₈H₉D₉N₂O	[3][4][5]
Molecular Weight	167.30 g/mol	[2][4][5]
Synonyms	N-Butyl-N-(butyl-d9)nitrous amide	[3][4]
Appearance	Typically a liquid	(for NDBA)
Storage	2-8°C, protected from light	[3][5]

Analytical Applications and Experimental Protocols

The primary application of NDBA-d9 is as an internal standard for the sensitive and accurate quantification of NDBA and other nitrosamines in various matrices, most notably in pharmaceutical drug substances and products.[1][2] The use of a deuterated internal standard is critical for mitigating matrix effects and variabilities in sample preparation and instrument response.

General Experimental Workflow for Nitrosamine (B1359907) Analysis

The following workflow outlines a typical procedure for the analysis of nitrosamine impurities in a drug product using a deuterated internal standard like NDBA-d9.

A high-level overview of the analytical workflow for nitrosamine quantification.

Detailed Experimental Protocol: Analysis of NDBA in Metformin

This protocol provides a more specific example for the determination of NDBA in Metformin drug product using LC-MS/MS and NDBA-d9 as an internal standard.

1. Reagents and Materials:

• N-Nitrosodibutylamine (NDBA) reference standard

• N-Nitrosodibutylamine-d9 (NDBA-d9) internal standard

• Methanol (B129727) (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Metformin drug product

• 15 mL polypropylene (B1209903) centrifuge tubes

• 0.22 µm PVDF syringe filters

2. Standard and Sample Preparation:

• Stock Solutions: Prepare individual stock solutions of NDBA and NDBA-d9 in methanol at a concentration of 1 mg/mL.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the NDBA stock solution with a 50:50 mixture of methanol and water to achieve concentrations ranging from 0.1 to 100 ng/mL. Each working standard should be spiked with the NDBA-d9 internal standard to a final concentration of 20 ng/mL.

• Sample Preparation:

  • Accurately weigh a portion of crushed Metformin tablets equivalent to 100 mg of the active pharmaceutical ingredient (API) into a 15 mL centrifuge tube.

  • Add 5 mL of methanol and spike with the NDBA-d9 internal standard solution to achieve a final concentration of 200 ppb relative to the Metformin concentration.

  • Vortex the sample for 10 minutes to ensure complete dissolution and extraction.

  • Centrifuge the sample at 4500 rpm for 15 minutes.

  • Filter the supernatant through a 0.22 µm PVDF syringe filter.

  • Dilute the filtered extract 1:1 with water prior to LC-MS/MS analysis.[6]

3. LC-MS/MS Instrumentation and Conditions:

Parameter	Condition
LC System	UHPLC system
Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Methanol
Gradient	Optimized for separation of NDBA from matrix components
Flow Rate	0.3 mL/min
Injection Volume	5 µL
MS System	Triple Quadrupole Mass Spectrometer
Ionization Source	Heated Electrospray Ionization (HESI) or Atmospheric Pressure Chemical Ionization (APCI)
Detection Mode	Multiple Reaction Monitoring (MRM)

MRM Transitions:

Compound	Precursor Ion (m/z)	Product Ion (m/z)
NDBA	159.1	116.1
NDBA-d9	168.2	122.2

Metabolic Pathways and Carcinogenesis of N-Nitrosodibutylamine

While NDBA-d9 is used as a stable internal standard and is not expected to undergo significant metabolism in analytical systems, understanding the metabolic fate of its non-deuterated counterpart, NDBA, is crucial for toxicological and risk assessment studies. The carcinogenicity of NDBA is dependent on its metabolic activation by cytochrome P450 (CYP) enzymes.[7]

Metabolic Activation Pathway

The primary metabolic activation pathway of NDBA involves the hydroxylation of the α-carbon atom of one of the butyl chains.[7][8] This reaction, primarily catalyzed by CYP2B and CYP2E family enzymes, forms an unstable α-hydroxy-nitrosamine intermediate.[8] This intermediate spontaneously decomposes to yield a reactive butyl-diazonium ion, which is a potent electrophile capable of alkylating DNA.[7][8] Other hydroxylation reactions can occur at the β, γ, and ω positions, which are generally considered detoxification pathways.[8]

The metabolic activation of NDBA to a DNA-alkylating agent.

Carcinogenesis Signaling Pathway

The formation of DNA adducts by the reactive metabolites of NDBA is a critical initiating event in its carcinogenic process.[7] If these adducts are not repaired by cellular DNA repair mechanisms, they can lead to mutations during DNA replication. The accumulation of mutations in critical genes, such as oncogenes and tumor suppressor genes, can disrupt normal cell cycle control and lead to neoplastic transformation.

A simplified signaling pathway of NDBA-induced carcinogenesis.

References

• 1. mdpi.com [mdpi.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. chemwhat.com [chemwhat.com]
• 5. clearsynth.com [clearsynth.com]
• 6. ssi.shimadzu.com [ssi.shimadzu.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

An In-depth Technical Guide on the Safety and Handling of N-Nitrosodibutylamine-d9

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for N-Nitrosodibutylamine-d9, a deuterated isotopologue of N-Nitrosodibutylamine (NDBA). Given that the primary use of N-Nitrosodibutylamine-d9 is as an internal standard in analytical chemistry, its safety and handling protocols are intrinsically linked to those of its non-deuterated counterpart, NDBA.[1] This document will, therefore, draw upon safety data for NDBA to provide a thorough overview for researchers.

Chemical and Physical Properties

N-Nitrosodibutylamine-d9 is the deuterium-labeled version of N-Nitrosodibutylamine.[1] The following table summarizes its key chemical and physical properties.

Property	Value
Chemical Name	N-Butyl-N-(butyl-d9)nitrous amide
Synonyms	N-Nitroso-di-n-butylamine-d9
CAS Number	2975202-09-4[2]
Molecular Formula	C8H9D9N2O[2]
Molecular Weight	167.3 g/mol [2]
Appearance	Pale yellow liquid[3]

Hazard Identification and Toxicology

N-Nitrosodibutylamine is classified as a hazardous substance and is a suspected carcinogen.[4][5][6] The International Agency for Research on Cancer (IARC) has classified it as a Group 2B carcinogen, meaning it is possibly carcinogenic to humans.[4]

Acute Toxicity: The oral LD50 in rats is 1200 mg/kg.[4] Ingestion of significant amounts may be harmful or fatal.[4]

Chronic Health Effects: There is substantial evidence that N-nitrosamines can cause cancer in humans based on animal experiments.[4] N-nitroso compounds are known to induce cancer and mutations in various organs, with a particular emphasis on the liver.[4]

The following table summarizes the toxicological data for N-Nitrosodibutylamine.

Metric	Species	Route	Value
LD50	Rat	Oral	1200 mg/kg[4]
LD50	Rat	Subcutaneous	1200 mg/kg[4]
LD50	Hamster	Oral	2150 mg/kg[6]

Safety and Handling

Due to its potential carcinogenicity and toxicity, strict safety precautions must be observed when handling N-Nitrosodibutylamine-d9.

Personal Protective Equipment (PPE):

• Gloves: Double-gloving with nitrile gloves is recommended.[7]

• Eye Protection: Tightly fitting safety goggles with side shields are required.[5][7]

• Lab Coat: A lab coat must be worn at all times.[7]

• Respiratory Protection: All work should be conducted in a certified chemical fume hood.[7] If there is a risk of exceeding exposure limits, a full-face respirator should be used.[7]

Handling and Storage:

• Ventilation: Work in a well-ventilated area, preferably a chemical fume hood.[5][7]

• Designated Area: A regulated and marked area should be established for handling and storage.[7]

• Storage: Store in its original, tightly sealed container in a cool, well-ventilated, and designated area, protected from light.[7]

• Incompatibilities: Avoid contact with strong oxidizing agents.[4]

First Aid Measures

In case of exposure, immediate action is critical.

Exposure Route	First Aid Measures
Inhalation	Move the victim to fresh air. If breathing is difficult, administer oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[2][5]
Skin Contact	Immediately remove all contaminated clothing. Flush skin with running water and soap. Seek medical attention.[4][5]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.[4][5]
Ingestion	Do not induce vomiting. Seek immediate medical assistance for gastric lavage.[2]

Accidental Release and Disposal

Spill Response:

• Evacuate personnel from the area and move upwind.[4]

• Wear appropriate PPE, including a self-contained breathing apparatus.[2]

• Contain the spillage and clean it up immediately.[4] Absorb with liquid-binding material (e.g., sand, diatomite, acid binders).[6]

• Avoid breathing vapors and contact with skin and eyes.[4]

• Prevent the chemical from entering drains.[5]

Disposal: This material and its container must be disposed of as hazardous waste.[4] Do not allow it to be released into the environment.[4] All waste materials should be collected in properly labeled, sealed containers for disposal by a licensed professional waste disposal service.[5]

Metabolism and Carcinogenicity

N-Nitrosodibutylamine undergoes metabolic activation primarily by cytochrome P450 (CYP) enzymes in the liver.[8] The key pathway linked to its carcinogenicity is α-hydroxylation, which leads to the formation of an unstable intermediate that can alkylate DNA, forming DNA adducts.[8][9] These DNA adducts can lead to mutations during DNA replication, which is a critical step in the initiation of cancer.[9] Other metabolic pathways, such as β, γ, and ω-hydroxylation, generally result in detoxification products that are excreted.[8]

Metabolic pathway of N-Nitrosodibutylamine.

Experimental Protocols

N-Nitrosodibutylamine-d9 is primarily used as an internal standard for the quantification of N-nitrosamines in various samples, including pharmaceuticals and environmental matrices.[1][10] The most common analytical techniques are Liquid Chromatography-Mass Spectrometry (LC-MS) and Gas Chromatography-Mass Spectrometry (GC-MS).[10][11]

Generalized Protocol for N-Nitrosamine Analysis by LC-MS/MS

This protocol is a generalized representation and may require optimization for specific matrices and instrumentation.

1. Standard Preparation:

• Prepare a stock solution of N-Nitrosodibutylamine-d9 in a suitable solvent (e.g., methanol).

• Prepare a series of calibration standards by diluting the stock solution of the non-deuterated N-Nitrosodibutylamine and spiking a fixed concentration of the N-Nitrosodibutylamine-d9 internal standard.

2. Sample Preparation:

• Accurately weigh the sample into a centrifuge tube.

• Add a known amount of the N-Nitrosodibutylamine-d9 internal standard solution.

• Add the extraction solvent (e.g., methanol (B129727) or dichloromethane).

• Vortex or shake the sample for a specified time (e.g., 30 minutes).

• Centrifuge the sample to separate the solid and liquid phases.

• Transfer the supernatant to a clean vial for analysis. Further cleanup steps like solid-phase extraction (SPE) may be necessary depending on the sample matrix.

3. LC-MS/MS Analysis:

• Chromatographic Column: A suitable C18 column is often used.

• Mobile Phase: A gradient of water and an organic solvent (e.g., methanol or acetonitrile), often with an additive like formic acid.[12]

• Injection Volume: Typically 5-10 µL.

• Mass Spectrometry: Operate in positive electrospray ionization (ESI) mode with Multiple Reaction Monitoring (MRM) for quantification. Monitor specific precursor-to-product ion transitions for both the analyte and the internal standard.

4. Data Analysis:

• Construct a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the analyte concentration.

• Quantify the amount of N-Nitrosodibutylamine in the sample using the calibration curve.

General experimental workflow for NDBA quantification.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. kmpharma.in [kmpharma.in]
• 3. N-Nitrosodibutylamine | C8H18N2O | CID 13542 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. datasheets.scbt.com [datasheets.scbt.com]
• 5. chemicalbook.com [chemicalbook.com]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. Analysis of nine N-nitrosamines using liquid chromatography-accurate mass high resolution-mass spectrometry on a Q-Exactive instrument - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 11. benchchem.com [benchchem.com]
• 12. nano-ntp.com [nano-ntp.com]

Protocols & Analytical Methods

Application Notes and Protocols for N-Nitrosodibutylamine-d9 as an Internal Standard in GC-MS Analysis

Audience: Researchers, scientists, and drug development professionals.

Introduction

N-Nitrosamines are a class of compounds that are of significant concern due to their classification as probable human carcinogens.[1][2] The presence of these impurities, even at trace levels, in pharmaceutical products, food, and environmental samples is a major safety concern for regulatory agencies and manufacturers worldwide.[1][3] N-Nitrosodibutylamine (NDBA) is a common nitrosamine (B1359907) impurity that requires highly sensitive and specific analytical methods for its accurate quantification.[1]

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful and widely used technique for the determination of volatile and semi-volatile nitrosamines like NDBA due to its high sensitivity and selectivity.[1][4] The use of a stable isotope-labeled internal standard, such as N-Nitrosodibutylamine-d9 (NDBA-d9), is crucial for accurate quantification. The internal standard co-elutes with the target analyte and experiences similar effects during sample preparation and analysis, thus compensating for variations in extraction efficiency and instrument response. This document provides detailed application notes and protocols for the use of NDBA-d9 as an internal standard for the quantitative analysis of NDBA by GC-MS.

Analyte and Internal Standard

A visual representation of the relationship between the target analyte (NDBA) and the internal standard (NDBA-d9).

Caption: Analyte and Internal Standard Relationship.

Experimental Protocols

This section details the methodology for the quantification of N-Nitrosodibutylamine (NDBA) using Gas Chromatography-Mass Spectrometry (GC-MS) with N-Nitrosodibutylamine-d9 as an internal standard. The protocol is a synthesis of established methods for nitrosamine analysis.[1][5]

Reagents and Materials

• Standards: N-Nitrosodibutylamine (NDBA) and N-Nitrosodibutylamine-d9 (NDBA-d9) reference standards.

• Solvents: Dichloromethane (B109758) (DCM), Methanol (B129727) (MeOH), n-hexane (all HPLC or GC grade).

• Reagents: Anhydrous sodium sulfate, 1M Sodium Hydroxide (NaOH) solution.

• Solid-Phase Extraction (SPE) Cartridges: Florisil SPE cartridges (e.g., 1 g, 6 mL) or equivalent.[4]

• Filters: 0.22 µm or 0.45 µm PTFE syringe filters.[6]

• Glassware: Volumetric flasks, centrifuge tubes, GC vials with inserts.

Standard Solution Preparation

• Stock Solutions (1000 µg/mL):

  • Accurately weigh approximately 10 mg of NDBA reference standard into a 10 mL volumetric flask. Dissolve and dilute to volume with methanol.[1]

  • Prepare a stock solution of NDBA-d9 in a similar manner.

• Intermediate Standard Solutions (e.g., 10 µg/mL):

  • Dilute the stock solutions with methanol to an intermediate concentration.

• Working Standard & Calibration Curve Solutions:

  • Prepare a series of calibration standards by serially diluting the NDBA intermediate solution with dichloromethane to cover the desired concentration range (e.g., 0.5 - 200 ng/mL).[1]

  • Spike each calibration standard with a constant concentration of NDBA-d9 internal standard solution (e.g., 10 ng/mL).[7]

Sample Preparation

The choice of sample preparation method depends on the matrix.

• Sample Weighing: Weigh a quantity of powdered tablets equivalent to approximately 250 mg of the active pharmaceutical ingredient (API) into a 15 mL centrifuge tube.

• Suspension: Add 10 mL of 1M NaOH solution, vortex briefly, and shake for at least 5 minutes.

• Internal Standard Spiking: Spike the sample with a known amount of NDBA-d9 internal standard solution.

• Extraction: Add 2.0 mL of dichloromethane, vortex briefly, and shake for at least 5 minutes.

• Centrifugation: Centrifuge at approximately 10,000 g for at least 5 minutes.

• Collection: Carefully transfer the lower organic (dichloromethane) layer into a clean tube.

• Filtration: Filter the extract through a 0.45 µm PTFE filter into a GC vial for analysis.[6]

• Homogenization: Weigh 10 g of a homogenized meat sample into a 50 mL centrifuge tube.

• Internal Standard Spiking: Spike the sample with NDBA-d9 internal standard solution.

• Extraction: Add 20 mL of dichloromethane and 5 g of anhydrous sodium sulfate. Homogenize for 2 minutes.

• Centrifugation: Centrifuge the mixture at 5000 rpm for 10 minutes.

• Concentration: Decant and filter the dichloromethane extract. Concentrate the extract to approximately 1 mL using a rotary evaporator at 30°C.

• SPE Cleanup:

  • Conditioning: Condition a Florisil SPE cartridge with 5 mL of dichloromethane followed by 5 mL of n-hexane.

  • Loading: Load the concentrated extract onto the cartridge.

  • Washing: Wash with 10 mL of n-hexane.

  • Elution: Elute NDBA and NDBA-d9 with 10 mL of a dichloromethane/methanol (95:5 v/v) mixture.

• Final Concentration: Evaporate the eluate to a final volume of 1 mL under a gentle stream of nitrogen. Transfer to a GC vial for analysis.

A diagram illustrating the general experimental workflow.

Caption: General GC-MS Experimental Workflow.

GC-MS Operating Conditions

The following are typical GC-MS parameters for nitrosamine analysis. These may need to be optimized for specific instruments and applications.

Parameter	Value	Reference
Gas Chromatograph
Column	SH-I-624Sil MS (30 m x 0.25 mm I.D., 1.4 µm) or equivalent	[1][6]
Injection Mode	Splitless	[1][6]
Injection Volume	1-2 µL	[1][6]
Injector Temperature	250 °C	[1][6]
Carrier Gas	Helium
Flow Rate	Constant linear velocity (e.g., 39.7 cm/sec)	[1][6]
Oven Program	50 °C (hold for 1 min), ramp at 20 °C/min to 250 °C (hold for 3 min)	[1][6]
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)	[1]
Ion Source Temp.	230 °C	[1][6]
Interface Temp.	250 °C	[1][6]
Measurement Mode	Multiple Reaction Monitoring (MRM)	[1]

MRM Transitions

Multiple Reaction Monitoring (MRM) is a highly selective and sensitive MS/MS technique. The following are example MRM transitions for NDBA and a predicted transition for NDBA-d9.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Use	Reference
NDBA	158	99	8-10	Quantifier	[1][8]
NDBA	116	99	6	Qualifier	[8]
NDBA-d9	167 (Predicted)	108 (Predicted)	Optimized	Quantifier

Note: The exact m/z values and collision energies for NDBA-d9 should be determined empirically on the specific instrument used.

Data Presentation and Performance Characteristics

The use of NDBA-d9 as an internal standard allows for the establishment of robust and reliable quantitative methods. Below is a summary of typical performance characteristics for GC-MS methods for nitrosamine analysis.

Parameter	Typical Value	Reference
Calibration Range	0.2 - 200 ng/mL	[1][6]
Correlation Coefficient (r²)	> 0.999	[1]
Limit of Detection (LOD)	0.32 ng/mL	[1]
Limit of Quantitation (LOQ)	1.0 - 2.0 ng/mL (µg/L)	[1][7]
Recovery	84.1% - 118%	[1]
Precision (%RSD)	< 15%	[1][9]

Conclusion

The use of N-Nitrosodibutylamine-d9 as an internal standard provides a reliable and accurate method for the quantification of N-Nitrosodibutylamine by GC-MS. The protocols and data presented here offer a comprehensive guide for researchers, scientists, and drug development professionals to establish and validate their own analytical methods for the monitoring of this critical impurity in various matrices. The detailed experimental workflow and performance characteristics demonstrate the robustness and sensitivity of the technique, ensuring compliance with regulatory requirements and safeguarding public health.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. agilent.com [agilent.com]
• 4. benchchem.com [benchchem.com]
• 5. edqm.eu [edqm.eu]
• 6. shimadzu.com [shimadzu.com]
• 7. Simultaneous Determination and Quantification of NineNitrosamine Impurities in Semi-Solid Forms Using a GC–MS/MS Method [mdpi.com]
• 8. Analysis of Nitrosamine Impurities in Drugs by GC-MS/MS [restek.com]
• 9. nano-ntp.com [nano-ntp.com]

Application Note: Quantification of N-Nitrosodibutylamine (NDBA) in Pharmaceutical Products Using a Validated LC-MS/MS Method with an Isotope-Labeled Internal Standard

Audience: Researchers, scientists, and drug development professionals.

Abstract N-Nitrosodibutylamine (NDBA) is a nitrosamine (B1359907) impurity of significant concern due to its classification as a probable human carcinogen.[1][2] Regulatory agencies, including the U.S. Food and Drug Administration (FDA), mandate strict control over such impurities in pharmaceutical products.[1][3][4][5] This document provides a detailed protocol for the sensitive and accurate quantification of NDBA in drug substances and products using Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS). The method employs N-Nitrosodibutylamine-d9 (NDBA-d9) as a stable isotope-labeled internal standard (SIL-IS) to ensure high accuracy and precision by correcting for matrix effects and procedural variability. The validation parameters demonstrate that the method is suitable for its intended purpose of trace-level impurity analysis.[6][7]

Principle of Isotope Dilution Mass Spectrometry

The core of this method is the principle of isotope dilution. A known quantity of the stable isotope-labeled internal standard, NDBA-d9, is spiked into every sample, calibrator, and quality control sample. NDBA-d9 is chemically identical to NDBA and co-elutes chromatographically but is differentiated by the mass spectrometer due to its higher mass. Any loss of analyte during sample preparation or fluctuations in instrument response will affect both the analyte and the internal standard equally. Therefore, the ratio of the analyte's signal to the internal standard's signal is used for quantification, providing a more accurate and robust result compared to external standard methods.

Caption: Principle of NDBA quantification using an internal standard (IS).

Experimental Protocol

Materials and Reagents

• N-Nitrosodibutylamine (NDBA) analytical standard[8]

• N-Nitrosodibutylamine-d9 (NDBA-d9) analytical standard

• Methanol (LC-MS Grade)

• Water (LC-MS Grade)

• Formic Acid (99% or higher)

• Volumetric flasks, pipettes, and autosampler vials

Preparation of Standard Solutions

• Internal Standard (IS) Stock Solution (10 µg/mL): Accurately weigh 1 mg of NDBA-d9, dissolve in, and dilute to 100 mL with methanol.

• NDBA Stock Solution (10 µg/mL): Accurately weigh 1 mg of NDBA, dissolve in, and dilute to 100 mL with methanol.

• Working Internal Standard Solution (100 ng/mL): Dilute 1 mL of the IS Stock Solution to 100 mL with methanol.

• Working NDBA Standard Solution (100 ng/mL): Dilute 1 mL of the NDBA Stock Solution to 100 mL with methanol.

• Calibration Curve Standards (0.5 - 50 ng/mL): Prepare a series of calibration standards by serially diluting the Working NDBA Standard Solution with methanol. To each calibrator, add a fixed amount of the Working Internal Standard Solution to achieve a final IS concentration of approximately 10 ng/mL in all standards.

Sample Preparation

• Weighing: Accurately weigh a portion of the ground drug product powder equivalent to 100 mg of the active pharmaceutical ingredient (API) into a 15 mL centrifuge tube.[9]

• Spiking: Add a pre-determined volume of the Working Internal Standard Solution (e.g., 100 µL of 100 ng/mL NDBA-d9) to the tube.

• Extraction: Add 5.0 mL of methanol.[9]

• Vortexing: Cap the tube and vortex for 20 minutes to ensure complete dissolution and extraction of the analyte.

• Centrifugation: Centrifuge the sample at 4500 rpm for 15 minutes to pelletize excipients.[9]

• Filtration: Carefully transfer the supernatant and filter it through a 0.22 µm PVDF syringe filter into a clean autosampler vial for LC-MS/MS analysis.[9]

LC-MS/MS Method and Parameters

Highly sensitive and selective analytical methods are required for the detection of trace-level nitrosamines.[6] LC-MS/MS is a widely recognized technique that fulfills these requirements.[10]

References

• 1. fda.gov [fda.gov]
• 2. agilent.com [agilent.com]
• 3. CDER Nitrosamine Impurity Acceptable Intake Limits | FDA [fda.gov]
• 4. fda.gov [fda.gov]
• 5. FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs [khlaw.com]
• 6. Validating analytical procedures for determining nitrosamines in pharmaceuticals: European OMCLs participate in collaborative study with international regulatory agencies - European Directorate for the Quality of Medicines & HealthCare [edqm.eu]
• 7. benchchem.com [benchchem.com]
• 8. N-亚硝基-n-丁胺 analytical standard | Sigma-Aldrich [sigmaaldrich.com]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. cdnmedia.eurofins.com [cdnmedia.eurofins.com]

Application Note: High-Sensitivity Analysis of N-Nitrosodibutylamine (NDBA) in Pharmaceutical Matrices using a d9-Internal Standard and LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a detailed protocol for the sample preparation and quantitative analysis of N-Nitrosodibutylamine (NDBA), a potential genotoxic impurity in pharmaceutical products. The described method utilizes a deuterated internal standard (NDBA-d9) for accurate quantification and employs Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) for high sensitivity and selectivity. The protocol is designed to be a comprehensive guide for researchers, scientists, and drug development professionals involved in the quality control and safety assessment of active pharmaceutical ingredients (APIs) and finished drug products.

Introduction

N-nitrosamines are a class of compounds classified as probable human carcinogens by regulatory agencies worldwide, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[1][2] Their presence in pharmaceutical products, even at trace levels, is a significant safety concern.[1] N-Nitrosodibutylamine (NDBA) is one such nitrosamine (B1359907) impurity that can potentially form during the synthesis, formulation, or storage of drug products.[3] Consequently, robust and sensitive analytical methods are crucial for the accurate quantification of NDBA to ensure patient safety and comply with stringent regulatory limits.[1]

This application note details a reliable method for the analysis of NDBA in pharmaceutical matrices. The use of a stable isotope-labeled internal standard, such as N-Nitrosodibutylamine-d9 (NDBA-d9), is critical for correcting potential variations during sample preparation and analysis, thereby ensuring high accuracy and precision.[4] The method described herein is based on solvent extraction of the sample, followed by analysis using a highly sensitive LC-MS/MS system.

Experimental

Materials and Reagents

• N-Nitrosodibutylamine (NDBA) reference standard

• N-Nitrosodibutylamine-d9 (NDBA-d9) internal standard (ISTD)

• Methanol (B129727) (LC-MS grade)

• Dichloromethane (DCM) (GC-MS grade, if required for alternative extraction)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium formate (B1220265) (LC-MS grade)

• 15 mL polypropylene (B1209903) centrifuge tubes

• 0.22 µm PVDF or Nylon syringe filters

• LC-MS vials

Standard Solution Preparation

2.2.1 NDBA Stock Solution (e.g., 1 mg/mL): Accurately weigh approximately 10 mg of NDBA reference standard into a 10 mL volumetric flask. Dissolve and dilute to volume with methanol.

2.2.2 NDBA-d9 Internal Standard (ISTD) Stock Solution (e.g., 1 mg/mL): Prepare a stock solution of NDBA-d9 in a similar manner to the NDBA stock solution.

2.2.3 Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the NDBA stock solution with methanol to cover the desired calibration range (e.g., 0.5 - 200 ng/mL). Each working standard should be fortified with the NDBA-d9 ISTD at a constant concentration (e.g., 50 ng/mL).

Sample Preparation Protocol

The following protocol is a general guideline and may require optimization based on the specific drug product matrix.

2.3.1 For Drug Substance (API):

• Accurately weigh approximately 500 mg of the API into a 15 mL centrifuge tube.[5]

• Add 5.0 mL of methanol.[5]

• Spike the sample with a known amount of NDBA-d9 ISTD solution.

• Vortex the tube for at least 1 minute or until the API is completely dissolved.[5][6]

• Centrifuge the sample at 4500 rpm for 15 minutes.[7]

• Filter the supernatant through a 0.22 µm syringe filter into an LC-MS vial.[7]

2.3.2 For Drug Product (Tablets):

• Weigh and grind a sufficient number of tablets to obtain a fine, homogeneous powder.

• Transfer an amount of powder equivalent to 500 mg of the API into a 15 mL centrifuge tube.

• Add 5.0 mL of methanol.[5]

• Spike the sample with a known amount of NDBA-d9 ISTD solution.

• Vortex the tube for at least 1 minute to disperse the powder.[6]

• Place the tube on a mechanical shaker and shake for 40 minutes.[7]

• Centrifuge the sample at 4500 rpm for 15 minutes.[7]

• Filter the supernatant through a 0.22 µm syringe filter into an LC-MS vial.[7]

LC-MS/MS Instrumentation and Conditions

The following are typical LC-MS/MS parameters and may need to be optimized for the specific instrument used.

2.4.1 Liquid Chromatography:

• Column: A suitable C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic acid in water.[5]

• Mobile Phase B: 0.1% Formic acid in methanol.[5]

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Column Temperature: 40 °C.

• Gradient: A typical gradient would start with a low percentage of Mobile Phase B, ramp up to a high percentage to elute NDBA, and then return to initial conditions for re-equilibration.

2.4.2 Mass Spectrometry:

• Ion Source: Electrospray Ionization (ESI) in positive mode.

• Detection Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions: Specific precursor-to-product ion transitions for both NDBA and NDBA-d9 must be determined and optimized on the mass spectrometer being used.

Data Presentation

The following tables summarize typical quantitative performance data for the analysis of NDBA and other nitrosamines. These values are provided for reference and may vary depending on the specific matrix and instrumentation.

Table 1: Method Performance Characteristics for NDBA Analysis

Parameter	Typical Value (Drug Substance)	Typical Value (Drug Product)	Reference
Limit of Detection (LOD)	0.010 ppm	0.016 ppm	[6]
Limit of Quantification (LOQ)	0.033 ppm	0.053 ppm	[6]
Recovery	70 - 130%	70 - 130%	[8]
Precision (%RSD)	< 15%	< 15%	[9]

Table 2: Example MRM Transitions for NDBA and NDBA-d9

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
NDBA	[To be determined]	[To be determined]	[To be optimized]
NDBA-d9	[To be determined]	[To be determined]	[To be optimized]

Note: The exact m/z values for the precursor and product ions, as well as the optimal collision energy, must be empirically determined on the specific mass spectrometer being used.

Experimental Workflow and Diagrams

The overall experimental workflow for the sample preparation of NDBA is depicted in the following diagram.

References

• 1. benchchem.com [benchchem.com]
• 2. agilent.com [agilent.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. fda.gov [fda.gov]
• 7. fda.gov [fda.gov]
• 8. agilent.com [agilent.com]
• 9. nano-ntp.com [nano-ntp.com]

Application Notes and Protocols for N-Nitrosodibutylamine-d9 in Pharmaceutical Impurity Testing

For Researchers, Scientists, and Drug Development Professionals

These comprehensive application notes and protocols detail the use of N-Nitrosodibutylamine-d9 (NDBA-d9) as an internal standard for the quantitative analysis of N-Nitrosodibutylamine (NDBA) and other nitrosamine (B1359907) impurities in pharmaceutical products. The methodologies outlined are based on modern analytical techniques, primarily Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), to ensure high sensitivity and selectivity in compliance with global regulatory standards.

Introduction

The presence of nitrosamine impurities in pharmaceutical products is a significant safety concern due to their classification as probable human carcinogens.[1][2][3] Regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established stringent limits for these impurities in drug substances and products.[4] Accurate and robust analytical methods are therefore crucial for their detection and quantification at trace levels.[5][6][7]

N-Nitrosodibutylamine-d9 (NDBA-d9) is a deuterated analog of NDBA and is commonly used as an internal standard in analytical methods. The use of a stable isotope-labeled internal standard is critical for accurate quantification as it co-elutes with the analyte of interest and experiences similar ionization effects, effectively compensating for matrix effects and variations in sample preparation and instrument response.[4][8]

Analytical Principle

The primary analytical technique for the determination of NDBA and other nitrosamines is Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). This method offers the high sensitivity and selectivity required to detect these impurities at the parts-per-billion (ppb) level.[9][10] The general workflow involves sample preparation, chromatographic separation, and detection by mass spectrometry.

A typical experimental workflow for the analysis of nitrosamine impurities using an internal standard like NDBA-d9 is illustrated below.

References

• 1. fda.gov [fda.gov]
• 2. agilent.com [agilent.com]
• 3. shimadzu.com [shimadzu.com]
• 4. propharmagroup.com [propharmagroup.com]
• 5. Validating analytical procedures for determining nitrosamines in pharmaceuticals: European OMCLs participate in collaborative study with international regulatory agencies - European Directorate for the Quality of Medicines & HealthCare [edqm.eu]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. documents.thermofisher.com [documents.thermofisher.com]

Application Note: Environmental Analysis of Nitrosamines using N-Nitrosodibutylamine-d9 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nitrosamines, or N-nitrosamines, are a class of organic compounds that have garnered significant attention due to their classification as probable human carcinogens.[1] Their presence in the environment, particularly in drinking water and wastewater, is a growing concern.[2][3] These compounds can form during various industrial processes and water treatment procedures, such as chlorination or chloramination.[2] Regulatory bodies worldwide have set stringent limits for nitrosamines in pharmaceuticals and drinking water, necessitating highly sensitive and accurate analytical methods for their detection and quantification at trace levels.[4][5]

This application note provides a detailed protocol for the environmental analysis of nitrosamines in water matrices using gas chromatography-tandem mass spectrometry (GC-MS/MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS). The use of an isotopically labeled internal standard, N-Nitrosodibutylamine-d9, is highlighted to ensure high accuracy and precision by correcting for matrix effects and variations during sample preparation and analysis.[6]

Analytical Approaches

The two primary instrumental techniques for the analysis of nitrosamines are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS).[7] For enhanced selectivity and sensitivity, tandem mass spectrometry (MS/MS) is commonly employed with both techniques.[8]

• GC-MS/MS: This technique is particularly well-suited for the analysis of volatile and semi-volatile nitrosamines.[7] It offers excellent separation and detection capabilities. However, it may not be suitable for thermally labile compounds, which can degrade at the high temperatures used in the GC injector port.[9]

• LC-MS/MS: This is the preferred method for a broader range of nitrosamines, including those that are less volatile or thermally unstable.[7][10] It provides high sensitivity and specificity, often reaching detection limits in the parts-per-trillion (ppt) range.[7]

Experimental Protocols

Sample Collection and Handling

Proper sample collection and storage are crucial to prevent the degradation of target analytes and the formation of artifacts.

• Collection: Collect water samples in amber glass bottles to minimize photolytic decomposition.[11]

• Dechlorination: If the water sample contains residual chlorine, add a quenching agent such as sodium thiosulfate (B1220275) (80 mg/L) to prevent further nitrosamine (B1359907) formation.[11]

• Storage: Samples should be stored at 4°C and extracted within 14 days of collection.[12]

Sample Preparation: Solid-Phase Extraction (SPE)

Solid-phase extraction is a widely used technique for the pre-concentration of nitrosamines from water samples.

Materials:

• SPE cartridges (e.g., Coconut charcoal-based)

• Dichloromethane (DCM), HPLC grade

• Methanol (B129727), HPLC grade

• Nitrogen gas, high purity

• Vortex mixer

• Centrifuge

Protocol:

• Internal Standard Spiking: Spike the water sample (typically 500 mL) with a known concentration of N-Nitrosodibutylamine-d9 solution.

• Cartridge Conditioning: Condition the SPE cartridge according to the manufacturer's instructions, typically with DCM followed by methanol and then reagent water.

• Sample Loading: Pass the water sample through the conditioned SPE cartridge at a controlled flow rate (e.g., 10-15 mL/min).

• Cartridge Drying: After loading, dry the cartridge thoroughly under a gentle stream of nitrogen for at least 30 minutes to remove residual water.

• Elution: Elute the trapped nitrosamines from the cartridge with a small volume of DCM (e.g., 2 x 5 mL).

• Concentration: Concentrate the eluate to a final volume of 1 mL under a gentle stream of nitrogen.

• Reconstitution: The concentrated extract is now ready for GC-MS/MS or LC-MS/MS analysis.

Fig. 1: Solid-Phase Extraction Workflow (Within 100 characters)

Instrumental Analysis: GC-MS/MS

Instrumentation:

• Gas Chromatograph coupled to a Tandem Mass Spectrometer (GC-MS/MS)

• Capillary Column (e.g., DB-624 or equivalent)

Typical GC-MS/MS Parameters:

Parameter	Value
Injector Temperature	250 °C
Injection Mode	Splitless
Carrier Gas	Helium
Oven Program	Initial 40°C (hold 1 min), ramp to 280°C at 10°C/min, hold 5 min
Ionization Mode	Electron Ionization (EI)

| Acquisition Mode | Multiple Reaction Monitoring (MRM) |

Instrumental Analysis: LC-MS/MS

Instrumentation:

• Liquid Chromatograph coupled to a Tandem Mass Spectrometer (LC-MS/MS)

• C18 Reverse-Phase Column (e.g., 100 x 2.1 mm, 1.8 µm)

Typical LC-MS/MS Parameters:

Parameter	Value
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Methanol
Gradient	5% B to 95% B over 10 minutes
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Ionization Source	Heated Electrospray Ionization (HESI) or Atmospheric Pressure Chemical Ionization (APCI)

| Acquisition Mode | Multiple Reaction Monitoring (MRM) |

Data Presentation

MRM Transitions for Selected Nitrosamines

Multiple Reaction Monitoring (MRM) is used for the selective detection and quantification of target analytes. The following table lists typical precursor and product ions for common nitrosamines and the internal standard N-Nitrosodibutylamine-d9.

Compound	Precursor Ion (m/z)	Product Ion 1 (m/z) (Quantifier)	Product Ion 2 (m/z) (Qualifier)
N-Nitrosodimethylamine (NDMA)	75.1	43.1	58.1
N-Nitrosodiethylamine (NDEA)	103.1	43.1	75.1
N-Nitrosodi-n-propylamine (NDPA)	131.1	89.1	43.1
N-Nitrosodi-n-butylamine (NDBA)	159.2	57.1	102.1
N-Nitrosodibutylamine-d9 (IS)	168.2	62.1	108.1
N-Nitrosopiperidine (NPIP)	115.1	83.1	55.1
N-Nitrosopyrrolidine (NPYR)	101.1	55.1	69.1

Note: Optimal MRM transitions may vary slightly depending on the instrument and source conditions.

Method Performance Data

The following table summarizes typical method performance characteristics for the analysis of nitrosamines in water.

Parameter	N-Nitrosodimethylamine (NDMA)	N-Nitrosodiethylamine (NDEA)	N-Nitrosodi-n-butylamine (NDBA)
Limit of Detection (LOD)	0.5 - 2 ng/L	0.5 - 2 ng/L	1 - 5 ng/L
Limit of Quantification (LOQ)	1.5 - 6 ng/L	1.5 - 6 ng/L	3 - 15 ng/L
Recovery	85 - 110%	90 - 115%	80 - 105%
Linearity (r²)	> 0.995	> 0.995	> 0.995
Precision (%RSD)	< 15%	< 15%	< 15%

Data compiled from various sources. Actual performance may vary based on matrix and instrumentation.

Logical Relationships in Nitrosamine Analysis

The accurate quantification of nitrosamines relies on a series of interconnected steps, from initial risk assessment to final data reporting.

Fig. 2: Logical Flow of Nitrosamine Analysis (Within 100 characters)

Conclusion

The methods outlined in this application note provide a robust and reliable framework for the environmental analysis of nitrosamines. The use of N-Nitrosodibutylamine-d9 as an internal standard is critical for achieving the high levels of accuracy and precision required to meet stringent regulatory guidelines. Both GC-MS/MS and LC-MS/MS are powerful techniques, and the choice between them will depend on the specific nitrosamines of interest and the laboratory's capabilities. Careful attention to sample preparation and method validation is essential for generating high-quality, defensible data in the analysis of these important environmental contaminants.

References

• 1. researchgate.net [researchgate.net]
• 2. edqm.eu [edqm.eu]
• 3. m.youtube.com [m.youtube.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. nano-ntp.com [nano-ntp.com]
• 7. shimadzu.com [shimadzu.com]
• 8. Examples — graphviz 0.21 documentation [graphviz.readthedocs.io]
• 9. Analysis of nitrosamines in water by automated SPE and isotope dilution GC/HRMS Occurrence in the different steps of a drinking water treatment plant, and in chlorinated samples from a reservoir and a sewage treatment plant effluent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Quantitative Analysis of Nitrosamine Impurities by LC-MS Methods from the United States Pharmacopeia General Chapter [sigmaaldrich.com]
• 11. researchgate.net [researchgate.net]
• 12. americanlaboratory.com [americanlaboratory.com]

Application Notes and Protocols for the Analysis of N-Nitrosodibutylamine-d9 in Food and Beverages

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the quantitative analysis of N-Nitrosodibutylamine (NDBA) in various food and beverage matrices using N-Nitrosodibutylamine-d9 (NDBA-d9) as an internal standard. The methods described herein leverage the precision of isotope dilution mass spectrometry to ensure accurate and reliable results for monitoring this potential carcinogen.

Introduction

N-nitrosamines, including N-Nitrosodibutylamine (NDBA), are classified as probable human carcinogens and can be formed in a variety of food and beverage products during processing, cooking, and storage.[1] Their presence, even at trace levels, is a significant food safety concern, necessitating robust and sensitive analytical methods for their detection and quantification. The use of a stable isotope-labeled internal standard, such as N-Nitrosodibutylamine-d9, is the gold standard for accurate quantification as it effectively compensates for variations in sample preparation and instrumental analysis.[2][3] These notes provide detailed methodologies for sample extraction, cleanup, and analysis using Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Carcinogenic Signaling Pathway of N-Nitrosamines

N-nitrosamines exert their carcinogenic effects after metabolic activation, primarily by Cytochrome P450 (CYP) enzymes in the liver.[1][4][5] This bioactivation process leads to the formation of unstable α-hydroxy nitrosamines, which then spontaneously decompose to form highly reactive alkylating agents (diazonium ions).[1][6] These agents can then react with cellular macromolecules, most critically DNA, to form DNA adducts.[4][7] If not repaired by the cell's DNA repair machinery, these adducts can lead to mutations during DNA replication, initiating the process of carcinogenesis.

Metabolic activation and carcinogenic pathway of N-Nitrosodibutylamine.

Analytical Workflow

The general workflow for the analysis of NDBA in food and beverage samples involves sample preparation (extraction and cleanup), followed by instrumental analysis and data processing. The use of NDBA-d9 as an internal standard at the beginning of the sample preparation process is crucial for accurate quantification.

General analytical workflow for NDBA analysis.

Quantitative Data Summary

The following tables summarize typical method validation parameters for the analysis of N-Nitrosodibutylamine in various food and beverage matrices. These values are indicative and may vary depending on the specific instrumentation and matrix.

Table 1: Method Performance for NDBA Analysis by GC-MS/MS

Matrix	Internal Standard	Limit of Detection (LOD) (µg/kg)	Limit of Quantification (LOQ) (µg/kg)	Recovery (%)	Reference(s)
Beer	N-Nitrosodipropylamine (NDPA)	< 1	1 - 5	90-110	[8][9]
Cured Meat	NDBA-d18	0.1 - 0.5	0.5 - 2	85-115	[10]
Fish	NDBA-d18	0.2 - 1	0.5 - 3	80-120	[11]
Agricultural Food	Not Specified	0.10 - 0.25	-	-	[12]

Table 2: Method Performance for NDBA Analysis by LC-MS/MS

Matrix	Internal Standard	Limit of Detection (LOD) (µg/kg)	Limit of Quantification (LOQ) (µg/kg)	Recovery (%)	Reference(s)
Processed Meat	Not Specified	-	0.1 - 0.5 (ng/g)	93.06 - 102.23	[10][13]
Milk	Not Specified	-	-	69 - 123 (at 10 ng/g)	[11]
Various Solvents	NDBA-d18	-	< 0.03 (ppm)	Good	[14]
Losartan Drug Substance	Not Specified	0.10 (ng/mL)	-	-	[15]

Experimental Protocols

The following are detailed protocols for the extraction and analysis of NDBA in common food and beverage matrices.

Protocol 1: Analysis of NDBA in Beer by GC-MS/MS

1. Sample Preparation and Extraction (Liquid-Liquid Extraction - LLE)

• Degas 50 mL of beer by ultrasonication for 15 minutes.

• Spike the sample with a known amount of NDBA-d9 internal standard solution (e.g., 50 µL of a 1 µg/mL solution).

• Add 10 g of anhydrous sodium sulfate (B86663) and mix until dissolved.

• Transfer the sample to a 250 mL separatory funnel.

• Add 50 mL of dichloromethane (B109758) and shake vigorously for 2 minutes.

• Allow the layers to separate and collect the lower organic layer.

• Repeat the extraction twice more with 50 mL portions of dichloromethane.

• Combine the organic extracts and dry by passing through a column of anhydrous sodium sulfate.

• Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.

2. GC-MS/MS Analysis

• GC System: Agilent 8890 GC or equivalent

• MS System: Agilent 7010B GC/MS/MS or equivalent

• Column: DB-WAXetr, 30 m x 0.25 mm, 0.25 µm or equivalent

• Injection Volume: 1 µL

• Inlet Temperature: 250 °C

• Oven Program: 60 °C (1 min hold), ramp to 100 °C at 10 °C/min, then to 245 °C at 15 °C/min (2 min hold)

• Carrier Gas: Helium at 1 mL/min

• Ionization Mode: Positive Chemical Ionization (PCI) or Electron Ionization (EI)

• MRM Transitions:

  • NDBA: Precursor Ion: 159.1, Product Ions: 57.1, 116.1

  • NDBA-d9: Precursor Ion: 168.2, Product Ions: 66.1, 125.2

Protocol 2: Analysis of NDBA in Cured Meat by LC-MS/MS

1. Sample Preparation and Extraction (QuEChERS)

• Homogenize 10 g of the meat sample.

• Spike the homogenized sample with NDBA-d9 internal standard.

• Add 10 mL of water and vortex for 1 minute.

• Add 10 mL of acetonitrile (B52724) and the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g Na-citrate, 0.5 g Na-disodiumcitrate sesquihydrate).

• Shake vigorously for 1 minute and centrifuge at 4000 rpm for 5 minutes.

• Take a 1 mL aliquot of the supernatant (acetonitrile layer) and transfer it to a dispersive SPE (d-SPE) tube containing 150 mg MgSO₄ and 50 mg PSA.

• Vortex for 30 seconds and centrifuge at 10000 rpm for 5 minutes.

• Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial.

2. LC-MS/MS Analysis

• LC System: Shimadzu Nexera X2 or equivalent

• MS System: SCIEX 6500+ QTRAP or equivalent

• Column: Phenyl Hexyl, 3.0 x 100 mm, 3.0 µm or equivalent

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: 0.1% Formic acid in Methanol

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Gradient: Start with 5% B, increase to 95% B over 10 minutes, hold for 2 minutes, and return to initial conditions.

• Ionization Mode: Electrospray Ionization (ESI), Positive

• MRM Transitions:

  • NDBA: Precursor Ion: 159.1, Product Ions: 57.1, 116.1

  • NDBA-d9: Precursor Ion: 168.2, Product Ions: 66.1, 125.2

Protocol 3: Analysis of NDBA in Fish by SPE and GC-MS/MS

1. Sample Preparation and Extraction

• Homogenize 10 g of the fish sample.

• Spike with NDBA-d9 internal standard.

• Extract with 50 mL of dichloromethane by shaking for 30 minutes.

• Centrifuge at 5000 rpm for 10 minutes.

• Collect the dichloromethane extract.

• Concentrate the extract to approximately 1 mL.

2. Solid Phase Extraction (SPE) Cleanup

• Condition a silica (B1680970) SPE cartridge (e.g., 500 mg) with 5 mL of n-hexane.

• Load the concentrated extract onto the cartridge.

• Wash the cartridge with 10 mL of n-hexane to remove interfering compounds.

• Elute the nitrosamines with 10 mL of dichloromethane:methanol (95:5, v/v).

• Evaporate the eluate to a final volume of 1 mL under a gentle stream of nitrogen.

3. GC-MS/MS Analysis

• Follow the GC-MS/MS parameters as described in Protocol 1.

Conclusion

The protocols and data presented provide a robust framework for the analysis of N-Nitrosodibutylamine in food and beverage products. The use of N-Nitrosodibutylamine-d9 as an internal standard coupled with sensitive and selective mass spectrometric techniques ensures the generation of high-quality, defensible data, which is essential for food safety monitoring and regulatory compliance. Researchers, scientists, and drug development professionals can adapt these methods to their specific needs and matrices to accurately assess the levels of this important contaminant.

References

• 1. Metabolic Activation and DNA Interactions of Carcinogenic N-Nitrosamines to Which Humans Are Commonly Exposed - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Buy Deuterated Nitrosamine Standards Online | Advent [adventchembio.com]
• 4. conservancy.umn.edu [conservancy.umn.edu]
• 5. researchgate.net [researchgate.net]
• 6. experts.umn.edu [experts.umn.edu]
• 7. DNA adduct formation from tobacco-specific N-nitrosamines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. gcms.labrulez.com [gcms.labrulez.com]
• 9. shimadzu.com [shimadzu.com]
• 10. researchgate.net [researchgate.net]
• 11. sciex.com [sciex.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. lcms.cz [lcms.cz]
• 15. fda.gov [fda.gov]

Application Note & Protocol: Quantification of N-Nitrosodibutylamine in Drinking Water Using Isotope Dilution with N-Nitrosodibutylamine-d9

Audience: Researchers, scientists, and drug development professionals.

Introduction

N-nitrosamines are a class of compounds that are of significant concern as disinfection byproducts in drinking water.[1][2] Many are classified as probable human carcinogens.[3][4][5] N-Nitrosodibutylamine (NDBA) is one such compound that requires sensitive and accurate monitoring at nanogram-per-liter (ng/L) levels. This document outlines a detailed protocol for the trace-level quantification of NDBA in drinking water samples. The method employs solid-phase extraction (SPE) for sample pre-concentration followed by analysis using Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS).[6] To ensure high accuracy and precision, the protocol utilizes an isotope dilution technique with N-Nitrosodibutylamine-d9 (NDBA-d9) as an internal standard.[3][7]

Principle

This method is based on the principle of isotope dilution mass spectrometry. A known amount of the isotopically labeled internal standard, N-Nitrosodibutylamine-d9, is added to the water sample prior to any sample preparation steps.[3] The NDBA-d9 behaves chemically and physically identically to the native NDBA during extraction and analysis. Any loss of the target analyte during sample processing will be accompanied by a proportional loss of the internal standard. By measuring the ratio of the response of the native NDBA to the isotopically labeled NDBA-d9, an accurate quantification of the NDBA concentration in the original sample can be achieved, compensating for matrix effects and variations in extraction efficiency.

Following the fortification with the internal standard, the water sample is passed through a solid-phase extraction (SPE) cartridge, typically containing activated carbon or a similar sorbent, to adsorb the nitrosamines.[6][7] The analytes are then eluted from the cartridge with an organic solvent, such as dichloromethane (B109758). The eluate is concentrated and analyzed by GC-MS/MS.

Experimental Protocol

1. Reagents and Materials

• Reagents:

  • N-Nitrosodibutylamine (NDBA) standard

  • N-Nitrosodibutylamine-d9 (NDBA-d9) standard

  • Methanol (HPLC or GC grade)

  • Dichloromethane (DCM) (GC grade)

  • Reagent water (deionized, organic-free)

  • Nitrogen gas (high purity)

• Apparatus:

  • Solid-Phase Extraction (SPE) cartridges (e.g., activated coconut charcoal)[3][7]

  • SPE manifold

  • Concentrator/evaporation system

  • Autosampler vials with inserts

  • Standard laboratory glassware

  • Gas Chromatograph with Tandem Mass Spectrometer (GC-MS/MS)

2. Standard Preparation

• Primary Stock Solutions (1000 µg/mL): Prepare individual stock solutions of NDBA and NDBA-d9 in methanol.

• Working Standard Solutions:

  • From the primary stock solutions, prepare intermediate and working standard solutions of both NDBA and NDBA-d9 by serial dilution in methanol.

  • A typical NDBA-d9 spiking solution for sample fortification might be prepared at a concentration of 100 ng/mL.

• Calibration Standards:

  • Prepare a series of calibration standards by adding varying concentrations of the NDBA working standard to reagent water, creating a calibration curve across the desired concentration range (e.g., 1-100 ng/L).

  • Each calibration standard must be fortified with a constant concentration of the NDBA-d9 internal standard (e.g., 20 ng/L).

3. Sample Collection and Preservation

• Collect water samples in amber glass bottles to prevent photodegradation.

• If the water contains residual chlorine, it must be quenched at the time of collection by adding a dechlorinating agent (e.g., sodium thiosulfate).

• Samples should be stored at 4°C and extracted as soon as possible.

4. Sample Preparation (Solid-Phase Extraction)

• Cartridge Conditioning: Condition the SPE cartridge by sequentially passing 5 mL of dichloromethane, 5 mL of methanol, and 10 mL of reagent water.[3] Do not allow the cartridge to go dry.

• Sample Fortification: Take a 500 mL water sample and spike it with a known amount of the NDBA-d9 internal standard solution (e.g., to achieve a final concentration of 20 ng/L).

• Sample Loading: Load the fortified water sample onto the conditioned SPE cartridge at a flow rate of approximately 10-15 mL/min.[3]

• Cartridge Rinsing and Drying: After the entire sample has passed through, rinse the cartridge with 5 mL of reagent water. Dry the cartridge thoroughly by passing high-purity nitrogen gas through it for at least 10 minutes.[3]

• Elution: Elute the trapped analytes from the cartridge by passing 10 mL of dichloromethane through it at a flow rate of 5 mL/min.[3]

• Concentration: Concentrate the eluate to a final volume of 1 mL using a gentle stream of nitrogen.

• Analysis: Transfer the final extract to an autosampler vial for GC-MS/MS analysis.

5. GC-MS/MS Analysis

• Gas Chromatograph (GC) Conditions:

  • Column: A suitable capillary column for nitrosamine (B1359907) analysis (e.g., a polar capillary column).

  • Injection: Large volume injection is often used to improve sensitivity.[6][8]

  • Carrier Gas: Helium

  • Temperature Program: An optimized temperature program to ensure good separation of NDBA from other potential interferences.

• Mass Spectrometer (MS/MS) Conditions:

  • Ionization Mode: Chemical Ionization (CI) is often preferred for its high sensitivity and selectivity for nitrosamines.[4][6][8]

  • Monitoring Mode: Multiple Reaction Monitoring (MRM) should be used for quantification. Specific precursor-to-product ion transitions for both NDBA and NDBA-d9 need to be determined and optimized.

Data Presentation

Table 1: Typical GC-MS/MS MRM Transitions for NDBA and NDBA-d9

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
N-Nitrosodibutylamine (NDBA)	Value	Value	Value
N-Nitrosodibutylamine-d9 (NDBA-d9)	Value	Value	Value
Note: Specific m/z values must be determined empirically on the instrument used.

Table 2: Method Performance Data

Parameter	Result
Method Detection Limit (MDL)	0.5 - 2.0 ng/L[4]
Limit of Quantitation (LOQ)	1.5 - 6.0 ng/L
Recovery	80 - 115%[7]
Relative Standard Deviation (RSD)	< 15%[7]
Calibration Curve Correlation Coefficient (r²)	> 0.995
Note: These are typical performance characteristics and should be verified for each laboratory and matrix.

Mandatory Visualization

Caption: Experimental workflow for NDBA analysis in drinking water.

The described protocol provides a robust and sensitive method for the quantification of N-Nitrosodibutylamine in drinking water. The use of N-Nitrosodibutylamine-d9 as an internal standard in an isotope dilution approach ensures high accuracy and precision by correcting for matrix effects and procedural losses. This methodology is suitable for regulatory monitoring and research applications where low-level detection of nitrosamines is required.

References

• 1. Solid-phase extraction and high-performance liquid chromatography mass spectrometry analysis of nitrosamines in treated drinking water and wastewater [agris.fao.org]
• 2. repository.up.ac.za [repository.up.ac.za]
• 3. americanlaboratory.com [americanlaboratory.com]
• 4. Detecting N-nitrosamines in drinking water at nanogram per liter levels using ammonia positive chemical ionization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. cdn.who.int [cdn.who.int]
• 6. researchgate.net [researchgate.net]
• 7. Analysis of nitrosamines in water by automated SPE and isotope dilution GC/HRMS Occurrence in the different steps of a drinking water treatment plant, and in chlorinated samples from a reservoir and a sewage treatment plant effluent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. academic.oup.com [academic.oup.com]

Application Note & Protocol: Preparation of N-Nitrosodibutylamine-d9 Stock Solution

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of an N-Nitrosodibutylamine-d9 (NDBA-d9) stock solution, intended for use as an internal standard in the quantitative analysis of nitrosamine (B1359907) impurities in pharmaceutical products and other matrices.

Introduction

N-Nitrosodibutylamine-d9 is the deuterated form of N-Nitrosodibutylamine (NDBA), a potential human carcinogen.[1] Due to its isotopic labeling, NDBA-d9 is an ideal internal standard for sensitive analytical methods such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS), as it closely mimics the chemical behavior of the unlabeled analyte, allowing for accurate quantification.[2] Proper preparation of a stock solution from the neat material is a critical first step to ensure the accuracy and reliability of subsequent analytical measurements.[3] This protocol outlines the necessary procedures, safety precautions, and quality control measures for preparing a high-quality NDBA-d9 stock solution.

Quantitative Data Summary

A summary of the physical and chemical properties of N-Nitrosodibutylamine and its deuterated analog is provided in the table below.

Property	Value	Reference(s)
Chemical Formula	C₈H₉D₉N₂O	[2]
Molecular Weight	167.30 g/mol	[2]
Unlabeled CAS Number	924-16-3	[4]
Appearance	Pale yellow liquid	[5]
Density	0.9 g/mL
Solubility in Water	1270 mg/L at 24 °C	[5]
Solubility in Organic Solvents	Soluble in acetone, dichloromethane, ethanol	[6]
Storage Temperature (Neat)	2-30°C
Stock Solution Storage	-20°C (1 month) or -80°C (6 months)	[7]
Stability	Light-sensitive, especially to UV light. Stable in neutral or alkaline aqueous solutions in the dark. Slightly less stable in acidic solutions.	[1][5]

Experimental Protocol: N-Nitrosodibutylamine-d9 Stock Solution Preparation (100 µg/mL)

This protocol describes the preparation of a 100 µg/mL primary stock solution of N-Nitrosodibutylamine-d9 in methanol (B129727).

3.1. Safety Precautions

N-Nitrosamines are classified as probable human carcinogens.[8] Therefore, all handling of N-Nitrosodibutylamine-d9 and its solutions must be performed with extreme caution in a designated area.

• Engineering Controls : All work, including weighing and dilutions, must be conducted inside a certified chemical fume hood with good ventilation.[1]

• Personal Protective Equipment (PPE) :

  • Gloves : Chemical-resistant gloves (e.g., butyl rubber) are required. Double-gloving is recommended.[1]

  • Eye Protection : Wear tightly fitting safety goggles with side-shields or a face shield.[9]

  • Lab Coat : A fire/flame-resistant and impervious laboratory coat should be worn.[1][9]

• Waste Disposal : All contaminated materials (e.g., pipette tips, vials, solvent rinsates) must be disposed of as hazardous waste according to institutional and local regulations.[1][10]

• Spill Management : In case of a spill, evacuate the area, secure it, and follow established institutional procedures for hazardous chemical cleanup.[1][8]

3.2. Materials and Equipment

• N-Nitrosodibutylamine-d9 (neat material or certified reference material)

• Methanol (HPLC or LC-MS grade)

• Analytical balance (4 or 5-decimal place)

• 10 mL volumetric flask (Class A)

• 1 mL, 5 mL, and 10 mL pipettes (calibrated)

• Amber glass vials with PTFE-lined screw caps (B75204)

• Spatula and weighing paper/boat

• Vortex mixer

• Ultrasonic bath

3.3. Step-by-Step Procedure

• Preparation :

  • Bring the sealed container of N-Nitrosodibutylamine-d9 to room temperature before opening.

  • Label a clean, dry 10 mL Class A volumetric flask.

  • Pre-rinse all glassware with methanol.

• Weighing the Standard :

  • Inside the chemical fume hood, accurately weigh approximately 1.0 mg of N-Nitrosodibutylamine-d9 into a clean weighing boat using an analytical balance. Record the exact weight.

• Dissolution :

  • Carefully transfer the weighed NDBA-d9 to the labeled 10 mL volumetric flask.

  • Add approximately 5 mL of methanol to the flask.

  • Gently swirl the flask to dissolve the compound. If necessary, use an ultrasonic bath for a few minutes to ensure complete dissolution.

• Dilution to Volume :

  • Once the solid is completely dissolved, allow the solution to return to room temperature.

  • Carefully add methanol to the flask until the bottom of the meniscus is level with the calibration mark.

  • Cap the flask and invert it 15-20 times to ensure the solution is homogeneous.

• Calculation of Stock Solution Concentration :

  • Calculate the exact concentration of the stock solution using the following formula: Concentration (µg/mL) = (Weight of NDBA-d9 in mg / Volume of flask in mL) * 1000

• Storage :

  • Transfer the prepared stock solution into amber glass vials with PTFE-lined caps to protect it from light.[11]

  • Clearly label the vials with the compound name, concentration, solvent, preparation date, and expiration date.

  • Store the stock solution at -20°C for short-term storage (up to 1 month) or -80°C for long-term storage (up to 6 months).[7]

Diagrams

The following diagrams illustrate the experimental workflow for the preparation and quality control of the N-Nitrosodibutylamine-d9 stock solution.

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. N-Nitrosodibutylamine | C8H18N2O | CID 13542 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. caymanchem.com [caymanchem.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. nj.gov [nj.gov]
• 9. chemicalbook.com [chemicalbook.com]
• 10. cleanchemlab.com [cleanchemlab.com]
• 11. epa.gov [epa.gov]

Application Note: Quantitative Analysis of N-Nitrosodibutylamine (NDBA) and N-Nitrosodibutylamine-d9 by LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Nitrosodibutylamine (NDBA) is a member of the nitrosamine (B1359907) class of compounds, which are classified as probable human carcinogens. Regulatory agencies worldwide have set stringent limits for the presence of nitrosamine impurities in pharmaceutical products, foods, and environmental samples. Consequently, highly sensitive and selective analytical methods are required for the accurate quantification of NDBA at trace levels. This application note provides a detailed protocol for the quantitative analysis of NDBA using liquid chromatography-tandem mass spectrometry (LC-MS/MS) with its deuterated internal standard, N-Nitrosodibutylamine-d9 (NDBA-d9), to ensure accuracy and precision.

Principle

This method utilizes Liquid Chromatography (LC) to separate N-Nitrosodibutylamine and its deuterated internal standard from the sample matrix. The separated compounds are then introduced into a tandem mass spectrometer (MS/MS) for detection and quantification. The mass spectrometer is operated in Multiple Reaction Monitoring (MRM) mode, which provides high selectivity and sensitivity by monitoring specific precursor-to-product ion transitions for both the analyte and the internal standard. The use of a stable isotope-labeled internal standard (N-Nitrosodibutylamine-d9) compensates for variations in sample preparation and matrix effects, leading to reliable and accurate quantification.

Experimental Protocols

Materials and Reagents

• N-Nitrosodibutylamine (NDBA) certified reference standard

• N-Nitrosodibutylamine-d9 (NDBA-d9) certified reference standard

• LC-MS grade acetonitrile, methanol (B129727), and water

• Formic acid (LC-MS grade)

• Ammonium formate (B1220265) (LC-MS grade)

• Syringe filters (0.22 µm, PTFE or PVDF)

Standard and Sample Preparation

2.1. Standard Stock Solutions (1 mg/mL)

• Accurately weigh and dissolve NDBA and NDBA-d9 in methanol to prepare individual stock solutions of 1 mg/mL.

• Store stock solutions at -20°C in amber vials.

2.2. Intermediate and Working Standard Solutions

• Prepare intermediate stock solutions by diluting the primary stock solutions with a suitable solvent (e.g., methanol or methanol/water mixture).

• Prepare a series of working standard solutions for the calibration curve by serially diluting the intermediate stock solution. Each working standard should contain a constant concentration of the NDBA-d9 internal standard.

2.3. Sample Preparation (General Protocol)

• Accurately weigh or measure the sample.

• Spike the sample with a known amount of NDBA-d9 internal standard solution.

• Extract the nitrosamines from the sample matrix. A common extraction solvent is methanol or a mixture of methanol and water. Sonication can be used to improve extraction efficiency.

• Centrifuge the sample to pellet any solid material.

• Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Method

3.1. Liquid Chromatography Conditions

Parameter	Condition
Column	C18 reverse-phase column (e.g., 100 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile/Methanol (e.g., 80:20 v/v)
Gradient	Start with a low percentage of Mobile Phase B, ramp up to a high percentage to elute NDBA, then return to initial conditions for column re-equilibration. (Specific gradient to be optimized based on the system and other nitrosamines being analyzed)
Flow Rate	0.3 - 0.5 mL/min
Column Temperature	40°C
Injection Volume	5 - 10 µL

3.2. Mass Spectrometry Conditions

Parameter	Condition
Ionization Mode	Positive Electrospray Ionization (ESI+) or Atmospheric Pressure Chemical Ionization (APCI)
Capillary Voltage	Optimized for the specific instrument (e.g., 3.5 kV)
Source Temperature	Optimized for the specific instrument (e.g., 150°C)
Desolvation Temperature	Optimized for the specific instrument (e.g., 400°C)
Gas Flows	Optimized for the specific instrument (e.g., Cone Gas, Desolvation Gas)
Scan Type	Multiple Reaction Monitoring (MRM)
Collision Gas	Argon

Data Acquisition and Processing

• Acquire data in MRM mode using the transitions specified in Table 1.

• Integrate the peak areas for both NDBA and NDBA-d9.

• Calculate the ratio of the peak area of NDBA to the peak area of NDBA-d9.

• Construct a calibration curve by plotting the peak area ratio against the concentration of the NDBA standards.

• Determine the concentration of NDBA in the samples by interpolating their peak area ratios from the calibration curve.

Quantitative Data

Table 1: MRM Transitions for N-Nitrosodibutylamine and N-Nitrosodibutylamine-d9

Compound	Precursor Ion (m/z)	Product Ion (m/z) - Quantifier	Product Ion (m/z) - Qualifier	Collision Energy (eV)
N-Nitrosodibutylamine (NDBA)	159.1	57.1	115.1	Optimized for instrument
N-Nitrosodibutylamine-d9 (NDBA-d9)	168.2	66.1	124.2	Optimized for instrument

Note: Collision energies should be optimized for the specific mass spectrometer being used to achieve maximum sensitivity.

Experimental Workflow and Signaling Pathway Diagrams

Caption: Experimental workflow for the quantitative analysis of N-Nitrosodibutylamine.

Caption: Logical relationship of analyte, internal standard, and mass spectrometric detection.

Technical Notes & Optimization

Technical Support Center: Optimizing N-Nitrosodibutylamine-d9 (NDBA-d9) Signal in LC-MS

This technical support center provides troubleshooting guidance and answers to frequently asked questions to help researchers, scientists, and drug development professionals optimize the detection of N-Nitrosodibutylamine-d9 (NDBA-d9) using Liquid Chromatography-Mass Spectrometry (LC-MS).

Troubleshooting Guides

This section addresses specific issues you may encounter during your experiments, providing step-by-step guidance to diagnose and resolve them.

Q: Why am I observing a weak or no signal for N-Nitrosodibutylamine-d9?

A weak or absent signal for NDBA-d9 can stem from several factors, ranging from sample preparation to instrument parameters. Follow this systematic troubleshooting guide to identify and resolve the issue.

Caption: Troubleshooting workflow for a weak or no NDBA-d9 signal.

Frequently Asked Questions (FAQs)

Q1: What are the common Multiple Reaction Monitoring (MRM) transitions for NDBA-d9?

Since NDBA-d9 is an isotopically labeled internal standard for N-Nitrosodibutylamine (NDBA), its MRM transitions will be shifted by its mass difference. The transitions for the unlabeled NDBA are well-documented. For NDBA-d9, you would typically start by finding the deuterated precursor ion and then optimizing the fragment ions and collision energies. The precursor ion for NDBA-d9 ([M+H]⁺) is m/z 168.2.

For method development, it is crucial to optimize these parameters by infusing a standard solution of NDBA-d9 into the mass spectrometer. The values for the non-deuterated analog, NDBA, can serve as a useful starting point.

Table 1: Suggested Starting MRM Parameters for NDBA

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Fragmentor (V)	Collision Energy (eV)
NDBA	159.1	102.1	50	90	10

| NDBA | 159.1 | 57.1 | 50 | 90 | 15 |

Data adapted from publicly available application notes. These are starting points and require optimization on your specific instrument.

Q2: Which ionization mode, ESI or APCI, is better for N-Nitrosodibutylamine-d9?

The choice between Electrospray Ionization (ESI) and Atmospheric Pressure Chemical Ionization (APCI) is critical for nitrosamine (B1359907) analysis. For smaller, less polar, and more volatile nitrosamines like NDBA, APCI is often the preferred method.[1][2]

• APCI (Atmospheric Pressure Chemical Ionization): Generally provides better sensitivity for low-mass nitrosamines.[1] It is well-suited for less polar compounds that are easily vaporized.[2][3] The ionization process in APCI is often more robust for these types of analytes compared to ESI.[4]

• ESI (Electrospray Ionization): While widely used in LC-MS, ESI can be less efficient for small, volatile compounds like NDBA.[2] It is better suited for more polar and larger molecules.[3] However, some methods have been successfully developed using ESI, particularly Heated ESI (HESI).[5]

The optimal choice depends on your specific matrix and instrument sensitivity. It is recommended to test both sources during method development if available.

Caption: Decision logic for selecting an LC-MS ionization source for NDBA-d9.

Q3: How can I improve the chromatography of NDBA-d9?

Good chromatography is essential to separate NDBA-d9 from matrix interferences and ensure accurate quantification.

• Column Selection: While standard C18 columns can be used, alternative chemistries often provide better retention and selectivity for nitrosamines.[6]

  • Biphenyl phases have shown an ability to retain NDMA better than C18 columns, which can be beneficial for other small nitrosamines as well.[3]

  • Pentafluorophenyl (PFP) columns offer orthogonal separation mechanisms compared to C18 chemistries.[7]

• Mobile Phase: A common mobile phase combination is water and methanol (B129727) or acetonitrile (B52724) with a small amount of acid.[7]

  • Mobile Phase A: 0.1% formic acid in water.[6][7]

  • Mobile Phase B: 0.1% formic acid in methanol or an acetonitrile/methanol mixture.[7][8]

  • Using an additive like formic acid promotes the formation of protonated molecules ([M+H]⁺) in positive ionization mode.

• Gradient Optimization: The chromatographic gradient must be optimized to ensure NDBA-d9 is well-resolved from the main drug substance (API) peak and any matrix components to avoid ion suppression.[3] A diverter valve can be programmed to send the high-concentration API peak to waste, protecting the mass spectrometer source from contamination.[1][9]

Q4: What are some best practices for sample preparation to minimize signal suppression?

Sample preparation is critical for achieving low detection limits by removing interfering matrix components.[1]

• Simple Dilution: For many drug products, a "dilute-and-shoot" approach is sufficient.[3] The sample is dissolved in a suitable diluent (e.g., water, methanol, or a mixture), vortexed, and/or sonicated.[10]

• Centrifugation and Filtration: After dissolution, centrifuging the sample and filtering the supernatant through a 0.22 µm filter (e.g., PVDF) helps remove insoluble excipients that can clog the LC system and contaminate the MS source.[3][11]

• Solid-Phase Extraction (SPE): In cases with a challenging matrix or when lower detection limits are required, SPE can be beneficial for more selective cleanup.[1]

Experimental Protocol Example

This section provides a detailed methodology for a starting point in your method development.

Objective: To develop a baseline LC-MS/MS method for the detection of NDBA-d9.

Table 2: Example LC-MS/MS Method Parameters

Parameter	Setting	Rationale
LC System	UHPLC System	Provides high resolution and fast analysis times.
Column	Biphenyl or PFP (e.g., 100 x 2.1 mm, <3 µm)	Offers alternative selectivity to C18 for better separation from interferences.[3][7]
Mobile Phase A	0.1% Formic Acid in Water	Acidified mobile phase promotes protonation.[7]
Mobile Phase B	0.1% Formic Acid in Methanol	Common organic phase for nitrosamine separation.[7]
Flow Rate	0.4 - 0.5 mL/min	Typical flow rate for analytical scale columns.[7]
Column Temp	40 - 45 °C	Increased temperature can improve peak shape and reduce viscosity.[4]
Injection Vol.	5 - 10 µL	Standard volume; may be adjusted based on sensitivity needs.
MS System	Triple Quadrupole Mass Spectrometer	Required for sensitive and selective MRM experiments.[1]
Ionization Source	APCI, Positive Mode	Generally provides the best sensitivity for NDBA.[1][4]
Gas Temp.	350 - 550 °C	Needs to be optimized for efficient desolvation and ionization.[4]
Nebulizer Gas	Nitrogen	Common nebulizing gas; pressure needs to be optimized.
MRM Transitions	See Table 1 (unlabeled) and optimize for NDBA-d9	Isotope-specific transitions must be determined empirically.

| Curtain Gas | Nitrogen | Higher values can reduce background noise and improve S/N.[3] |

References

• 1. waters.com [waters.com]
• 2. By Ionization Only: Detecting Nitrosamines with Mass Spectrometry - Plasmion GmbH [plasmion.com]
• 3. Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS | Separation Science [sepscience.com]
• 4. farmaciajournal.com [farmaciajournal.com]
• 5. Analysis of nine N-nitrosamines using liquid chromatography-accurate mass high resolution-mass spectrometry on a Q-Exactive instrument - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 6. lcms.cz [lcms.cz]
• 7. agilent.com [agilent.com]
• 8. researchgate.net [researchgate.net]
• 9. agilent.com [agilent.com]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. youtube.com [youtube.com]

correcting for isotopic exchange in N-Nitrosodibutylamine-d9

This technical support center is designed for researchers, scientists, and drug development professionals using N-Nitrosodibutylamine-d9 as an internal standard in quantitative analyses. Below you will find troubleshooting guides and frequently asked questions to address potential issues, with a focus on correcting for isotopic exchange.

Frequently Asked Questions (FAQs)

Q1: What is N-Nitrosodibutylamine-d9 and how is it used?

N-Nitrosodibutylamine-d9 is a deuterated form of N-Nitrosodibutylamine (NDBA), a nitrosamine (B1359907) compound.[1] It is primarily used as an internal standard in quantitative analytical methods, such as liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS), for the detection of NDBA in various samples.[1]

Q2: What is isotopic exchange and is it a concern for N-Nitrosodibutylamine-d9?

Isotopic exchange is a chemical reaction where an isotope on a labeled compound is swapped with a different isotope from the surrounding environment. For deuterated standards, this typically involves the replacement of deuterium (B1214612) (D) with hydrogen (H), also known as H/D back-exchange.

For N-Nitrosodibutylamine-d9, isotopic exchange is not a significant concern under typical analytical conditions. The deuterium atoms in N-Nitrosodibutylamine-d9 are located on one of the butyl chains, bonded to carbon atoms (C-D bonds).[2][3][4] Carbon-deuterium bonds are very stable and not easily broken.[5] Exchange of deuterium atoms for hydrogen atoms typically occurs with deuterium attached to heteroatoms (like oxygen or nitrogen) or under harsh acidic or basic conditions.[6]

Q3: Why is my deuterated internal standard showing a slightly different retention time than the unlabeled analyte?

This is a known chromatographic isotope effect. Deuterated compounds can sometimes elute slightly earlier than their non-deuterated counterparts in reverse-phase chromatography.[1] This is due to the minor differences in physicochemical properties resulting from the increased mass of deuterium.[7] While this can be a challenge if it leads to differential matrix effects, it is not an indication of isotopic exchange.[1]

Q4: Under what conditions could isotopic exchange potentially occur?

While highly unlikely for N-Nitrosodibutylamine-d9, extreme experimental conditions could theoretically promote isotopic exchange. These include:

• Extreme pH: Very strong acids or bases.

• High Temperatures: Elevated temperatures during sample preparation or analysis.

• Presence of a Catalyst: Certain metal catalysts can facilitate H/D exchange.[6]

It is important to note that these conditions are generally not encountered in standard analytical protocols for nitrosamine analysis.

Troubleshooting Guides

Issue: Inconsistent or Inaccurate Quantification Results

If you are experiencing issues such as poor accuracy, high variability, or inconsistent internal standard response, it is more likely due to factors other than isotopic exchange. This guide will help you troubleshoot common problems.

Symptoms:

• Inconsistent internal standard (IS) response across samples.

• Poor accuracy and precision in quality control samples.

• Analyte/IS peak area ratio is unexpectedly high in some samples.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for inaccurate quantification.

Issue: Suspected Isotopic Exchange

While highly improbable for N-Nitrosodibutylamine-d9, this guide provides a protocol to definitively confirm the stability of the deuterated internal standard.

Experimental Protocol to Verify Isotopic Stability:

Objective: To determine if H/D back-exchange is occurring under your specific experimental conditions.

Methodology:

• Sample Preparation:

  • Set A (Control): Spike the N-Nitrosodibutylamine-d9 internal standard into a clean solvent (e.g., methanol).

  • Set B (Matrix): Spike the N-Nitrosodibutylamine-d9 internal standard into a blank sample matrix (e.g., plasma, drug product placebo).

• Incubation: Incubate both sets of samples under the same conditions as your analytical method (e.g., time, temperature, pH).

• Extraction: Process the samples using your established extraction procedure.

• Analysis: Analyze the samples by LC-MS/MS or GC-MS.

• Data Review: Monitor for any increase in the signal of the non-deuterated NDBA in Set B compared to Set A. A significant increase would suggest H/D back-exchange.

Data Interpretation:

Condition	Observation in Set B (Matrix)	Interpretation
Standard Analytical Conditions	No significant increase in unlabeled NDBA signal.	N-Nitrosodibutylamine-d9 is stable and not undergoing isotopic exchange.
Harsh Conditions (e.g., high temp, extreme pH)	A small, reproducible increase in unlabeled NDBA signal may be observed.	While some exchange may be forced under extreme conditions, it is not representative of a standard analytical run.

Experimental Protocols

LC-MS/MS Method for N-Nitrosodibutylamine Analysis

This is a general method that can be adapted for various sample matrices.

1. Sample Preparation (Liquid-Liquid Extraction):

• To 1 mL of sample, add a known amount of N-Nitrosodibutylamine-d9 internal standard.

• Add 5 mL of dichloromethane (B109758).

• Vortex for 2 minutes.

• Centrifuge at 4000 rpm for 10 minutes.

• Transfer the organic layer to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase.

2. Chromatographic Conditions:

• Column: C18 reverse-phase column (e.g., 100 x 2.1 mm, 2.6 µm).

• Mobile Phase A: 0.1% Formic acid in Water.

• Mobile Phase B: 0.1% Formic acid in Methanol.

• Gradient: A suitable gradient to separate NDBA from other matrix components.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 10 µL.

3. Mass Spectrometry Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Multiple Reaction Monitoring (MRM) Transitions:

  • NDBA: Precursor Ion > Product Ion (e.g., m/z 159.1 > 102.1)

  • NDBA-d9: Precursor Ion > Product Ion (e.g., m/z 168.2 > 102.1)

GC-MS Method for N-Nitrosodibutylamine Analysis

This method is suitable for volatile nitrosamines.

1. Sample Preparation (Dichloromethane Extraction):

• To a known amount of sample, add N-Nitrosodibutylamine-d9 internal standard.

• Add 10 mL of dichloromethane and shake vigorously for 5 minutes.

• Allow the layers to separate and collect the organic layer.

• Concentrate the extract to 1 mL under a gentle stream of nitrogen.

2. GC Conditions:

• Column: A mid-polar capillary column (e.g., 30 m x 0.25 mm, 1.4 µm).

• Carrier Gas: Helium at a constant flow.

• Inlet Temperature: 250 °C.

• Oven Program: Start at 50 °C, hold for 1 minute, then ramp to 250 °C.

3. MS Conditions:

• Ionization Mode: Electron Ionization (EI).

• Selected Ion Monitoring (SIM) or MRM:

  • Monitor characteristic ions for NDBA and NDBA-d9.

Data Presentation

The following tables summarize the expected stability of deuterated internal standards based on the location of the deuterium label and compare the performance of LC-MS and GC-MS for NDBA analysis.

Table 1: Stability of Deuterated Internal Standards

Deuterium Label Position	Bond Type	Stability to Isotopic Exchange	Example
On a carbon atom	C-D	High (Stable under normal conditions)	N-Nitrosodibutylamine-d9
On a heteroatom (O, N)	O-D, N-D	Low (Susceptible to exchange with protic solvents)	A deuterated alcohol or amine

Table 2: Comparison of Analytical Methods for NDBA

Parameter	LC-MS/MS	GC-MS
Applicability	Wide range of nitrosamines, including non-volatile ones.[2]	Best for volatile and thermally stable nitrosamines.[2]
Sensitivity	Generally very high, can reach sub-ppb levels.[8][9]	High, but can be limited by thermal degradation of analytes.[10]
Sample Throughput	Can be high with modern systems.	Can be high, especially with headspace analysis.[11]
Matrix Effects	Can be significant, requires careful method development.[1]	Generally less susceptible to matrix effects than ESI-LC-MS.

Visualization of Key Concepts

Caption: Logical relationship of isotopic stability and analytical workflow.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. shimadzu.com [shimadzu.com]
• 4. fda.gov [fda.gov]
• 5. benchchem.com [benchchem.com]
• 6. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 7. benchchem.com [benchchem.com]
• 8. A multi-analyte LC-MS/MS method for screening and quantification of nitrosamines in sartans - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. edqm.eu [edqm.eu]
• 11. agilent.com [agilent.com]

Technical Support Center: N-Nitrosodibutylamine-d9 (NDBA-d9) Quantification

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering matrix effects in the quantification of N-Nitrosodibutylamine-d9 (NDBA-d9) and its corresponding analyte, N-Nitrosodibutylamine (NDBA), using LC-MS/MS.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they impact the quantification of NDBA?

A1: Matrix effects are the alteration of ionization efficiency for an analyte by co-eluting, undetected components in the sample matrix (e.g., drug product excipients, biological fluids).[1][2][3] These effects can lead to ion suppression or enhancement, causing inaccurate and imprecise quantification of the target analyte.[1][4] In the analysis of N-nitrosamine impurities like NDBA, which are often present at trace levels, matrix effects can significantly compromise the reliability of the results.[5][6]

Q2: Why is a stable isotope-labeled (SIL) internal standard like NDBA-d9 used for NDBA analysis?

A2: A deuterated internal standard like NDBA-d9 (or more commonly, NDBA-d18) is considered the gold standard for quantitative LC-MS/MS analysis.[7][8] Because it is chemically almost identical to the analyte (NDBA), it shares very similar chromatographic retention times, extraction recovery, and ionization response.[1][4][7] By co-eluting, the SIL internal standard experiences the same degree of matrix effects as the analyte, allowing for accurate correction of signal suppression or enhancement.[4][9] This ensures more robust and reliable quantification.[1]

Q3: What are the primary strategies to mitigate matrix effects in nitrosamine (B1359907) analysis?

A3: The main strategies to reduce or control matrix effects include:

• Effective Sample Preparation: Techniques like Solid-Phase Extraction (SPE), Liquid-Liquid Extraction (LLE), and filtration can remove interfering matrix components before analysis.[6][10]

• Chromatographic Separation: Optimizing the LC method to separate the analyte from matrix interferences is crucial.[10][11] This can involve adjusting the mobile phase, gradient, or using a different column chemistry, such as a pentafluorophenyl column for polar nitrosamines.[10]

• Use of a SIL Internal Standard: This is a highly effective method to compensate for matrix effects that cannot be eliminated through sample preparation or chromatography.[4][10][12]

• Sample Dilution: If the analytical method is sensitive enough, diluting the sample can reduce the concentration of interfering matrix components.[13]

• Matrix-Matched Calibrators: Preparing calibration standards in a blank matrix extract that is free of the analyte can also help to compensate for matrix effects.[9][12]

Troubleshooting Guide

This guide addresses specific issues that may arise during the quantification of NDBA using NDBA-d9 as an internal standard.

Issue 1: High Variability or Poor Reproducibility in NDBA-d9 Signal

• Possible Cause 1: Inconsistent Sample Preparation.

  • Solution: Ensure that the sample preparation protocol, whether SPE or LLE, is executed with high precision and consistency for all samples, standards, and quality controls.[13] Verify that evaporation and reconstitution steps are uniform.

• Possible Cause 2: Significant and Variable Matrix Effects.

  • Solution: Evaluate the matrix effect across at least six different lots of the sample matrix to understand the inter-lot variability.[13] If variability is high, further optimization of the sample cleanup procedure is necessary to remove the source of the interference.[13]

• Possible Cause 3: Instrument Instability.

  • Solution: Perform system suitability tests before running the analytical batch to ensure the LC-MS/MS system is stable.[7] Monitor for any drift in instrument response over the course of the run.

Issue 2: Poor Recovery of NDBA-d9 Internal Standard

• Possible Cause 1: Inefficient Sample Extraction.

  • Solution: Since the SIL internal standard is designed to mimic the analyte, poor recovery of NDBA-d9 likely indicates poor recovery of NDBA.[7] Re-evaluate and optimize the sample preparation workflow, including the choice of extraction solvent, pH, and extraction time, to maximize the extraction efficiency for both compounds.[7]

• Possible Cause 2: Degradation of the Internal Standard.

  • Solution: Ensure proper storage of NDBA-d9 stock and working solutions (e.g., protected from light and refrigerated or frozen).[7] Evaluate the stability of the internal standard in the sample matrix under the specific analytical conditions.[7]

Issue 3: Inaccurate Quantification (Bias) Despite Using NDBA-d9

• Possible Cause 1: Crosstalk Between Analyte and Internal Standard.

  • Solution: Crosstalk can occur if there is isotopic contribution from the analyte to the internal standard's mass channel or vice-versa.[7] Ensure that the Multiple Reaction Monitoring (MRM) transitions are highly specific for both NDBA and NDBA-d9.[7] Verify the isotopic purity of the NDBA-d9 standard to ensure it does not contain significant amounts of the unlabeled analyte.[7]

• Possible Cause 2: Non-Co-elution of Analyte and Internal Standard.

  • Solution: While unlikely for a SIL internal standard, verify that the chromatographic peaks for NDBA and NDBA-d9 are perfectly aligned. If they are not, this could indicate an issue with the chromatography that needs to be addressed.

Data Presentation

Quantitative evaluation of matrix effects is a critical component of method validation. The following tables illustrate how data for matrix effect assessment can be structured.

Table 1: Matrix Effect Assessment using Post-Extraction Spike Method

Matrix Lot	Analyte Peak Area (Spiked in Matrix)	Analyte Peak Area (in Neat Solution)	Matrix Factor (MF)
Lot 1	85,000	100,000	0.85
Lot 2	78,000	100,000	0.78
Lot 3	115,000	100,000	1.15
Lot 4	82,000	100,000	0.82
Lot 5	90,000	100,000	0.90
Average	0.90
%RSD	16.5%
A Matrix Factor < 1 indicates ion suppression, > 1 indicates ion enhancement. A high %RSD suggests significant variability between matrix lots.

Table 2: Internal Standard Normalized Matrix Factor

Matrix Lot	Analyte Response Ratio (Analyte/IS in Matrix)	Analyte Response Ratio (Analyte/IS in Neat Solution)	IS-Normalized Matrix Factor
Lot 1	0.99	1.00	0.99
Lot 2	1.01	1.00	1.01
Lot 3	0.98	1.00	0.98
Lot 4	1.02	1.00	1.02
Lot 5	1.00	1.00	1.00
Average	1.00
%RSD	1.7%
A low %RSD (<15%) for the IS-Normalized Matrix Factor indicates that the SIL internal standard is effectively compensating for the matrix effect.

Experimental Protocols

Protocol: Quantitative Assessment of Matrix Effects

This protocol describes a standard method to evaluate the extent of matrix effects on the quantification of NDBA using NDBA-d9.

• Prepare Solutions:

  • Prepare a stock solution of NDBA and NDBA-d9 in a suitable solvent (e.g., methanol).

  • Create a working solution of NDBA and a separate working solution of NDBA-d9.

• Prepare Sample Sets (in triplicate):

  • Set A (Neat Solution): Spike the NDBA and NDBA-d9 working solutions into the final reconstitution solvent.

  • Set B (Post-Extraction Spike): Extract at least six different lots of blank matrix (e.g., drug product placebo) using the developed sample preparation method. After the final extraction step, spike the extracts with the NDBA and NDBA-d9 working solutions at the same concentration as Set A.

• LC-MS/MS Analysis:

  • Inject and analyze all samples from Set A and Set B using the validated LC-MS/MS method.

• Data Calculation:

  • Calculate the Matrix Factor (MF):

    • MF = (Peak Area of analyte in Set B) / (Mean Peak Area of analyte in Set A)

  • Calculate the IS-Normalized Matrix Factor:

    • IS-Normalized MF = (Response Ratio [Analyte/IS] in Set B) / (Mean Response Ratio [Analyte/IS] in Set A)

  • Calculate the average and Relative Standard Deviation (%RSD) for the MF and IS-Normalized MF across all tested matrix lots.

Visualizations

Experimental Workflow for Matrix Effect Assessment

Caption: Workflow for evaluating matrix effects using a post-extraction spike approach.

Troubleshooting Logic for Inaccurate Quantification

Caption: Decision tree for troubleshooting inaccurate NDBA quantification results.

References

• 1. benchchem.com [benchchem.com]
• 2. chromatographytoday.com [chromatographytoday.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. waters.com [waters.com]
• 5. ijpsjournal.com [ijpsjournal.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. How to circumvent matrix effect in confirmatory testing - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 11. waters.com [waters.com]
• 12. reddit.com [reddit.com]
• 13. benchchem.com [benchchem.com]

Technical Support Center: N-Nitrosodibutylamine-d9 Stability

This technical support center provides guidance on the stability of N-Nitrosodibutylamine-d9 in various solvents, offering troubleshooting advice and answers to frequently asked questions for researchers, scientists, and drug development professionals.

Troubleshooting Guide

This guide addresses common issues encountered during the handling and analysis of N-Nitrosodibutylamine-d9 solutions.

Issue	Possible Cause(s)	Troubleshooting Steps
Decreasing concentration of N-Nitrosodibutylamine-d9 in prepared solutions over time.	Degradation of the standard: Nitrosamines are susceptible to degradation, which can be accelerated by improper storage conditions or the presence of contaminants.[1][2]	1. Verify Storage Conditions: Ensure the solution is stored at the recommended refrigerated temperature (2-8°C) and protected from light.[1] 2. Check Solvent Quality: Use high-purity, chromatography-grade solvents to avoid reactive impurities. 3. Prepare Fresh Solutions: For critical quantitative analysis, it is best to use freshly prepared solutions or solutions with established short-term stability.[2] 4. Perform a Stability Check: Analyze an aliquot of the standard solution at regular intervals to determine its stability under your specific storage conditions.
Appearance of unknown peaks in chromatograms of the standard solution.	Degradation Products: The new peaks are likely degradation products of N-Nitrosodibutylamine-d9.	1. Conduct a Forced Degradation Study: To tentatively identify potential degradation products, subject the standard to stress conditions such as acidic and basic environments, oxidation, and photolysis.[3][4] 2. Utilize Mass Spectrometry (MS): Employ LC-MS/MS or GC-MS/MS to identify the mass of the unknown peaks and propose potential structures for the degradants.[5]
Inconsistent analytical results between different batches of solvent.	Solvent Variability: Different lots of the same solvent can have varying levels of impurities that may react with and degrade N-Nitrosodibutylamine-d9.	1. Qualify New Solvent Batches: Before use in critical experiments, test each new bottle or lot of solvent by preparing a standard solution and monitoring for any signs of degradation over a short period. 2. Use a Single, Large Batch: For a series of related experiments, use the same batch of solvent to ensure consistency.
Precipitation observed in the standard solution upon cold storage.	Low Solubility at Reduced Temperatures: The concentration of N-Nitrosodibutylamine-d9 may exceed its solubility limit in the chosen solvent at refrigerated temperatures.	1. Visually Inspect Before Use: Always allow the solution to equilibrate to room temperature and visually inspect for any precipitate before use. 2. Gently Sonicate: If a precipitate is observed, gently sonicate the solution at room temperature to redissolve the compound. Ensure the solution is clear before use. 3. Consider a Different Solvent: If precipitation is a recurring issue, consider using a solvent in which N-Nitrosodibutylamine-d9 has higher solubility at low temperatures.

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for N-Nitrosodibutylamine-d9 solutions?

A1: For long-term stability, solutions of N-Nitrosodibutylamine-d9 should be stored at refrigerated temperatures (2-8°C) and protected from light in tightly sealed containers.[1] For very long-term storage (months to a year), storage at -20°C or -70°C may be considered, although freeze-thaw cycles should be minimized.

Q2: How does the choice of solvent affect the stability of N-Nitrosodibutylamine-d9?

A2: The stability of N-Nitrosodibutylamine-d9 can be significantly influenced by the solvent. While specific quantitative data for N-Nitrosodibutylamine-d9 is limited, general knowledge of nitrosamines suggests that high-purity aprotic solvents like acetonitrile (B52724) may offer better stability than protic solvents like methanol (B129727), especially if the latter contains impurities. Aqueous solutions are generally less favorable for long-term storage, and the pH of the solution is a critical factor, with neutral to alkaline conditions being more stable than acidic conditions.[5]

Q3: Is N-Nitrosodibutylamine-d9 sensitive to light?

A3: Yes, N-nitrosamines are known to be sensitive to light, particularly UV light, which can cause cleavage of the N-N bond and lead to degradation.[1][5] Therefore, it is crucial to store solutions in amber vials or otherwise protect them from light exposure.

Q4: Can deuterium (B1214612) atoms in N-Nitrosodibutylamine-d9 exchange with hydrogen atoms from the solvent?

A4: The potential for hydrogen-deuterium exchange exists if the deuterium is attached to a heteroatom (like oxygen or nitrogen). However, in N-Nitrosodibutylamine-d9, the deuterium atoms are bonded to carbon atoms, which makes them stable and not prone to exchange under typical analytical conditions.[6]

Q5: How can I perform a stability study for my N-Nitrosodibutylamine-d9 working solution?

A5: A stability study can be designed by preparing a stock solution and aliquoting it into several vials for storage under different conditions (e.g., 2-8°C protected from light, room temperature exposed to light). At specified time points (e.g., 0, 7, 14, 30, and 60 days), an aliquot from each condition is analyzed by a validated stability-indicating method (e.g., LC-MS/MS or GC-MS/MS). The concentration of N-Nitrosodibutylamine-d9 is measured and compared to the initial concentration (time 0) to determine the percentage of degradation.

Quantitative Data Summary

Due to the limited availability of public, quantitative stability data for N-Nitrosodibutylamine-d9, the following table presents a hypothetical stability profile based on the general chemical properties of nitrosamines. This data is for illustrative purposes to guide researchers in their experimental design.

Table 1: Hypothetical Stability of N-Nitrosodibutylamine-d9 (10 µg/mL) in Different Solvents under Various Storage Conditions (% Recovery vs. Initial Concentration)

Solvent	Storage Condition	Day 0	Day 7	Day 30	Day 90
Methanol	2-8°C, Protected from Light	100%	99.5%	97.2%	92.5%
25°C, Protected from Light	100%	97.8%	91.5%	78.3%
25°C, Exposed to Light	100%	91.3%	75.6%	55.1%
Acetonitrile	2-8°C, Protected from Light	100%	99.8%	98.9%	96.7%
25°C, Protected from Light	100%	99.1%	96.5%	91.2%
25°C, Exposed to Light	100%	94.2%	82.3%	63.8%
Water (pH 7)	2-8°C, Protected from Light	100%	99.2%	96.8%	90.4%
Water (pH 3)	2-8°C, Protected from Light	100%	96.5%	88.1%	70.2%

Experimental Protocols

Protocol 1: Sample Preparation for Stability Testing

• Stock Solution Preparation:

  • Accurately weigh a known amount of N-Nitrosodibutylamine-d9 neat material.

  • Dissolve it in a class A volumetric flask with the chosen high-purity solvent (e.g., methanol, acetonitrile) to achieve a desired stock concentration (e.g., 1 mg/mL).

  • Ensure complete dissolution, using gentle sonication if necessary.

• Working Solution Preparation:

  • Perform serial dilutions of the stock solution with the same solvent to reach the final working concentration (e.g., 10 µg/mL).

• Aliquoting and Storage:

  • Dispense the working solution into multiple amber glass vials to minimize the impact of repeated sampling from a single container.

  • Tightly cap the vials.

  • Store the vials under the desired experimental conditions (e.g., 2-8°C protected from light, 25°C protected from light, 25°C exposed to ambient light).

Protocol 2: Analytical Method for Stability Assessment (LC-MS/MS)

• Instrumentation: Liquid Chromatograph coupled with a Tandem Mass Spectrometer.

• Column: A suitable C18 reversed-phase column.

• Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile or methanol with 0.1% formic acid (B).

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• MS/MS Detection: Multiple Reaction Monitoring (MRM) of a specific precursor-to-product ion transition for N-Nitrosodibutylamine-d9.

• Quantification: Use a calibration curve prepared from freshly diluted standards to determine the concentration of N-Nitrosodibutylamine-d9 in the stability samples at each time point. The peak area of the analyte is used for quantification.

Visualizations

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medcraveonline.com [medcraveonline.com]
• 4. Forced degradation: predicting nitrosamine formation - New Scientific Knowledge & Development - Nitrosamines Exchange [nitrosamines.usp.org]
• 5. benchchem.com [benchchem.com]
• 6. Nitrosamine internal standards - what should be taken into consideration? - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]

potential for N-Nitrosodibutylamine-d9 degradation during analysis

Technical Support Center: N-Nitrosodibutylamine-d9 (NDBA-d9)

Welcome to the technical support center for N-Nitrosodibutylamine-d9 (NDBA-d9) analysis. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address challenges related to the stability and potential degradation of NDBA-d9, a commonly used internal standard in nitrosamine (B1359907) analysis.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that cause the degradation of N-Nitrosodibutylamine-d9 during analysis?

A1: The primary factors leading to the degradation of NDBA-d9 are exposure to ultraviolet (UV) light, inappropriate pH conditions, and elevated temperatures.

• Light Exposure: N-nitrosamines, including NDBA, are known to be sensitive to light, particularly UV irradiation, which can cause rapid photolytic degradation by cleaving the N-N bond.[1][2][3][4] This is often the most significant cause of analyte loss during sample handling and analysis.

• pH: NDBA is most stable in neutral or alkaline (basic) aqueous solutions.[4] Acidic conditions, especially strong acids, can lead to slower decomposition.[4] However, for photolysis, a lower pH can actually increase the rate of degradation.[3][5]

• Temperature: While stable at room temperature for extended periods when protected from light, high temperatures can accelerate degradation.[4][6] Forced degradation studies on other nitrosamines have shown that factors like moisture and oxygen in combination with high heat contribute significantly to degradation.[6]

Q2: Can NDBA-d9 be formed artificially during the sample preparation process?

A2: Yes, this is a critical issue known as artifactual formation. If the sample matrix contains precursor amines (like dibutylamine) and nitrosating agents (like nitrites), N-nitrosamines can form in-situ under certain conditions, such as an acidic environment.[7][8] This can lead to an overestimation of the nitrosamine content. To prevent this, nitrosation inhibitors like ascorbic acid or sulfamic acid can be added during sample preparation.[9]

Q3: What are the ideal storage conditions for NDBA-d9 standards and samples containing it?

A3: To ensure stability, standards and samples should be stored in a cool, dark place, typically refrigerated (2-8°C). Solutions should be stored in amber glass vials to protect them from light. The pH of aqueous samples should ideally be neutral or alkaline.[4]

Q4: Why is an isotopically labeled internal standard like NDBA-d9 used in analysis?

A4: Isotopically labeled internal standards (IS) like NDBA-d9 are considered the gold standard in mass spectrometry-based methods.[10] Because they are chemically and physically almost identical to the non-labeled analyte (NDBA), they experience similar effects during sample extraction, cleanup, and ionization in the mass spectrometer. By adding a known amount of NDBA-d9 at the beginning of the process, any loss of the target analyte during the procedure can be accurately corrected, compensating for matrix effects and variability in sample preparation.[11][12] This dramatically improves the accuracy and precision of the quantification.[12]

Troubleshooting Guide: Low or Inconsistent Recovery of NDBA-d9

Low or variable recovery of the NDBA-d9 internal standard is a common problem that compromises the accuracy of results.[11] Use the following guide and the logic diagram below to diagnose and resolve the issue.

Problem: My NDBA-d9 signal is low, absent, or highly variable between injections.

Potential Cause	Troubleshooting Steps & Solutions
Photodegradation	1. Minimize Light Exposure: Immediately switch to using amber autosampler vials and volumetric flasks. If clear glassware must be used, wrap it in aluminum foil. 2. Modify Lab Lighting: Work under yellow or low-level incandescent lighting. Avoid direct sunlight and fluorescent light exposure to samples and standards. 3. Check Instrument Conditions: Ensure the autosampler tray is covered or shielded from ambient light.
pH Instability	1. Measure pH: Check the pH of your sample, diluent, and mobile phase. NDBA is less stable in acidic solutions.[4] 2. Adjust pH: If the sample preparation involves an acidic environment, consider whether the pH can be adjusted to neutral or slightly basic without compromising the extraction of the target analyte. Note that photolytic degradation rates are higher at lower pH.[5]
Matrix Effects	1. Evaluate Ion Suppression/Enhancement: The sample matrix (excipients, API) can interfere with the ionization of NDBA-d9 in the mass spectrometer source, suppressing its signal.[11][13] 2. Dilute the Sample: Perform a dilution series to see if the recovery improves. 3. Improve Sample Cleanup: Incorporate a solid-phase extraction (SPE) or liquid-liquid extraction (LLE) step to remove interfering matrix components. 4. Use Matrix-Matched Standards: Prepare your calibration standards in a blank matrix solution that is free of the analyte to mimic the effect seen in the samples.[11]
Adsorption	1. Check Glassware/Plasticware: NDBA may adsorb to the surfaces of certain types of containers, especially if the concentration is very low.[11] 2. Test Different Materials: Try using silanized glass vials or different types of plastic (e.g., polypropylene) to see if recovery improves.
In-source Degradation or Instability	1. Optimize MS Source Conditions: High source temperatures or harsh conditions in the mass spectrometer can sometimes cause degradation of sensitive compounds. Methodically adjust source parameters (e.g., temperature, gas flows) to find an optimum that maintains signal without causing degradation. 2. Check Mobile Phase Compatibility: Ensure that the mobile phase additives are compatible and do not promote degradation. Formic acid is a common and generally safe mobile phase modifier for LC-MS analysis of nitrosamines.[14]

Troubleshooting Logic Diagram

References

• 1. Efficient photolytic degradation of nitrosamines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. N-Nitrosodibutylamine | C8H18N2O | CID 13542 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. nano-ntp.com [nano-ntp.com]
• 8. researchgate.net [researchgate.net]
• 9. theanalyticalscientist.com [theanalyticalscientist.com]
• 10. benchchem.com [benchchem.com]
• 11. Low recovery factor & Validation Issue - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 12. clearsynth.com [clearsynth.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. The Analytical Scientist | Trends and Challenges in Nitrosamine Testing: Part Three – Building a Method [theanalyticalscientist.com]

Technical Support Center: N-Nitrosodibutylamine-d9 Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize ion suppression and address other common issues encountered during the analysis of N-Nitrosodibutylamine (NDBA) using its deuterated internal standard, N-Nitrosodibutylamine-d9 (NDBA-d9).

Troubleshooting Guide

This section addresses specific problems you might encounter during your LC-MS/MS analysis.

Question 1: Why am I seeing low or inconsistent signal intensity for my N-Nitrosodibutylamine-d9 internal standard?

Answer:

Low or inconsistent signal for your NDBA-d9 internal standard is a common problem that often points to ion suppression or issues with the analytical method. Here are the primary causes and solutions:

• Cause 1: Ion Suppression from Matrix Components. This is the most frequent cause. Co-eluting compounds from your sample matrix (e.g., salts, excipients, endogenous molecules) can compete with NDBA-d9 for ionization in the mass spectrometer source, reducing its signal.[1][2][3]

• Solution 1a: Improve Sample Preparation. The most effective way to combat ion suppression is to remove interfering matrix components before analysis.[1][2][4][5]

  • Solid-Phase Extraction (SPE): Use SPE cartridges that selectively retain nitrosamines while allowing matrix components to be washed away. Coconut charcoal or specific polymer-based cartridges are often effective.[6]

  • Liquid-Liquid Extraction (LLE): This technique can be used to isolate NDBA from complex matrices.[1][4]

• Solution 1b: Optimize Chromatography. Separate the NDBA-d9 peak from the majority of matrix components.

  • Gradient Elution: Develop a gradient that effectively separates NDBA-d9 from the "void volume" where most unretained matrix components elute.[7][8][9]

  • Column Chemistry: Consider a different column chemistry. While C18 columns are common, a pentafluorophenyl (PFP) column can offer alternative selectivity for nitrosamines, potentially moving it away from interferences.[1]

• Solution 1c: Reduce Sample Injection Volume. A smaller injection volume reduces the total amount of matrix introduced into the MS source, which can lessen suppression.[1][5] This is a simple first step but may compromise sensitivity if your analyte concentration is very low.

• Solution 1d: Sample Dilution. Diluting the sample can reduce the concentration of interfering compounds.[5][10] However, this also dilutes your analyte, so it's a trade-off with sensitivity.

• Cause 2: Suboptimal Ionization Source Conditions. The settings of your ion source can significantly impact signal intensity and susceptibility to ion suppression.

• Solution 2a: Switch Ionization Source. Atmospheric Pressure Chemical Ionization (APCI) is often less susceptible to matrix effects than Electrospray Ionization (ESI) for the analysis of nitrosamines.[9][11] If your instrument has an APCI source, testing it is highly recommended.

• Solution 2b: Optimize Source Parameters. Re-optimize key parameters like gas flows (nebulizer, curtain gas), temperature, and ion spray voltage to ensure maximum ionization efficiency for NDBA-d9.[9][12]

The following diagram illustrates a logical workflow for troubleshooting this issue.

Caption: Troubleshooting workflow for low NDBA-d9 signal.

Question 2: My NDBA analyte recovery is poor (<70%) or highly variable, even when using NDBA-d9 for correction. What should I do?

Answer:

When the stable isotope-labeled internal standard (SIL-IS) fails to compensate for recovery issues, it suggests that the loss is occurring in a way that does not affect the analyte and IS equally, or that the IS itself is compromised.

• Cause 1: Inefficient Sample Extraction. The extraction method may not be efficiently recovering both NDBA and NDBA-d9 from the sample matrix.

• Solution 1: Re-validate Extraction Protocol.

  • Check pH: Ensure the pH of the sample during extraction is optimal for NDBA.

  • Solvent Choice: Verify that the extraction solvent (for LLE) or elution solvent (for SPE) is appropriate. For SPE, ensure the cartridge has not been allowed to dry out after conditioning and before sample loading.[6]

  • SPE Cartridge Breakthrough: You may be overloading the SPE cartridge. Try reducing the sample volume or using a higher capacity cartridge.

• Cause 2: Analyte/IS Degradation. Nitrosamines can be unstable under certain conditions.

• Solution 2: Check for Degradation.

  • Light Sensitivity: Protect samples from light, as some nitrosamines are light-sensitive. Use amber vials.

  • pH Instability: Avoid highly acidic or basic conditions during sample preparation and storage if possible.

• Cause 3: Discrepancy in Analyte vs. IS Behavior. While rare for a co-eluting SIL-IS, extreme matrix effects can sometimes affect the analyte and IS slightly differently. More likely, the issue is related to sample processing.

• Solution 3: Matrix-Matched Standards. Prepare your calibration standards in a blank matrix extract that is free of the analyte.[1] This helps to mimic the matrix effects seen in the actual samples and can improve accuracy.

The table below shows typical recovery results from an optimized SPE method for various nitrosamines in a water matrix, demonstrating good and consistent recovery.

Compound	Spiking Level	Average Recovery (%)	Relative Standard Deviation (RSD) (%)
N-Nitrosodimethylamine (NDMA)	1 ng/L	85%	4.5%
N-Nitrosodiethylamine (NDEA)	1 ng/L	89%	3.2%
N-Nitrosodibutylamine (NDBA)	1 ng/L	82%	5.1%
N-Nitrosodipropylamine (NDPA)	1 ng/L	78%	5.3%
N-Nitrosopyrrolidine (NPYR)	1 ng/L	67%	4.8%
Data synthesized from representative values found in environmental water analysis literature.[7]

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a problem?

A1: Ion suppression is a matrix effect where the ionization efficiency of a target analyte (like NDBA-d9) is reduced by co-eluting components from the sample.[5][10] This happens in the ion source of the mass spectrometer. It is a problem because it leads to a lower instrument response (smaller peak area), which can result in underestimation of the analyte quantity, poor sensitivity, and poor reproducibility.[3][5]

Q2: How does using N-Nitrosodibutylamine-d9 help with ion suppression?

A2: NDBA-d9 is a stable isotope-labeled internal standard (SIL-IS). It is chemically identical to NDBA, except that nine of its hydrogen atoms are replaced with deuterium. Because it has virtually the same physicochemical properties (like polarity, pKa, and ionization efficiency), it behaves identically during sample preparation, chromatography, and ionization.[1][10] Therefore, any ion suppression that affects the NDBA analyte will affect the NDBA-d9 internal standard to the same degree. By measuring the ratio of the analyte signal to the internal standard signal, the effect of suppression is cancelled out, allowing for accurate quantification.[13]

Caption: How a SIL-IS compensates for ion suppression.

Q3: What are the best starting points for an LC-MS/MS method for NDBA and NDBA-d9?

A3: A robust method for NDBA will also work for NDBA-d9. Here is a typical starting point based on established methods for nitrosamine (B1359907) analysis.[6][8][9][14]

Parameter	Recommendation
LC Column	C18, 2.1 or 3.0 mm i.d., <3 µm particle size (e.g., Poroshell EC-C18)[7]
Mobile Phase A	Water with 0.1% Formic Acid[7][15][16]
Mobile Phase B	Methanol or Acetonitrile with 0.1% Formic Acid[7][15][16]
Flow Rate	0.3 - 0.5 mL/min
Gradient	Start with high aqueous (e.g., 95% A), ramp to high organic (e.g., 95% B)
Injection Volume	5 - 20 µL[8][12]
Ion Source	ESI or APCI, Positive Ion Mode[9][12]
Scan Type	Multiple Reaction Monitoring (MRM)

Q4: Can I use a different deuterated nitrosamine as an internal standard for NDBA?

A4: It is strongly recommended to use the specific labeled internal standard for the analyte you are quantifying (i.e., NDBA-d9 for NDBA).[1] While another nitrosamine IS (like NDMA-d6) can correct for some variability, it will not have the same retention time as NDBA. Because ion suppression is a time-dependent event that occurs as matrix components elute from the column, an internal standard that does not co-elute with the analyte cannot accurately correct for suppression at the specific retention time of the analyte.

Experimental Protocol Example

Protocol: Analysis of NDBA in Water by SPE and LC-MS/MS

This protocol is a representative example for the determination of N-Nitrosodibutylamine (NDBA) in water samples.

1. Sample Preparation and Spiking

• Filter 500 mL of water sample through a 0.22 µm membrane.[7]

• Add NDBA-d9 internal standard solution to the filtered sample to achieve a final concentration of 10-20 µg/L.[15]

2. Solid-Phase Extraction (SPE)

• Cartridge: Use a Coconut Charcoal or suitable polymeric SPE cartridge (e.g., 2 g / 6 mL).[6]

• Conditioning: Condition the cartridge with 5 mL Dichloromethane (DCM), followed by 5 mL Methanol, and finally 10 mL of deionized water. Do not let the cartridge go dry.[6]

• Loading: Load the 500 mL sample onto the cartridge at a flow rate of approximately 4-5 mL/min.[6]

• Washing: After loading, wash the cartridge with 10 mL of deionized water to remove salts and polar interferences.

• Drying: Dry the cartridge thoroughly under vacuum for at least 15-20 minutes.[6]

• Elution: Elute the analytes with 2 x 3 mL aliquots of Dichloromethane (DCM).[6]

• Concentration: Evaporate the combined eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dry residue in 1.0 mL of 10% Methanol in water.[7] Vortex to mix and transfer to an autosampler vial.

3. LC-MS/MS Parameters

• System: UHPLC coupled to a triple quadrupole mass spectrometer.

• Column: C18 column (e.g., 100 x 2.1 mm, 1.9 µm).[15]

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Methanol + 0.1% Formic Acid.

• Flow Rate: 0.4 mL/min.[7][12]

• Gradient:

  • 0.0 min: 5% B

  • 1.0 min: 5% B

  • 8.0 min: 95% B

  • 10.0 min: 95% B

  • 10.1 min: 5% B

  • 12.0 min: 5% B

• Ion Source: ESI or APCI, Positive Mode.

• MRM Transitions: (Values are examples and must be optimized on your specific instrument)

  • NDBA: Q1: 159.1 -> Q3: 116.1 (Quantifier), Q1: 159.1 -> Q3: 57.1 (Qualifier)

  • NDBA-d9: Q1: 168.2 -> Q3: 122.1 (Quantifier)

References

• 1. How to circumvent matrix effect in confirmatory testing - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 2. ijpsjournal.com [ijpsjournal.com]
• 3. Ion suppression in Biological Sample Analysis: You May or May Not See It but It’s There | Separation Science [sepscience.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. dspace.incdecoind.ro [dspace.incdecoind.ro]
• 7. lcms.cz [lcms.cz]
• 8. Development and optimization of an LC-MS method for the separation of nitrosamine impurities | The Journal of Critical Care Medicine [actamedicamarisiensis.ro]
• 9. A multi-analyte LC-MS/MS method for screening and quantification of nitrosamines in sartans - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. waters.com [waters.com]
• 12. researchgate.net [researchgate.net]
• 13. pmda.go.jp [pmda.go.jp]
• 14. ojs.actamedicamarisiensis.ro [ojs.actamedicamarisiensis.ro]
• 15. analysis.rs [analysis.rs]
• 16. lcms.cz [lcms.cz]

Technical Support Center: N-Nitrosodibutylamine-d18 Standards

Welcome to the technical support center for deuterated N-Nitrosodibutylamine (NDBA-d18) standards. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on potential purity issues and to offer robust troubleshooting strategies for accurate and reliable experimental results.

Frequently Asked Questions (FAQs)

Q1: What is the primary application of N-Nitrosodibutylamine-d18 (NDBA-d18) standards?

A1: Deuterated N-Nitrosodibutylamine (NDBA-d18) is primarily used as a stable isotope-labeled internal standard (ISTD) for the quantitative analysis of N-Nitrosodibutylamine (NDBA) impurities in various samples, including active pharmaceutical ingredients (APIs) and drug products.[1][2] The use of an ISTD in isotope dilution mass spectrometry (e.g., GC-MS/MS or LC-MS/MS) allows for precise and accurate quantification by correcting for sample loss during preparation and variations in instrument response.[1]

Q2: What are the common purity concerns associated with NDBA-d18 standards?

A2: The main purity concerns for NDBA-d18 standards include:

• Chemical Purity: The presence of other nitrosamines or organic impurities. High-purity standards are crucial for accurate analysis.[3]

• Isotopic Purity: The percentage of the standard that is fully deuterated (d18). The presence of partially deuterated or non-deuterated (d0) NDBA can interfere with the quantification of the target analyte.

• Stability: Potential for degradation over time if not stored correctly. NDBA-d18 is often stored in amber vials in a refrigerator and may be sensitive to light.[4]

• Artifactual Formation: While not an impurity of the standard itself, the artificial formation of NDBA in the analytical instrument (especially a hot GC inlet) can be mistaken for an impurity issue.[5]

Q3: Is hydrogen-deuterium (H/D) exchange a significant risk for NDBA-d18?

A3: H/D exchange is not a significant risk for NDBA-d18 under typical analytical conditions. Exchange can be a concern when deuterium (B1214612) is attached to a heteroatom (like oxygen or nitrogen). However, in NDBA-d18, the deuterium atoms are stably bonded to carbon atoms within the butyl chains, which prevents exchange.[6]

Q4: How can I verify the purity of a newly received NDBA-d18 standard?

A4: To verify the purity, you should first review the Certificate of Analysis (CoA) provided by the manufacturer, which details the chemical and isotopic purity. For an independent check, you can analyze a dilute solution of the standard using a high-resolution GC-MS or LC-MS/MS method. This will help confirm the absence of significant chemical impurities and assess the isotopic distribution by comparing the signal of the d18 species to any lower-mass isotopologues.

Q5: I am observing a significant NDBA signal in my control samples that are only spiked with the NDBA-d18 internal standard. Is my standard contaminated?

A5: While the standard could have isotopic impurities (containing some unlabeled NDBA), a more common cause is the in-situ or artifactual formation of NDBA in the hot inlet of a gas chromatograph (GC).[5] This occurs when precursor molecules, such as dibutylamine (B89481) and nitrosating agents, are present in the sample matrix or solvents and react at high temperatures.[5] See the troubleshooting guide below for mitigation strategies.

Troubleshooting Guide

This guide addresses specific problems you may encounter during the analysis of NDBA using NDBA-d18 as an internal standard.

Problem	Potential Cause(s)	Recommended Solution(s)
High levels of NDBA detected in blank or control samples.	Artifactual Formation in GC Inlet: The most likely cause is the reaction of precursor amines and nitrosating agents in the hot GC injector.[5]	1. Lower GC Inlet Temperature: Reduce the injector temperature to the lowest point that still allows for efficient analyte volatilization (e.g., 200-220°C).[5] 2. Use an Inert Inlet Liner: Employ deactivated, Ultra Inert liners to minimize catalytic activity on the liner surface.[5] 3. Add an Inhibitor: Introduce a quenching agent like ascorbic acid into your sample preparation workflow to scavenge nitrosating agents before injection.[5]
Inconsistent quantification and poor reproducibility between injections.	Variable Artifactual Formation: Inconsistent conditions in the GC inlet can lead to varying levels of artifact formation between runs.[5]	1. Optimize Injection: Use an autosampler for consistent injection volume and speed.[5] 2. Implement Rigorous Cleaning: Thoroughly clean the injection syringe and GC inlet between analytical sequences to prevent cross-contamination and precursor buildup.[5] 3. Evaluate Analytical Technique: For highly problematic matrices, consider using LC-MS/MS, which is less prone to thermal artifact formation.[2][7]
A small but noticeable peak for unlabeled NDBA (d0) is present when analyzing the pure NDBA-d18 standard.	Isotopic Impurity: The deuterated standard may contain a small percentage of the unlabeled (d0) or partially labeled compound, which is common.	1. Check Certificate of Analysis (CoA): The CoA should specify the isotopic purity. 2. Quantify the Contribution: Determine the response ratio of d0 to d18 in the standard. This ratio can be used to correct for the d0 contribution in your samples. 3. Purchase High-Purity Standard: If the isotopic impurity is too high for your sensitivity requirements, source a standard with a higher specified isotopic purity (e.g., >99%).
Gradual decrease in NDBA-d18 signal over time in prepared working solutions.	Standard Instability/Degradation: Nitrosamines can be sensitive to light and temperature, leading to degradation in solution.	1. Proper Storage: Store stock and working solutions in amber vials at recommended refrigerated temperatures (~4°C).[4][8] 2. Prepare Fresh Solutions: Prepare working solutions fresh daily or as frequently as needed to ensure concentration accuracy. 3. Check Solvent Quality: Ensure solvents used for dilution are of high purity and free of contaminants that could promote degradation.

Quantitative Data Summary

The following table summarizes typical purity specifications and analytical performance data for NDBA and its deuterated standard.

Parameter	Typical Value / Range	Source / Notes
Chemical Purity (NDBA-d18)	>95% - 98%	Based on commercial supplier specifications.[8][9]
Isotopic Purity (NDBA-d18)	≥98% (atom % D)	Varies by manufacturer; always check the Certificate of Analysis.
Typical Concentration	10 µg/mL in Dichloromethane-D2	Example of a commercially available solution.[9]
Limit of Quantification (LOQ) for NDBA	0.013 ppm (in analytical-grade solvents)	Example from a GC-MS/MS method validation.[10]
Limit of Detection (LOD) for NDBA	< 3 ppb	Achievable with optimized GC-MS/MS methods.[11]

Experimental Protocols

Protocol 1: GC-MS/MS Method for Purity Assessment and NDBA Quantification

This protocol is designed for the sensitive detection of NDBA and is suitable for assessing the purity of the NDBA-d18 standard.

• Instrumentation: Gas chromatograph coupled to a triple quadrupole mass spectrometer (GC-MS/MS).[11][12]

• Column: Agilent J&W DB-1701 GC capillary column (30 m × 0.25 mm, 1.0 µm) or equivalent.[12]

• GC Conditions:

  • Inlet: Splitless mode.

  • Inlet Temperature: 220°C (or lower to minimize artifact formation).[5][12]

  • Oven Program: Start at 40°C (hold 0.5 min), ramp at 20°C/min to 160°C, then ramp at 10°C/min to 240°C.[12]

  • Carrier Gas: Helium.

• MS/MS Conditions (Example MRM Transitions):

  • Ionization: Electron Ionization (EI).

  • NDBA (Quantifier/Qualifier): To be optimized based on instrument response (e.g., m/z 158 -> 114).

  • NDBA-d18 (Quantifier/Qualifier): To be optimized based on instrument response (e.g., m/z 176 -> 128).

• Standard Preparation:

  • Prepare a stock solution of the NDBA-d18 standard in a high-purity solvent like methanol (B129727) or dichloromethane (B109758).

  • Create a series of calibration standards by diluting a certified NDBA standard and spiking each level with a constant, known concentration of the NDBA-d18 internal standard.

• Analysis: Inject the pure NDBA-d18 solution to check for unlabeled NDBA and other impurities. Then, run the calibration curve followed by samples.

Protocol 2: Sample Preparation with an Artifact Inhibitor

This protocol incorporates ascorbic acid to prevent the artificial formation of NDBA during sample preparation and GC analysis.[5]

• Sample Weighing: Accurately weigh approximately 500 mg of the ground drug product into a centrifuge tube.

• Dissolution: Add 5.0 mL of 1 M sodium hydroxide (B78521) solution to the tube.

• Spiking: Spike the sample with the required amount of NDBA-d18 internal standard solution.

• Extraction: Add 2.0 mL of dichloromethane (DCM) to the tube. Vortex vigorously for 2 minutes and centrifuge to separate the layers.

• Organic Layer Collection: Carefully transfer the lower organic (DCM) layer to a clean tube.

• Inhibitor Addition: Add 100 µL of a freshly prepared 10 mg/mL solution of ascorbic acid in methanol to the DCM extract. Vortex briefly.

• Filtration & Analysis: Filter the extract through a 0.2 µm PTFE syringe filter into a GC vial and analyze immediately using the GC-MS/MS method described in Protocol 1.

Visualizations

Caption: Experimental workflow for using and verifying NDBA-d18 standards.

Caption: Pathway of artificial NDBA formation in a hot GC inlet.

Caption: Troubleshooting logic for unexpected NDBA signals.

References

• 1. Buy Deuterated Nitrosamine Standards Online | Advent [adventchembio.com]
• 2. benchchem.com [benchchem.com]
• 3. ema.europa.eu [ema.europa.eu]
• 4. Naarini Molbio Pharma [naarini.com]
• 5. benchchem.com [benchchem.com]
• 6. Nitrosamine internal standards - what should be taken into consideration? - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 7. benchchem.com [benchchem.com]
• 8. N-Nitroso-di-n-butylamine-d18 | LGC Standards [lgcstandards.com]
• 9. Deuterated Nitrosamines Mixture (9 analytes) | Novachem Reference Standards Australia [novachem.com.au]
• 10. 👨‍💻 Nitrosamines Analysis in Solvents by GC-MS/MS - Analytical Methods Hub - Nitrosamines Exchange [nitrosamines.usp.org]
• 11. Analysis of Nitrosamine Impurities in Drugs by GC-MS/MS [restek.com]
• 12. agilent.com [agilent.com]

Reference Data & Comparative Studies

A Comparative Analysis of Deuterated vs. ¹³C Internal Standards for NDBA Quantification

For Researchers, Scientists, and Drug Development Professionals: A Guide to Selecting the Optimal Internal Standard for N-nitrosodibutylamine (NDBA) Analysis

The accurate quantification of N-nitrosodibutylamine (NDBA), a potent genotoxic impurity, is a critical concern in pharmaceutical safety. The gold standard for such trace-level analysis is isotope dilution mass spectrometry, which relies on the use of a stable isotope-labeled (SIL) internal standard (IS). The choice of isotopic label—deuterium (²H) or carbon-13 (¹³C)—can significantly impact method performance, accuracy, and data reliability. This guide provides an objective comparison of deuterated and ¹³C-labeled internal standards for NDBA analysis, supported by established analytical principles and experimental data from analogous compounds.

Key Performance Parameters: A Comparative Summary

While direct head-to-head experimental data for NDBA using both deuterated and ¹³C-labeled internal standards is not extensively published, the fundamental physicochemical differences between these labeling strategies allow for a robust comparison based on well-documented phenomena in mass spectrometry.[1][2][3] The following tables summarize the expected performance characteristics for NDBA analysis.

Table 1: General Performance Comparison

Parameter	Deuterated IS (e.g., NDBA-d18)	¹³C-Labeled IS (e.g., ¹³Cₓ-NDBA)	Key Findings
Chromatographic Co-elution	Often exhibits a slight retention time shift, eluting earlier than native NDBA.[1][4][5]	Co-elutes perfectly with native NDBA.[2][6]	Perfect co-elution of ¹³C-IS provides more accurate compensation for matrix effects that can vary across a chromatographic peak.[2][7]
Isotopic Stability	Generally stable when the label is on a carbon atom, but can be susceptible to back-exchange if on a heteroatom.[8]	Highly stable as the ¹³C atoms are integrated into the carbon backbone and not susceptible to exchange.[7]	¹³C-labeling offers the highest assurance of isotopic stability throughout sample preparation and analysis.[6]
Matrix Effect Compensation	The chromatographic shift can lead to differential ion suppression or enhancement, potentially compromising accuracy.[1][9]	Experiences the same matrix effects as the analyte due to identical elution, providing the most effective compensation.[2]	¹³C-IS is the superior choice for complex matrices where significant and variable matrix effects are expected.[7]
Accuracy & Precision	Can provide acceptable results, but is at higher risk of inaccuracy due to chromatographic shifts. One study on another analyte noted errors as high as 40%.[1]	Generally provides superior accuracy and precision due to the ideal mimicry of the analyte.[1][5]	For the highest data integrity, ¹³C-IS is recommended to minimize analytical errors.
Cost & Availability	Generally less expensive and more readily available (e.g., NDBA-d18).[9][10]	Typically more expensive and may have limited commercial availability.[6][10]	The higher initial cost of ¹³C-IS may be justified by reduced method development challenges and greater data defensibility.[7][9]

Experimental Protocols

The following is a representative LC-MS/MS protocol for the quantification of NDBA in a drug substance. The protocol is detailed for the commonly used deuterated internal standard, NDBA-d18, and adapted for a hypothetical ¹³C-labeled NDBA standard.

Methodology: NDBA Analysis by LC-MS/MS

1. Materials and Reagents:

• NDBA reference standard

• NDBA-d18 or ¹³Cₓ-NDBA internal standard

• Methanol (B129727) (LC-MS grade)

• Water (LC-MS grade)

• Formic Acid (LC-MS grade)

• Drug substance/product sample

2. Standard and Sample Preparation:

• Internal Standard Stock Solution (1 µg/mL): Prepare by dissolving the IS (NDBA-d18 or ¹³Cₓ-NDBA) in methanol.

• Internal Standard Working Solution (10 ng/mL): Dilute the IS stock solution with 50% methanol in water.

• NDBA Stock Solution (1 µg/mL): Prepare by dissolving the NDBA reference standard in methanol.

• Calibration Curve Standards: Prepare a series of calibration standards by spiking appropriate amounts of the NDBA stock solution into a diluent (e.g., 50% methanol). Add the IS working solution to each standard to achieve a constant final concentration (e.g., 1 ng/mL).

• Sample Preparation: Accurately weigh the sample and dissolve it in a suitable diluent. Add a precise volume of the IS working solution. Vortex or sonicate to ensure dissolution and mixing. Centrifuge the sample and filter the supernatant before injection.[11]

3. LC-MS/MS Conditions:

• LC System: UHPLC system

• Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Methanol

• Flow Rate: 0.4 mL/min

• Gradient: Optimized for the separation of NDBA from matrix components.

• Injection Volume: 5 µL

• MS System: Triple Quadrupole Mass Spectrometer

• Ionization Source: Electrospray Ionization (ESI+) or Atmospheric Pressure Chemical Ionization (APCI)

• Detection Mode: Multiple Reaction Monitoring (MRM)

Table 2: Example MRM Transitions for NDBA and Internal Standards

Compound	Precursor Ion (m/z)	Product Ion 1 (m/z)	Product Ion 2 (m/z)
NDBA	159.1	116.1	57.1
NDBA-d18	177.2	128.1	66.1
¹³C₄-NDBA (Hypothetical)	163.1	120.1	59.1

4. Data Analysis:

• Generate a calibration curve by plotting the peak area ratio (NDBA area / IS area) against the concentration of the calibration standards.

• Perform a linear regression analysis on the calibration curve. The coefficient of determination (r²) should be ≥ 0.99.[11]

• Quantify NDBA in the samples using the generated calibration curve.

Visualizing the Workflow and Comparison

To better illustrate the analytical process and the core of the comparative argument, the following diagrams are provided.

Caption: General analytical workflow for NDBA using an internal standard.

Caption: Logical comparison of deuterated vs. ¹³C internal standards.

Conclusion and Recommendation

The selection of an internal standard is a critical decision that directly influences the quality and reliability of quantitative data. While deuterated internal standards like NDBA-d18 are widely used, cost-effective, and can be suitable for many applications, they possess inherent limitations, primarily the potential for chromatographic separation from the native analyte.[5] This can lead to inadequate compensation for matrix effects and introduce a level of uncertainty into the final reported values.

For the most rigorous and defensible analytical results, particularly in complex sample matrices or when meeting stringent regulatory expectations, a ¹³C-labeled internal standard is the superior choice.[3][7] Its ability to perfectly co-elute with the target analyte ensures the most accurate correction for variations throughout the analytical process, from extraction to detection. For drug development professionals and scientists where data integrity is paramount, the investment in a ¹³C-labeled internal standard for NDBA analysis is a sound scientific decision that enhances accuracy, precision, and confidence in the results.

References

• 1. lcms.cz [lcms.cz]
• 2. ¹³C labelled internal standards--a solution to minimize ion suppression effects in liquid chromatography-tandem mass spectrometry analyses of drugs in biological samples? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. agilent.com [agilent.com]
• 6. caymanchem.com [caymanchem.com]
• 7. researchgate.net [researchgate.net]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. lcms.cz [lcms.cz]
• 10. pmda.go.jp [pmda.go.jp]
• 11. benchchem.com [benchchem.com]

N-Nitrosodibutylamine-d9 (NDBA-d9) in Pharmaceutical Matrices: A Performance Evaluation and Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The accurate detection and quantification of nitrosamine (B1359907) impurities in pharmaceutical products is a critical aspect of ensuring drug safety. N-Nitrosodibutylamine (NDBA) is a potent carcinogen that can form during the synthesis and storage of certain drug products. The use of isotopically labeled internal standards is the gold standard for achieving accurate and precise quantification in analytical methods. This guide provides an objective comparison of the performance of N-Nitrosodibutylamine-d9 (NDBA-d9) with other alternative internal standards in pharmaceutical matrices, supported by experimental data.

The selection of an appropriate internal standard is crucial for the development of robust analytical methods, as it corrects for variations during sample preparation and instrumental analysis.[1] Deuterated internal standards are widely used in mass spectrometry-based methods because their chemical and physical properties are nearly identical to their non-deuterated counterparts, ensuring similar behavior during extraction, derivatization, and ionization.[2]

Comparative Performance of Internal Standards

Table 1: Performance Characteristics of NDBA and its Deuterated Analogues in Pharmaceutical Analysis

Parameter	N-Nitrosodibutylamine (NDBA)	N-Nitrosodibutylamine-d18 (NDBA-d18)	Analytical Method	Pharmaceutical Matrix	Reference
LOD	7.4 ng/mL	-	LC-MS/MS	Metformin (B114582) API	[3]
LOQ	1.9 ng/mL	-	LC-MS/MS	Metformin API	[3]
**Linearity (R²) **	0.9954 - 0.9973	-	LC-MS/MS	Metformin API	[3]
Precision (%RSD)	10.41	-	LC-MS/MS	Metformin API	[3]
-	-	Used as Internal Standard	LC-MS	Sartans	[4]

Table 2: Performance Data for Alternative Deuterated Nitrosamine Internal Standards

Internal Standard	Analyte(s)	LOD	LOQ	Linearity (R²)	Recovery (%)	Analytical Method	Pharmaceutical Matrix	Reference
NDMA-d6	NDMA	-	-	≥0.995	69.31 - 91.08	GC-MS/MS	Metformin	[5]
NDEA-d10	NDEA	-	-	-	-	LC-MS	Sartans	[4]
NMBA-d3	NMBA	-	-	-	-	LC-MS	Sartans	[4]

It is important to note that the performance of an internal standard can be influenced by the specific drug matrix and the analytical method employed. The choice between different deuterated standards, such as NDBA-d9 versus NDBA-d18, may depend on commercial availability and the potential for isotopic crosstalk.[6] While deuterated standards are widely used, 15N-labeled standards are sometimes preferred to eliminate the theoretical risk of hydrogen-deuterium exchange under certain analytical conditions.[6]

Experimental Protocols

Detailed methodologies are essential for the replication and adaptation of analytical methods. Below are summarized protocols for the analysis of N-nitrosamines using a deuterated internal standard.

Experimental Protocol 1: Analysis of NDBA in Metformin API by LC-MS/MS

This protocol is adapted from a method for the determination of multiple nitrosamine impurities in metformin.[3]

1. Reagents and Materials:

• N-Nitrosodibutylamine (NDBA) reference standard

• N-Nitrosodibutylamine-d9 (NDBA-d9) internal standard

• Methanol (LC-MS grade)

• Water (LC-MS grade)

• Methanoic acid (0.1%)

• Waters XSelect HSS PFP column

• LC-MS/MS system (e.g., Thermo LC Quantum triple quadrupole)

2. Standard Solution Preparation:

• NDBA Stock Solution: Prepare a stock solution of NDBA in a suitable solvent.

• Internal Standard Stock Solution: Prepare a stock solution of NDBA-d9 in the same solvent.

• Calibration Standards: Prepare a series of calibration standards by diluting the NDBA stock solution to concentrations ranging from 8.8 to 111.8 ng/mL. Spike each standard with a fixed concentration of the NDBA-d9 internal standard.

3. Sample Preparation:

• Accurately weigh the metformin API sample.

• Dissolve the sample in a diluent containing the NDBA-d9 internal standard.

• Vortex and sonicate the sample to ensure complete dissolution.

• Centrifuge the sample to pellet any undissolved excipients.

• Filter the supernatant through a 0.22 µm filter before injection.

4. LC-MS/MS Conditions:

• Column: Waters XSelect HSS PFP

• Mobile Phase: Gradient of 0.1% methanoic acid in water and methanol.

• Flow Rate: Optimized for separation.

• Injection Volume: 10 µL

• Ionization Mode: Electrospray Ionization (ESI), positive mode.

• Detection: Multiple Reaction Monitoring (MRM) of the specific precursor-to-product ion transitions for NDBA and NDBA-d9.

5. Data Analysis:

• Quantify the concentration of NDBA in the samples by constructing a calibration curve of the peak area ratio (NDBA/NDBA-d9) versus the concentration of the calibration standards.

Experimental Protocol 2: Analysis of NDBA in Sertraline HCl Drug Substance by LC-MS/MS

This protocol is based on a validated method for determining NDBA in Sertraline HCl.[7]

1. Reagents and Materials:

• N-Nitrosodibutylamine (NDBA) reference standard

• N-Nitrosodibutylamine-d9 (NDBA-d9) internal standard

• Methanol (LC-MS grade)

• Ammonium Hydrogen Carbonate (50mM)

• Formic acid (0.5%)

• LC-MS/MS system

2. Solution Preparation:

• Mobile Phase A: 0.5% Formic acid in water.

• Mobile Phase B: 0.5% Formic acid in Methanol.

• Diluent: Methanol: 50mM Ammonium Hydrogen Carbonate (80:20 v/v).

• Standard and Internal Standard solutions: Prepared similarly to the metformin protocol, using the specified diluent.

3. Sample Preparation:

• Accurately weigh the Sertraline HCl drug substance.

• Dissolve in the diluent containing a known concentration of NDBA-d9.

• Follow a similar vortexing, sonication, centrifugation, and filtration procedure as described for metformin.

4. LC-MS/MS Conditions:

• Instrumental conditions, including the column, gradient, and MS parameters, should be optimized for the specific analytes and matrix.

Visualizing the Analytical Workflow

The following diagrams illustrate the logical flow of the analytical process for nitrosamine impurity analysis.

Caption: Experimental workflow for the quantification of NDBA using NDBA-d9 internal standard.

Caption: Logical relationship in the development and application of a nitrosamine analytical method.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Quantitative Analysis of Nitrosamine Impurities by LC-MS Methods from the United States Pharmacopeia General Chapter [sigmaaldrich.com]
• 5. N-Nitrosodimethylamine Contamination in the Metformin Finished Products - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Nitrosamine internal standards - what should be taken into consideration? - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 7. nano-ntp.com [nano-ntp.com]

Quantifying N-Nitrosodibutylamine (NDBA): A Comparative Guide to Linearity and Range with d9-NDBA Internal Standard

The detection and quantification of N-nitrosamine impurities, such as N-Nitrosodibutylamine (NDBA), in pharmaceuticals, food, and environmental samples is a critical concern for regulatory bodies and industry due to their classification as probable human carcinogens.[1][2] Achieving accurate and reliable quantification of these impurities at trace levels necessitates robust analytical methodologies. The use of a deuterated internal standard, such as d9-N-Nitrosodibutylamine (d9-NDBA), in conjunction with mass spectrometry techniques like Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS), is a widely accepted approach to ensure precision and account for variability during sample preparation and analysis.[3][4]

This guide provides a comparative overview of the linearity and range for the quantification of NDBA using a d9-NDBA internal standard, supported by experimental data from various studies.

Quantitative Performance Comparison

The performance of an analytical method is defined by several key parameters, including the limit of detection (LOD), limit of quantitation (LOQ), linearity (correlation coefficient, r²), and the effective linear range. The following tables summarize these parameters for NDBA quantification using GC-MS and LC-MS methodologies.

Table 1: GC-MS Performance Data for NDBA Analysis

Parameter	Reported Value	Source(s)
Limit of Detection (LOD)	< 3 ppb	[5]
Limit of Quantitation (LOQ)	1.5 ppb	[6]
Linearity (r²)	≥ 0.996	[5]
Linear Range	1.25–120 ppb	[5]

Table 2: LC-MS/MS Performance Data for NDBA Analysis

Parameter	Reported Value	Source(s)
Limit of Detection (LOD)	0.154–0.560 ng/mL	[2][7]
Limit of Quantitation (LOQ)	0.438–1.590 ng/mL	[2][7]
Linearity (r²)	≥ 0.99	[7][8]
Linear Range	0.2–200 ng/mL	[9]

It is important to note that the specific values for LOD, LOQ, and linear range can vary depending on the sample matrix, instrumentation, and specific method parameters.

Experimental Methodologies

The accurate quantification of NDBA relies on well-defined experimental protocols. The general workflow involves sample preparation, chromatographic separation, and mass spectrometric detection. The use of a deuterated internal standard like d9-NDBA is crucial for the isotope dilution method, which corrects for analyte loss during sample processing and instrumental analysis.[3][10]

Sample Preparation:

• Standard Preparation: Stock solutions of NDBA and d9-NDBA are prepared in a suitable solvent such as methanol (B129727).[8] Working standards are then prepared by serial dilution to create a calibration curve covering the desired concentration range.

• Sample Extraction: The extraction method depends on the sample matrix. For solid samples like pharmaceutical tablets, this may involve dissolving the powdered tablets in a suitable solvent.[11] For liquid samples, a solid-phase extraction (SPE) may be employed to concentrate the analytes and remove interfering matrix components.[3][10]

• Internal Standard Spiking: A known amount of the d9-NDBA internal standard is added to all samples, calibration standards, and quality control samples before any extraction or dilution steps.

Instrumental Analysis:

Both GC-MS and LC-MS are powerful techniques for the analysis of NDBA. The choice between them often depends on the volatility and thermal stability of the analyte, as well as the complexity of the sample matrix.[2]

GC-MS/MS Protocol:

• Chromatographic Separation: A capillary column, such as one with a 5% phenyl-methylpolysiloxane stationary phase, is commonly used for the separation of nitrosamines. The oven temperature is programmed to ramp up to ensure the separation of different compounds.

• Ionization: Electron Ionization (EI) is a common ionization technique used in GC-MS for nitrosamine (B1359907) analysis.[3]

• Mass Spectrometry: A triple quadrupole mass spectrometer (MS/MS) is often used in Multiple Reaction Monitoring (MRM) mode for high selectivity and sensitivity.[5] Specific precursor-to-product ion transitions for both NDBA and d9-NDBA are monitored.

LC-MS/MS Protocol:

• Chromatographic Separation: Reversed-phase chromatography using a C18 column is a common approach for separating nitrosamines.[7] A gradient elution with a mobile phase consisting of water and an organic solvent (e.g., methanol or acetonitrile), often with a modifier like formic acid, is typically employed.[12]

• Ionization: Atmospheric Pressure Chemical Ionization (APCI) or Electrospray Ionization (ESI) are frequently used ionization sources for LC-MS analysis of nitrosamines.[13]

• Mass Spectrometry: Similar to GC-MS/MS, a triple quadrupole mass spectrometer operating in MRM mode is the standard for achieving low detection limits.[7]

Workflow for NDBA Quantification

The following diagram illustrates a typical workflow for the quantification of N-Nitrosodibutylamine using a deuterated internal standard.

NDBA quantification workflow.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Analysis of N-nitrosamines in water by isotope dilution gas chromatography-electron ionisation tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Analysis of Nitrosamine Impurities in Drugs by GC-MS/MS [restek.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. nano-ntp.com [nano-ntp.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. documents.thermofisher.com [documents.thermofisher.com]
• 12. lcms.cz [lcms.cz]
• 13. sigmaaldrich.com [sigmaaldrich.com]

A Comparative Guide to N-Nitrosodibutylamine (NDBA) Quantification: Unveiling the Limits of Detection and Quantification Using Isotope Dilution Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

The presence of N-nitrosamine impurities, such as N-nitrosodibutylamine (NDBA), in pharmaceutical products is a significant safety concern due to their classification as probable human carcinogens.[1] Regulatory bodies globally have set stringent limits for these impurities, demanding highly sensitive and accurate analytical methods for their quantification.[1] This guide provides an objective comparison of the performance of Liquid Chromatography-Mass Spectrometry (LC-MS) based methods for NDBA quantification, with a focus on the achieved limits of detection (LOD) and quantification (LOQ) when using N-Nitrosodibutylamine-d9 (NDBA-d9) as an internal standard. The use of a stable isotope-labeled internal standard like NDBA-d9 is a powerful technique to ensure accuracy and precision by compensating for matrix effects and variations during sample preparation and analysis.

Quantitative Performance: A Comparative Summary

The following table summarizes the limit of detection (LOD) and limit of quantification (LOQ) for NDBA achieved by various LC-MS-based methods. These values are critical for assessing a method's suitability for trace-level analysis in pharmaceutical matrices.

Analytical Method	Analyte	Internal Standard	LOD	LOQ	Matrix	Reference
LC-MS/MS	NDBA	NDBA-d18	-	0.5 ppb	Diluent	[2]
LC-HRAM	NDBA	Not Specified	0.5 ppb	0.5 ppb	Standard Solution	[3]
LC-MS/MS	NDBA	Not Specified	0.154–0.560 ng/mL	0.438–1.590 ng/mL	API and Capsules	[4][5]
LC-MS/MS	NDBA	NDBA-d18	0.02 µg/g	0.05 µg/g	Western Medicines	[6]
LC-MS/MS	NDBA	Not Specified	-	0.030 ppm	Valsartan API	[7]

Note: ppb stands for parts per billion, ng/mL for nanograms per milliliter, and ppm for parts per million. µg/g is micrograms per gram. The use of NDBA-d18 is a close analogue to NDBA-d9 for isotope dilution purposes.

Experimental Workflow for NDBA Analysis

The general workflow for the quantification of NDBA in pharmaceutical samples using an isotope dilution LC-MS method involves several key stages, from sample preparation to data acquisition and analysis.

Caption: General experimental workflow for NDBA quantification in pharmaceuticals.

Detailed Experimental Protocol

This section outlines a representative experimental protocol for the determination of NDBA in a drug substance using LC-MS/MS with NDBA-d9 as an internal standard. This protocol is a composite based on methodologies described in the scientific literature.[8][9]

1. Materials and Reagents

• N-Nitrosodibutylamine (NDBA) reference standard

• N-Nitrosodibutylamine-d9 (NDBA-d9) internal standard

• LC-MS grade methanol, water, and formic acid

• Drug substance/product for analysis

2. Standard and Sample Preparation

• Internal Standard Stock Solution (1 µg/mL): Accurately weigh and dissolve NDBA-d9 in methanol.

• NDBA Stock Solution (1 µg/mL): Accurately weigh and dissolve NDBA in methanol.

• Calibration Standards: Prepare a series of calibration standards by spiking known amounts of the NDBA stock solution into a suitable diluent (e.g., 1% formic acid in water) and a fixed concentration of the NDBA-d9 internal standard solution.

• Sample Preparation:

  • Accurately weigh approximately 80 mg of the drug substance into a 2 mL centrifuge tube.[8]

  • Add a precise volume of the NDBA-d9 internal standard solution.[8]

  • Add a suitable extraction solvent (e.g., 1% formic acid in water).[8]

  • Vortex the sample for 20 minutes.[8]

  • Centrifuge at 10,000 rpm for 10 minutes.[8]

  • Filter the supernatant through a 0.45 µm PTFE filter into an autosampler vial.[8]

3. LC-MS/MS Conditions

• Liquid Chromatography:

  • Column: A C18 reversed-phase column is commonly used.

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: 0.1% Formic acid in methanol

  • Gradient Elution: A typical gradient would start with a high percentage of Mobile Phase A, ramping up to a high percentage of Mobile Phase B to elute NDBA, followed by a re-equilibration step.

  • Flow Rate: 0.3 - 0.5 mL/min

  • Injection Volume: 10 µL

• Mass Spectrometry:

  • Ionization Mode: Positive Electrospray Ionization (ESI+) or Atmospheric Pressure Chemical Ionization (APCI).[10]

  • Detection Mode: Multiple Reaction Monitoring (MRM)

  • MRM Transitions:

    • NDBA: Monitor a specific precursor ion to product ion transition (e.g., m/z 159.1 → 116.1).

    • NDBA-d9: Monitor the corresponding transition for the deuterated internal standard (e.g., m/z 168.2 → 122.2).

4. Data Analysis and Quantification

• A calibration curve is constructed by plotting the ratio of the peak area of NDBA to the peak area of NDBA-d9 against the concentration of NDBA in the calibration standards.

• The concentration of NDBA in the prepared samples is then determined from the calibration curve using the measured peak area ratio.

Alternative Analytical Approaches

While LC-MS/MS with isotope dilution is a robust and widely accepted method, other techniques are also employed for nitrosamine (B1359907) analysis.

Caption: Relationship between analytical methods and key performance characteristics.

• Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS): This technique offers high mass accuracy and resolution, which can aid in the identification and quantification of nitrosamines, especially in complex matrices, and can help differentiate between compounds with similar nominal masses.[11]

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is particularly suitable for volatile and thermally stable nitrosamines.[10] Headspace GC-MS can be a very sensitive technique for certain nitrosamines.[12]

The choice of analytical method will depend on the specific nitrosamine, the complexity of the sample matrix, and the required sensitivity. However, for the quantification of a broad range of nitrosamines, including the less volatile ones like NDBA, LC-MS/MS remains a preferred and powerful tool.[10] The use of a deuterated internal standard such as NDBA-d9 is crucial for achieving the accuracy and precision required to meet stringent regulatory limits.

References

• 1. benchchem.com [benchchem.com]
• 2. shimadzu.com [shimadzu.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. A New Analytical LC-MS/MS Method for Determination of Eight Standard Nitrosamines (NDMA, NMBA, NDEA, NEIPA, NDIPA, NMPA, NDPA, NDBA) in a Commercial Small Molecule Drug Product Capsules and its Active Pharmaeceutical Ingredient for Treatment of Fabry: A Rare Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. hsa.gov.sg [hsa.gov.sg]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. Quantitative Analysis of Nitrosamine Impurities by LC-MS Methods from the United States Pharmacopeia General Chapter [sigmaaldrich.com]
• 9. Quantitative Analysis of Nitrosamine Impurities by LC-MS Methods from the United States Pharmacopeia General Chapter [sigmaaldrich.com]
• 10. ijpsjournal.com [ijpsjournal.com]
• 11. fda.gov [fda.gov]
• 12. agilent.com [agilent.com]

Navigating Nitrosamine Analysis: A Comparative Guide to Robustness Testing with N-Nitrosodibutylamine-d9

For Researchers, Scientists, and Drug Development Professionals

The presence of N-nitrosamine impurities in pharmaceutical products is a significant concern for regulatory bodies and manufacturers alike, owing to their classification as probable human carcinogens.[1][2][3] Robust and reliable analytical methods are therefore critical to ensure patient safety by accurately quantifying these impurities at trace levels. This guide provides an objective comparison of analytical method performance for N-Nitrosodibutylamine (NDBA), with a focus on the use of N-Nitrosodibutylamine-d9 as an internal standard in robustness testing.

The use of an appropriate internal standard (IS) is fundamental to the development of a robust analytical method. It compensates for variations during sample preparation and instrumental analysis, ensuring the accuracy and precision of the results.[2] Isotopically labeled compounds, such as N-Nitrosodibutylamine-d9, are considered the gold standard for mass spectrometry-based methods due to their chemical and physical similarity to the target analyte.[4]

Performance Comparison of Analytical Methods for NDBA

The two primary analytical techniques for the detection and quantification of N-nitrosamines are Liquid Chromatography-Mass Spectrometry (LC-MS) and Gas Chromatography-Mass Spectrometry (GC-MS).[5] The choice of method often depends on the specific nitrosamine (B1359907), the drug product matrix, and the required sensitivity.

Below is a summary of typical performance characteristics for LC-MS/MS and GC-MS/MS methods for the analysis of NDBA. While specific data for N-Nitrosodibutylamine-d9 is not extensively published, its performance is expected to be comparable to other deuterated NDBA internal standards, such as NDBA-d18.[2]

Performance Characteristic	Method A: LC-MS/MS	Method B: GC-MS/MS
Instrumentation	Liquid Chromatography-Tandem Mass Spectrometry	Gas Chromatography-Tandem Mass Spectrometry
Internal Standard	N-Nitrosodibutylamine-d9 (or similar deuterated analog like NDBA-d18)	N-Nitrosodibutylamine-d9 (or similar deuterated analog like NDBA-d18)
Limit of Quantification (LOQ)	Typically ≤ 0.03 ppm	Can achieve similar or lower LOQs depending on the system
Accuracy (% Recovery)	95.7% - 103.2%[6]	80 - 120%[7]
Precision (%RSD)	≤ 15.0%[8]	≤ 12%[7]
Linearity (R²)	≥ 0.990[8]	≥ 0.99[9]
Key Advantages	Suitable for a wider range of nitrosamines, including less volatile ones. Reduced risk of thermal degradation of the analyte.	High sensitivity and specificity, particularly for volatile nitrosamines.
Potential Considerations	Matrix effects can influence ionization efficiency.	Potential for in-situ formation of nitrosamines in the hot injector. Requires derivatization for some non-volatile nitrosamines.

Experimental Protocols

Robustness testing is a critical component of method validation and is designed to evaluate the method's capacity to remain unaffected by small, deliberate variations in method parameters, providing an indication of its reliability during routine use.[1][10][11][12]

General Protocol for Robustness Testing of NDBA Analysis using LC-MS/MS

This protocol is a general guideline and should be adapted based on the specific drug product and instrumentation.

1. Objective: To assess the robustness of an LC-MS/MS method for the quantification of N-Nitrosodibutylamine (NDBA) using N-Nitrosodibutylamine-d9 as an internal standard.

2. Materials and Reagents:

• N-Nitrosodibutylamine (NDBA) reference standard

• N-Nitrosodibutylamine-d9 internal standard

• High-purity solvents (e.g., methanol, acetonitrile, water)

• Formic acid (or other suitable mobile phase modifier)

• Drug product matrix (placebo)

3. Standard and Sample Preparation:

• Standard Solutions: Prepare a series of calibration standards by diluting the NDBA reference standard in a suitable solvent. Spike each standard with a fixed concentration of the N-Nitrosodibutylamine-d9 internal standard.[6]

• Sample Solutions: Accurately weigh a portion of the drug substance or product. Dissolve the sample in a suitable solvent and spike with a known amount of the N-Nitrosodibutylamine-d9 internal standard.[6] A sample cleanup step, such as Solid Phase Extraction (SPE), may be necessary for complex matrices.[6]

4. LC-MS/MS Analysis:

• Inject the prepared standards and samples into the LC-MS/MS system.

• The LC system separates NDBA and the internal standard from other components in the sample.

• The MS/MS detector identifies and quantifies NDBA and N-Nitrosodibutylamine-d9 based on their specific mass-to-charge ratios and fragmentation patterns.[6]

5. Robustness Parameters to be Varied: The following parameters should be intentionally varied to assess the method's robustness, in accordance with ICH Q2(R1) guidelines:[1][10][11][12]

• Mobile Phase pH: ± 0.2 units

• Mobile Phase Composition: ± 2% of the organic modifier

• Column Temperature: ± 5 °C

• Flow Rate: ± 10%

• Different Column Lots/Manufacturers

6. Data Analysis:

• For each varied parameter, analyze the system suitability parameters (e.g., resolution, tailing factor, theoretical plates) and the quantitative results for NDBA.

• The results should be compared to those obtained under the nominal method conditions. The method is considered robust if the results remain within the acceptance criteria.

Visualizing the Scientific Principles

To better understand the processes involved, the following diagrams illustrate the experimental workflow for robustness testing and the genotoxicity pathway of N-Nitrosodibutylamine.

Experimental Workflow for Robustness Testing

N-Nitrosamines, including NDBA, are known to exert their genotoxic effects after metabolic activation by Cytochrome P450 (CYP) enzymes.[3][13] This activation leads to the formation of reactive species that can damage DNA.[3][13]

Simplified Genotoxicity Pathway of NDBA

Conclusion

The robustness of analytical methods is paramount for the reliable detection and quantification of N-nitrosamine impurities in pharmaceutical products. The use of a suitable isotopically labeled internal standard, such as N-Nitrosodibutylamine-d9, is a cornerstone of a robust method. While direct comparative data for N-Nitrosodibutylamine-d9 is limited, its performance can be confidently inferred from structurally similar deuterated standards. By following established guidelines for robustness testing and employing sensitive analytical techniques like LC-MS/MS or GC-MS/MS, researchers and drug development professionals can ensure the quality and safety of medicines.

References

• 1. database.ich.org [database.ich.org]
• 2. benchchem.com [benchchem.com]
• 3. An Enhanced Metabolization Protocol for In Vitro Genotoxicity Assessment of N‐Nitrosamines in Mammalian Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Buy Deuterated Nitrosamine Standards Online | Advent [adventchembio.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. nano-ntp.com [nano-ntp.com]
• 9. scribd.com [scribd.com]
• 10. robustness testing ICH Q2 – Pharma Validation [pharmavalidation.in]
• 11. altabrisagroup.com [altabrisagroup.com]
• 12. ijrrjournal.com [ijrrjournal.com]
• 13. Genotoxicity evaluation of nitrosamine impurities using human TK6 cells transduced with cytochrome P450s - PMC [pmc.ncbi.nlm.nih.gov]

Inter-laboratory Comparison of N-Nitrosamine Analysis: A Focus on N-Nitrosodibutylamine (NDBA) Utilizing N-Nitrosodibutylamine-d9 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of analytical methodologies for the quantification of N-nitrosamine impurities in pharmaceutical products, with a specific focus on N-Nitrosodibutylamine (NDBA). Given the classification of many N-nitrosamines as probable human carcinogens, their detection and accurate quantification at trace levels are of paramount importance for drug safety and regulatory compliance.[1][2]

The use of a stable isotope-labeled internal standard is a cornerstone of robust and reliable analytical methods for N-nitrosamine analysis.[3] N-Nitrosodibutylamine-d9 (NDBA-d9), a deuterated analog of NDBA, serves as an ideal internal standard, as it co-elutes with the target analyte and exhibits similar ionization behavior, effectively compensating for matrix effects and variations during sample preparation and analysis.

While a formal, publicly available inter-laboratory comparison study specifically employing N-Nitrosodibutylamine-d9 for NDBA analysis is limited, this guide synthesizes available data from various studies and validated methods to present a virtual inter-laboratory comparison. This comparison highlights the performance of common analytical techniques and the expected variability between laboratories.

Data Presentation

The following tables summarize quantitative data from various sources to provide a comparative view of analytical method performance for NDBA.

Table 1: Comparison of Analytical Techniques for NDBA Analysis

Performance Characteristic	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)	Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS)
Linearity (r²)	>0.99	>0.99
Limit of Quantitation (LOQ)	0.01 µg/mL (in solution)[3]	0.06 - 0.09 ppm (in product)[3]
Limit of Detection (LOD)	S/N ≥ 3[3]	0.02 - 0.03 ppm (in product)[3]
Accuracy (Mean Recovery)	94.3% (at LOQ level)[3]	Within 85-115% (typical)[3]
Precision (%RSD)	1.26% - 3.29%[3]	< 15% (typical)[3]

Table 2: Virtual Inter-laboratory Recovery Data for NDBA in Sartans [1]

Laboratory	Spiked Level (ng/mL)	Recovery (%)
Laboratory A	5	97.8
Laboratory B	5	99.9
Laboratory C	5	103.2

Note: The data in Table 2 is synthesized from a collaborative study and represents typical performance for NDBA analysis, where a deuterated internal standard is commonly used.[1]

Experimental Protocols

Detailed methodologies for the analysis of N-nitrosamines using LC-MS/MS and GC-MS/MS with N-Nitrosodibutylamine-d9 as an internal standard are provided below. These represent a synthesis of validated methods commonly employed in the pharmaceutical industry.

LC-MS/MS Method for NDBA Analysis

This method is suitable for the quantification of a wide range of N-nitrosamines, including NDBA, in various drug products.

1. Materials and Reagents:

• N-Nitrosodibutylamine (NDBA) reference standard

• N-Nitrosodibutylamine-d9 (NDBA-d9) internal standard

• High-purity solvents (e.g., methanol (B129727), acetonitrile, water)

• Formic acid (or other suitable mobile phase modifier)

• Sample dissolution solvent (e.g., methanol or a mixture of methanol and water)

2. Standard and Sample Preparation:

• Internal Standard Stock Solution: Prepare a stock solution of NDBA-d9 in methanol.

• Calibration Standards: Prepare a series of calibration standards by spiking a suitable solvent or blank matrix solution with known concentrations of NDBA. Add a fixed concentration of the NDBA-d9 internal standard to each calibration standard.

• Sample Preparation:

  • Accurately weigh a portion of the drug substance or product.

  • Dissolve the sample in the chosen dissolution solvent.

  • Spike the sample solution with a known amount of the NDBA-d9 internal standard solution.

  • Vortex or sonicate to ensure complete dissolution and mixing.

  • Filter the sample solution through a 0.22 µm filter before analysis.

3. Chromatographic Conditions:

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm) is commonly used.

• Mobile Phase A: 0.1% Formic Acid in Water.[3]

• Mobile Phase B: 0.1% Formic Acid in Methanol or Acetonitrile.[3]

• Gradient Elution: A suitable gradient program to separate NDBA from potential matrix interferences.

• Flow Rate: A typical flow rate is 0.2-0.5 mL/min.[3]

• Column Temperature: Maintained at a constant temperature (e.g., 40 °C).

• Injection Volume: 1-10 µL.

4. Mass Spectrometry Conditions:

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Source: Electrospray Ionization (ESI) in positive mode.

• Multiple Reaction Monitoring (MRM): Monitor specific precursor-to-product ion transitions for both NDBA and NDBA-d9.

GC-MS/MS Method for NDBA Analysis

This method is particularly suitable for volatile N-nitrosamines.

1. Materials and Reagents:

• N-Nitrosodibutylamine (NDBA) reference standard

• N-Nitrosodibutylamine-d9 (NDBA-d9) internal standard

• High-purity solvents (e.g., dichloromethane, methanol)

2. Standard and Sample Preparation:

• Internal Standard Stock Solution: Prepare a stock solution of NDBA-d9 in dichloromethane.

• Calibration Standards: Prepare a series of calibration standards in dichloromethane, each containing a fixed concentration of the NDBA-d9 internal standard.

• Sample Preparation:

  • Dissolve a known amount of the sample in a suitable solvent.

  • Perform liquid-liquid extraction with dichloromethane.

  • Spike the organic extract with the NDBA-d9 internal standard.

  • Concentrate the extract under a gentle stream of nitrogen if necessary.

3. Chromatographic Conditions:

• GC System: A gas chromatograph equipped with a suitable injector.

• Column: A capillary column with a suitable stationary phase (e.g., 5% phenyl-methylpolysiloxane).

• Carrier Gas: Helium at a constant flow rate.

• Oven Temperature Program: A programmed temperature ramp to ensure good separation.

• Injector Temperature: Typically 250 °C.

4. Mass Spectrometry Conditions:

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Source: Electron Ionization (EI).

• Multiple Reaction Monitoring (MRM): Monitor specific precursor-to-product ion transitions for NDBA and NDBA-d9.

Mandatory Visualization

Caption: Workflow of an inter-laboratory comparison study.

References

• 1. benchchem.com [benchchem.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. benchchem.com [benchchem.com]

N-Nitrosodibutylamine-d9 in Wastewater Analysis: A Comparative Performance Guide

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of N-nitrosamines, a class of probable human carcinogens, in wastewater is a critical aspect of environmental monitoring and public health protection. The use of isotopically labeled internal standards is paramount for achieving reliable results, as they compensate for matrix effects and variations during sample preparation and analysis. This guide provides an objective comparison of the performance of N-Nitrosodibutylamine-d9 (NDBA-d9) as an internal standard in wastewater analysis, supported by experimental data and detailed methodologies.

Comparative Performance of Internal Standards

The selection of an appropriate internal standard is a crucial step in developing robust analytical methods for N-nitrosamine analysis. While deuterated standards like NDBA-d9 are widely used, 15N-labeled analogs are often considered a superior choice due to their increased stability. Deuterated standards, under certain analytical conditions, may be susceptible to hydrogen-deuterium exchange, which can impact accuracy[1]. In contrast, 15N-labeled standards are not prone to such exchange, ensuring the integrity of the isotopic label throughout the analytical process.

Analyte	Internal Standard	Matrix	Average Recovery (%)	Relative Standard Deviation (RSD) (%)
N-Nitrosodibutylamine (NDBA)	NDBA-d18	Finished Drinking Water	91	9
Surface Water	105	7
Tertiary Wastewater	118	8
Secondary Wastewater	126	11

Data synthesized from a study utilizing automated solid-phase extraction and GC-MS/MS analysis. The study used NDBA-d18 as the internal standard for NDBA[2].

Experimental Protocols

Detailed methodologies are essential for the replication and validation of analytical results. The following is a representative protocol for the analysis of N-nitrosamines in wastewater using a deuterated internal standard, based on automated solid-phase extraction (ASPE) coupled with GC-MS/MS.

Sample Preparation and Extraction

This protocol is adapted from a method similar to U.S. EPA Method 521 and has been evaluated for various water matrices, including secondary and tertiary wastewater[2].

• Sample Collection: Collect wastewater samples in clean glass containers.

• Preservation: If residual chlorine is present, add a dechlorinating agent. To prevent potential microbial degradation, a preservative agent can also be added. A holding time of 14 days is recommended for preserved samples[2].

• Internal Standard Spiking: Spike a 1000 mL water sample with the isotopically labeled internal standard solution (e.g., NDBA-d9).

• Automated Solid-Phase Extraction (ASPE):

  • Cartridge: Use a pre-packed activated coconut charcoal cartridge.

  • Conditioning: Sequentially condition the cartridge with 5 mL of dichloromethane (B109758) (DCM), 5 mL of methanol, and 10 mL of reagent water.

  • Sample Loading: Load the sample onto the cartridge at a flow rate of 15 mL/min.

  • Rinsing: Rinse the cartridge with 5 mL of reagent water.

  • Drying: Dry the cartridge with nitrogen gas for 10 minutes.

  • Elution: Elute the analytes with 10 mL of DCM at a flow rate of 5 mL/min.

Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) Analysis

• Instrument: A gas chromatograph coupled with a tandem mass spectrometer (e.g., an ion trap mass spectrometer) is used for analysis[2].

• Ionization Mode: Positive chemical ionization (PCI) is often employed for enhanced sensitivity and selectivity[2].

• GC Column and Temperature Program:

  • A suitable capillary column, such as a DB-624, is used for separation.

  • A typical temperature program starts at 35°C, holds for 1 minute, then ramps to 120°C at 5°C/min, followed by a ramp to 145°C at 3°C/min, and a final ramp to 250°C at 35°C/min, with a hold for approximately 4.64 minutes[2].

• Injection: Inject a 2 µL aliquot of the extract into the GC system.

• Data Analysis: Quantitation is performed using the isotope dilution technique, where the response of the native analyte is normalized to the response of its corresponding isotopically labeled internal standard.

Visualizing the Workflow and Decision-Making Process

To better illustrate the experimental and logical processes involved in N-nitrosamine analysis, the following diagrams are provided.

Wastewater Analysis Workflow Diagram.

Internal Standard Selection Logic.

References

• 1. Nitrosamine internal standards - what should be taken into consideration? - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 2. americanlaboratory.com [americanlaboratory.com]

A Comparative Guide to N-Nitrosodimethylamine-d6 and N-Nitrosodibutylamine-d9 as Internal Standards in Nitrosamine Analysis

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of N-nitrosamine impurities in pharmaceutical products, food, and environmental samples is a critical undertaking due to their classification as probable human carcinogens. The use of isotopically labeled internal standards in mass spectrometry-based methods is the gold standard for achieving the accuracy and precision required by regulatory bodies. This guide provides a detailed comparison of two commonly employed deuterated internal standards: N-Nitrosodimethylamine-d6 (NDMA-d6) and N-Nitrosodibutylamine-d9 (NDBA-d9), with a focus on their performance, supported by experimental data.

Executive Summary

The choice between N-Nitrosodimethylamine-d6 and N-Nitrosodibutylamine-d9 as an internal standard is primarily dictated by the specific N-nitrosamine analytes being targeted. NDMA-d6, a volatile and smaller nitrosamine (B1359907), is an ideal internal standard for the quantification of NDMA and other short-chain nitrosamines. In contrast, NDBA-d9, being a larger and less volatile molecule, is more suitable for the analysis of longer-chain nitrosamines, such as N-nitrosodibutylamine (NDBA). Regulatory methods often employ a cocktail of deuterated internal standards, including both NDMA-d6 and a deuterated version of NDBA (commonly NDBA-d18), to accurately quantify a broad range of nitrosamine impurities in a single analysis.[1][2][3]

Performance Comparison

While direct head-to-head comparative studies are limited, the performance of NDMA-d6 and deuterated NDBA can be inferred from various validated analytical methods. The following tables summarize key performance parameters.

Table 1: General Properties of Internal Standards

Property	N-Nitrosodimethylamine-d6 (NDMA-d6)	N-Nitrosodibutylamine-d9 (NDBA-d9)
Chemical Formula	C₂D₆N₂O	C₈H₉D₉N₂O
Molecular Weight	80.12 g/mol [4]	167.29 g/mol (approx.)
Volatility	High	Low to moderate
Primary Application	Quantification of small, volatile nitrosamines (e.g., NDMA)	Quantification of larger, less volatile nitrosamines (e.g., NDBA)

Table 2: Performance Characteristics from Validated Methods

Performance Metric	Method Utilizing NDMA-d6	Method Utilizing Deuterated NDBA (NDBA-d18)
Linearity (R²)	≥ 0.99[2][5]	≥ 0.99[1]
Limit of Quantitation (LOQ)	0.05 - 0.15 ppm (in drug substance/product)[6]	0.05 µg/g[2]
Accuracy (Recovery)	Typically 80-120%[7]	Typically 85-115%[8]
Precision (%RSD)	≤ 15%[8]	≤ 15%[2]

Experimental Protocols

Detailed methodologies for the analysis of nitrosamine impurities using these internal standards are outlined in various regulatory and research publications. Below are generalized protocols for liquid chromatography-tandem mass spectrometry (LC-MS/MS) and gas chromatography-tandem mass spectrometry (GC-MS/MS).

LC-MS/MS Protocol for Nitrosamine Analysis

This method is adapted from procedures used for the determination of various nitrosamines in drug substances.[1][2]

1. Sample Preparation:

• Accurately weigh the sample and dissolve it in a suitable diluent (e.g., methanol, dichloromethane).

• Spike the sample with a known concentration of the internal standard solution (containing either NDMA-d6, deuterated NDBA, or a mixture).

• For complex matrices, a solid-phase extraction (SPE) cleanup step may be necessary.

2. Chromatographic Conditions:

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reverse-phase column is commonly used.

• Mobile Phase A: 0.1% Formic Acid in Water.[8]

• Mobile Phase B: 0.1% Formic Acid in Methanol or Acetonitrile.[8]

• Gradient: An optimized gradient elution to separate the target nitrosamines.

• Flow Rate: Typically 0.3-0.5 mL/min.

3. Mass Spectrometry Conditions:

• Mass Spectrometer: A triple quadrupole or high-resolution mass spectrometer.

• Ionization Source: Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI).

• Mode: Multiple Reaction Monitoring (MRM) for quantification.

• MRM Transitions: Specific precursor-to-product ion transitions for each nitrosamine and internal standard are monitored.

GC-MS/MS Protocol for Volatile Nitrosamine Analysis

This method is suitable for the analysis of volatile nitrosamines like NDMA.

1. Sample Preparation:

• For solid samples, dissolution in an appropriate solvent (e.g., dichloromethane) is required.

• For liquid samples, direct injection or headspace sampling can be used.

• Spike the sample with a known concentration of NDMA-d6.

2. Chromatographic Conditions:

• GC System: A gas chromatograph coupled to a tandem mass spectrometer.

• Column: A polar capillary column, such as one with a polyethylene (B3416737) glycol stationary phase (e.g., DB-WAX), is often used.

• Oven Program: A temperature ramp is used to separate the nitrosamines.

• Injection Mode: Splitless or direct injection.

3. Mass Spectrometry Conditions:

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Source: Electron Ionization (EI).

• Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions: Monitor at least two specific transitions for each target nitrosamine.

Visualizing Experimental Workflows

Conclusion

Both N-Nitrosodimethylamine-d6 and N-Nitrosodibutylamine-d9 are invaluable tools for the accurate quantification of nitrosamine impurities. The selection of the most appropriate internal standard is contingent on the physicochemical properties of the target analytes. For the analysis of small and volatile nitrosamines like NDMA, NDMA-d6 is the preferred choice due to its structural and chromatographic similarity. For larger, less volatile nitrosamines, NDBA-d9 or other deuterated NDBA variants provide more reliable quantification. In practice, a combination of multiple isotopically labeled internal standards is often the most robust approach for methods intended to screen for a wide array of potential nitrosamine contaminants. This strategy ensures that each analyte is corrected for by an internal standard with closely matching properties, thereby enhancing the accuracy and reliability of the results.

References

• 1. Quantitative Analysis of Nitrosamine Impurities by LC-MS Methods from the United States Pharmacopeia General Chapter [sigmaaldrich.com]
• 2. hsa.gov.sg [hsa.gov.sg]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. fda.gov [fda.gov]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Proper Disposal of N-Nitrosodibutylamine-d9: A Guide for Laboratory Professionals

Essential safety and logistical information for the proper handling and disposal of N-Nitrosodibutylamine-d9 in a laboratory setting.

N-Nitrosodibutylamine-d9, a deuterated form of the suspected human carcinogen N-Nitrosodibutylamine, requires stringent disposal procedures to ensure the safety of laboratory personnel and environmental protection.[1] While specific disposal guidelines for the deuterated compound are not explicitly detailed in available safety data sheets, the proper procedures are dictated by the hazardous nature of the parent compound. All handling and disposal must be conducted within a designated area, such as a properly functioning chemical fume hood, to prevent inhalation of vapors.[1]

Personal Protective Equipment (PPE)

When handling N-Nitrosodibutylamine-d9, appropriate personal protective equipment is mandatory. This includes, but is not limited to:

• A lab coat[1]

• Safety goggles[1]

• Chemical-resistant gloves[1]

• Self-contained breathing apparatus, especially in case of spills or inadequate ventilation[2]

Spill Management

In the event of a spill, the area should be evacuated, and unprotected personnel should be prevented from entering.[1]

• Small Spills: Absorb the material with an inert substance like vermiculite (B1170534) or sand. Combustible materials such as paper towels must not be used. The contaminated absorbent should be collected in a sealed, properly labeled container for hazardous waste disposal.[1]

• Large Spills: Immediately contact your institution's environmental health and safety (EHS) department.[1]

Disposal Procedures

The standard and recommended method for the disposal of N-Nitrosodibutylamine-d9 is through a licensed hazardous waste disposal facility for high-temperature incineration.[1][3] However, chemical degradation can be employed as a pre-treatment method in a laboratory setting to convert the nitrosamine (B1359907) into less toxic compounds.[1]

One of the most well-documented and effective chemical degradation methods is reduction with an aluminum-nickel alloy in an alkaline solution.[1][4][5] This procedure reduces the nitrosamine to its corresponding amine.[1][4]

Quantitative Data

Property	Value	Source
Chemical Name	N-Butyl-N-(butyl-d9)nitrous amide	[2]
CAS Number	2975202-09-4	[2]
Molecular Formula	C8H9D9N2O	[2]
Molecular Weight	167.3	[2]
Appearance	Pale yellow liquid	[5]
Hazards	Suspected of causing cancer, Harmful if swallowed, Causes serious eye irritation	[3][6]

Experimental Protocol: Reduction with Aluminum-Nickel Alloy

This procedure should be performed in a chemical fume hood with adequate ventilation due to the exothermic nature of the reaction and the production of hydrogen gas.[1]

• Preparation: Prepare a solution of N-Nitrosodibutylamine-d9 in water or methanol (B129727) at a concentration not exceeding 10 g/L. The reaction vessel should be no more than one-quarter full.[1]

• Alkalinization: Add an equal volume of 1 M potassium hydroxide (B78521) solution to the N-Nitrosodibutylamine-d9 solution.[1]

• Reduction: While stirring the mixture, slowly add 50 g of aluminum-nickel alloy powder per liter of the solution. An ice bath can be used to control the reaction temperature.[1]

• Reaction: Continue stirring the mixture for 24 hours after the final addition of the alloy.[1]

• Quenching (Optional but Recommended): To neutralize the reactivity of the remaining nickel, add 1 ml of acetone (B3395972) per gram of aluminum-nickel alloy used. Stir for an additional 24 hours.[1]

• Filtration: Filter the mixture.[1]

• Waste Disposal:

  • Filtrate: Pour the filtrate over an absorbent material and dispose of it as solid waste for incineration.[1]

  • Filter Cake: Place the filter cake in a glass or metal beaker away from flammable materials for 24 hours, and then discard it with non-burnable solid waste.[1]

Alternative Chemical Degradation Methods

Other methods for degrading nitrosamines have been reported, though they may be more hazardous and require careful consideration and validation within your institution's safety protocols. These include:

• Hydrobromic Acid in Acetic Acid: This solution can denitrosate nitrosamines but is highly corrosive.[1][7]

• Potassium Permanganate (B83412) Oxidation: This method uses potassium permanganate in a sulfuric acid solution to oxidize nitrosamines. Careful control is necessary to prevent uncontrolled reactions.[1]

Disposal Workflow

Disposal workflow for N-Nitrosodibutylamine-d9.

References

• 1. benchchem.com [benchchem.com]
• 2. kmpharma.in [kmpharma.in]
• 3. chemicalbook.com [chemicalbook.com]
• 4. Safe disposal of carcinogenic nitrosamines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. N-Nitrosodibutylamine | C8H18N2O | CID 13542 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]
• 7. Best practice to decontaminate work area of Nitrosamines - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]

Essential Safety and Handling Protocols for N-Nitrosodibutylamine-d9

FOR IMMEDIATE USE BY QUALIFIED LABORATORY PERSONNEL

This document provides critical safety and logistical information for the handling of N-Nitrosodibutylamine-d9. Given that N-nitroso compounds are broadly considered potent carcinogens, this substance must be handled with extreme caution to minimize any risk of exposure.[1] Adherence to the following operational and disposal plans is mandatory for all personnel.

Hazard Identification and Engineering Controls

N-Nitrosodibutylamine-d9 should be treated as a suspected carcinogen.[2] All procedures involving this compound, including weighing, preparing solutions, and transfers, must be performed within a certified chemical fume hood to prevent inhalation of vapors.[3] The work area must be clearly designated for "Carcinogen Work" with prominent warning signs. To contain potential spills, all surfaces within the fume hood should be covered with disposable, absorbent liners.[1]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential to prevent dermal, ocular, and respiratory exposure.

PPE Category	Specification	Rationale
Hand Protection	Double gloving: Nitrile inner layer, Butyl rubber outer layer.[1]	Provides broad chemical resistance. Butyl rubber is specifically recommended for protection against nitro-compounds.[1]
Eye and Face Protection	Chemical splash goggles and a full-face shield.[1]	Protects against accidental splashes and aerosols.
Body Protection	Disposable, solid-front lab coat with tight-fitting cuffs.[1]	Prevents contamination of personal clothing. Must be removed before exiting the designated work area.[1]
Respiratory Protection	NIOSH-approved respirator with organic vapor cartridges.	Required if there is any risk of aerosol generation that cannot be fully contained by the chemical fume hood.[1]

Step-by-Step Handling Procedures

A meticulous approach to handling is critical to ensure safety.

• Preparation : Before starting any work, ensure the chemical fume hood is functioning correctly and the designated work area is prepared with absorbent liners. Assemble all necessary equipment and reagents.

• Weighing : When weighing the solid compound, use a disposable weighing paper within the fume hood to minimize the risk of creating dust.

• Solution Preparation : To reduce the chance of dust generation, add the solvent to the vessel that already contains the pre-weighed N-Nitrosodibutylamine-d9.[1]

• Post-Handling : After handling, thoroughly wash hands and any potentially exposed skin with soap and water.[4]

Spill Management

In the event of a spill, immediate and appropriate action is crucial.

• Small Spills : For minor spills within the fume hood, use an inert absorbent material like vermiculite (B1170534) or sand to absorb the substance.[3] Do not use combustible materials such as paper towels.[3] Collect the contaminated absorbent material in a sealed and properly labeled container for hazardous waste disposal.[3]

• Large Spills : For larger spills, evacuate the area immediately and follow your institution's emergency procedures.[1] Prevent unprotected personnel from entering the contaminated area.[3]

Disposal Plan

All waste contaminated with N-Nitrosodibutylamine-d9 is considered hazardous and must be disposed of according to institutional and regulatory guidelines.

• Solid Waste : This includes contaminated gloves, weighing papers, absorbent liners, and any other disposable materials. These items must be collected in a dedicated, sealed, and clearly labeled hazardous waste container.

• Liquid Waste : Unused solutions containing N-Nitrosodibutylamine-d9 should be collected in a designated, sealed, and labeled hazardous waste container.

• Decontamination : All non-disposable equipment that has come into contact with the compound must be thoroughly decontaminated.

A common disposal method for N-nitroso compounds is high-temperature incineration by a licensed hazardous waste disposal facility.[3]

Caption: Workflow for the safe handling and disposal of N-Nitrosodibutylamine-d9.

References

• 1. benchchem.com [benchchem.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. benchchem.com [benchchem.com]
• 4. nj.gov [nj.gov]